5-trans U-46619

Core Science & Biosynthesis

5-trans U-46619 chemical structure and properties

An in-depth technical guide to the chemical structure, properties, and biological activity of 5-trans U-46619.

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a specific stereoisomer of the well-characterized thromboxane (B8750289) A2 (TXA2) mimetic, U-46619.[1] While often found as a minor impurity in commercial preparations of its cis-isomer, 5-trans U-46619 is biologically active in its own right.[1][2] Its primary mechanism of action is agonism of the thromboxane A2 receptor (TP receptor), which mediates physiological responses such as platelet aggregation and smooth muscle contraction.[1][3]

Additionally, it has been identified as an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1), a key enzyme in the inflammatory cascade.[4][5] This dual activity makes it a compound of interest for researchers in pharmacology and drug development. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and the signaling pathways it modulates.

Chemical Structure and Properties

The defining feature of 5-trans U-46619 is the trans (or E) configuration of the double bond at the fifth position of the heptenoic acid side chain. This distinguishes it from its more common (5Z) isomer, U-46619.[1]

• IUPAC Name: (5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid[1]

• Synonyms: 5,6-trans U-46619[5]

• CAS Number: 330796-58-2[1][3][5]

Physicochemical Data

The following table summarizes and compares the key physicochemical properties of 5-trans U-46619 and its parent compound, U-46619.

Property	5-trans U-46619	U-46619 (5-cis isomer)
CAS Number	330796-58-2[1]	56985-40-1[1]
Molecular Formula	C₂₁H₃₄O₄[1][3][5]	C₂₁H₃₄O₄[1][6]
Molecular Weight	350.5 g/mol [1][3]	350.49 g/mol [1][7][8]
Purity	Typically ≥98%[1]	Typically ≥98%[1][8][9]
Solubility	DMF: 50 mg/ml[1][5]DMSO: 50 mg/ml[1][5]Ethanol: 50 mg/ml[1][5]	DMF: 100 mg/ml[1][10]DMSO: 100 mg/ml[1][10]Ethanol: 100 mg/ml[1][10]

Synthesis Outline

The synthesis of 5-trans U-46619 typically begins with the well-established intermediate, the Corey lactone diol.[11] The key step for achieving the desired stereochemistry is the installation of the α-chain using a Horner-Wadsworth-Emmons (HWE) reaction, which is known for its high E-selectivity, thereby producing the trans double bond.[11]

Caption: General synthetic workflow for 5-trans U-46619.

Mechanism of Action

Thromboxane A2 (TP) Receptor Agonism

As a thromboxane A2 mimetic, 5-trans U-46619 exerts its primary biological effects by activating TP receptors, which are G-protein coupled receptors (GPCRs).[1][12] The TP receptor predominantly couples to the Gq alpha subunit, initiating a well-defined signaling cascade that results in increased intracellular calcium levels.[1][2]

• Receptor Binding: 5-trans U-46619 binds to and activates the TP receptor on the cell surface.

• G-Protein Activation: The activated receptor stimulates the Gq protein, causing it to exchange GDP for GTP.[1]

• PLC Activation: The Gαq subunit activates Phospholipase C (PLC).[1][2]

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][2]

• Calcium Release: IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytosol.[1]

• Cellular Response: The resulting sharp increase in intracellular Ca²⁺, along with the action of DAG, activates downstream effectors like Protein Kinase C (PKC) and RhoA/Rho-kinase, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[2][13]

Caption: Signaling cascade following TP receptor activation.

Microsomal Prostaglandin E2 Synthase (mPGES-1) Inhibition

In addition to its agonist activity, 5-trans U-46619 has been shown to inhibit microsomal prostaglandin E2 synthase (mPGES-1).[4][5] This enzyme is responsible for the final step in the synthesis of prostaglandin E2 (PGE2), a key mediator of inflammation and pain.[4] The inhibitory potency of the 5-trans isomer is reported to be approximately half that of the 5-cis version.[4] This off-target activity is a crucial consideration for researchers, as its presence could confound results in studies related to prostaglandin synthesis.[4]

Pharmacological Data

Quantitative data for 5-trans U-46619 is limited compared to its well-studied isomer. The table below presents the known inhibitory potency against mPGES-1 and includes EC₅₀ values for U-46619 for context on TP receptor-mediated activities.

Compound	Assay / Target	Species	EC₅₀ / IC₅₀ Value
5-trans U-46619	mPGES-1 Inhibition	Not Specified	~30 µM (IC₅₀)[4]
U-46619	Platelet Shape Change	Human	4.8 nM (EC₅₀)[10]
U-46619	Platelet Aggregation	Human	82 nM (EC₅₀)[10]
U-46619	Platelet Aggregation	Human	1.31 µM (EC₅₀)[6]
U-46619	Serotonin Release	Human	0.536 µM (EC₅₀)[6][14]
U-46619	TP Receptor Agonism	Not Specified	35 nM (EC₅₀)[6][12]

Key Experimental Protocols

Protocol: mPGES-1 Enzymatic Inhibition Assay

This protocol outlines a general method to determine the IC₅₀ value of 5-trans U-46619 against mPGES-1.[4]

• Reagent Preparation: Prepare a reaction buffer (e.g., potassium phosphate (B84403) buffer), a solution of reduced glutathione (B108866) (GSH), and dilutions of the mPGES-1 enzyme. Prepare a stop solution (e.g., containing ferric chloride) to terminate the reaction.

• Compound Incubation: In a microtiter plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 (or a vehicle control like DMSO). Pre-incubate this mixture with the diluted mPGES-1 enzyme for approximately 15 minutes at 4°C.[4]

• Reaction Initiation: Start the enzymatic reaction by adding the substrate, PGH2, to each well.[4]

• Reaction Incubation: Allow the reaction to proceed for a short, fixed duration (e.g., 60 seconds) at a controlled temperature (e.g., 25°C).[4]

• Reaction Termination: Halt the reaction by adding the stop solution to each well.[4]

• PGE2 Quantification: Measure the amount of PGE2 produced, typically using an enzyme-linked immunosorbent assay (ELISA) or LC-MS/MS.

• Data Analysis: Plot the percentage of mPGES-1 inhibition against the logarithm of the inhibitor concentration to construct a dose-response curve. From this curve, calculate the IC₅₀ value, which is the concentration of 5-trans U-46619 required to inhibit PGE2 production by 50%.[4]

Protocol: Platelet Aggregation Assay

This functional assay measures the ability of a TP receptor agonist like 5-trans U-46619 to induce the aggregation of platelets.[2]

• Preparation of Platelet-Rich Plasma (PRP): Draw whole human blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at low speed (e.g., 200 x g) for 15-20 minutes at room temperature. The supernatant is the PRP.[2]

• Baseline Measurement: Transfer an aliquot of PRP to a cuvette in a light transmission aggregometer. Allow the sample to stabilize to obtain a baseline reading of light transmission.

• Agonist Addition: Add varying concentrations of 5-trans U-46619 to the PRP in the cuvette.

• Aggregation Monitoring: As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through. The aggregometer records this increase in light transmission over time.

• Data Analysis: The maximum aggregation percentage is calculated for each concentration. This data is used to generate a dose-response curve and determine the EC₅₀ value for platelet aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. U46619 - Wikipedia [en.wikipedia.org]
• 8. U-46619 [sigmaaldrich.com]
• 9. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 10. caymanchem.com [caymanchem.com]
• 11. benchchem.com [benchchem.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. apexbt.com [apexbt.com]

An In-depth Technical Guide on the Mechanism of Action of U-46619 and its 5-trans Isomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its lesser-characterized geometric isomer, 5-trans U-46619. This document details their interaction with the TP receptor and other molecular targets, subsequent downstream signaling cascades, and the resulting physiological effects, with a focus on platelet aggregation and smooth muscle contraction.

Introduction: A Tale of Two Isomers

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, first synthesized in 1975.[1] It is a potent and selective agonist of the thromboxane A2 (TP) receptor, mimicking the physiological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1][2] These effects are primarily the induction of platelet aggregation and the contraction of vascular smooth muscle.[1]

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position (a trans vs. a cis bond). It is often present as a minor impurity (2-5%) in commercially available preparations of U-46619.[1][3] While the biological activity of U-46619 as a TP receptor agonist is extensively documented, 5-trans U-46619 is less characterized in this role. Its primary reported activity is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[1][4][5] This guide will first detail the well-established mechanism of U-46619 and then separately address the known biological activity of its 5-trans isomer.

Core Mechanism of Action: U-46619 as a TP Receptor Agonist

U-46619 exerts its physiological effects by binding to and activating the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] This interaction initiates a cascade of intracellular signaling events that lead to profound cellular responses, particularly in platelets and smooth muscle cells.

Receptor Binding and G-Protein Coupling

The TP receptor primarily couples to Gαq and Gα12/13 families of G-proteins.[6] Cryo-electron microscopy studies have provided insights into the U-46619-bound TP receptor in complex with Gq protein. Upon agonist binding, the receptor undergoes a conformational change, facilitating the exchange of GDP for GTP on the Gα subunit, leading to its activation and dissociation from the βγ subunits.[7]

Downstream Signaling Pathways

The activation of Gαq and Gα12/13 initiates two major signaling cascades that work in concert to produce the characteristic physiological effects of U-46619.

Activation of Gαq stimulates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][8]

• IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[9][10]

• DAG , along with the elevated intracellular Ca²⁺, activates Protein Kinase C (PKC).[11]

This rapid increase in intracellular Ca²⁺ is a critical trigger for both platelet shape change and smooth muscle contraction.[11][12]

Activation of Gα12/13 leads to the stimulation of the small GTPase RhoA.[6][12][13] RhoA, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to a net increase in the phosphorylation of myosin light chains. This "calcium sensitization" means that more contraction can be achieved at a given level of intracellular calcium, contributing significantly to the sustained contractile response in smooth muscle.[6][13]

U-46619 has also been shown to activate the mitogen-activated protein kinase (MAPK) pathway, specifically extracellular signal-regulated kinases 1 and 2 (ERK1/2), in cells expressing TP receptors.[14] This activation can be complex, involving cross-talk from the PLC/PKC and other signaling pathways.[14]

The integrated signaling network initiated by U-46619 is visualized below.

U-46619 signaling pathway in platelets and smooth muscle cells.

Quantitative Data Summary for U-46619

The potency of U-46619 varies depending on the species, tissue type, and specific cellular response being measured. The following tables summarize key quantitative data from the literature.

Table 1: Receptor Binding Affinity of U-46619

Preparation	Ligand	Dissociation Constant (Kd)	Bmax	Reference(s)

| Washed Human Platelets | [³H]U-46619 | 108 nM | 360 fmol/10⁸ platelets |[10] |

Table 2: Functional Potency (EC₅₀) of U-46619 in Platelets

Species	Response	EC₅₀	Reference(s)
Human	Shape Change	35 nM	[14][15]
Human	Platelet Aggregation	82 nM - 1.31 µM	[12][15]
Human	Myosin Light Chain Phosphorylation	57 nM	[15]
Human	Serotonin Release	536 nM	[15]
Rat	Shape Change	6.0 nM	[12]
Rat	Platelet Aggregation	145 nM	[12]
Rabbit	Shape Change	7.3 nM	[12]

| Rabbit | Platelet Aggregation | 65 nM |[12] |

Table 3: Functional Potency (EC₅₀) of U-46619 in Smooth Muscle Contraction

Species	Tissue	EC₅₀	Reference(s)
Rat	Small Airways	6.9 nM	[16]

| Rat | Large Airways | 66 nM |[16] |

The Isomer: 5-trans U-46619

While often presumed to act similarly to its cis-isomer at the TP receptor, there is a significant lack of direct evidence in the scientific literature to fully characterize the activity of 5-trans U-46619 as a TP receptor agonist.[3][6] No specific binding affinities or EC₅₀ values for TP-mediated responses for the purified 5-trans isomer are readily available.

The primary, well-documented mechanism of action for 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[4][5]

Mechanism of Action: mPGES-1 Inhibition

mPGES-1 is the terminal enzyme in the production of prostaglandin E2 (PGE2), a key mediator of inflammation and pain.[4] It catalyzes the conversion of PGH2 to PGE2. 5-trans U-46619 inhibits this enzymatic conversion.

Prostaglandin E2 synthesis pathway and mPGES-1 inhibition by 5-trans U-46619.

Quantitative Data for 5-trans U-46619

The inhibitory potency of 5-trans U-46619 on mPGES-1 has been compared to its cis-isomer.

Table 4: Inhibitory Potency of U-46619 Isomers on Prostaglandin E Synthase

Compound	Target Enzyme	IC₅₀ (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15 (Potency estimated)	[4]

| 5-trans U-46619 | Prostaglandin E Synthase | ~30 (Approx. half as potent as 5-cis) |[4] |

This activity is modest, especially when compared to dedicated mPGES-1 inhibitors with nanomolar potency.[4] However, for researchers using commercial U-46619 preparations, the presence of the 5-trans isomer could be a confounding factor in studies related to prostaglandin synthesis.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon scientific findings. Below are workflows for key experiments used to characterize the mechanisms of action described.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of a compound to induce platelet aggregation in vitro.

Workflow for a Platelet Aggregation Assay.

Protocol Details:

• Blood Collection: Venous blood is drawn from healthy, consenting donors into tubes containing an anticoagulant like 3.2% sodium citrate.[17]

• PRP Preparation: The blood is centrifuged at a low speed (e.g., 200 x g for 15 minutes) to separate the platelet-rich plasma (PRP) from red and white blood cells.[17]

• Assay: A sample of PRP is placed in an aggregometer, which measures light transmission through the sample. As platelets aggregate, the sample becomes clearer, and light transmission increases. After establishing a baseline, the test compound is added, and the change in light transmission is recorded.[17]

• Analysis: The maximum percentage of aggregation is determined for a range of compound concentrations to generate a dose-response curve and calculate the EC₅₀.[1]

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of a compound on isolated blood vessels.

Workflow for a Vasoconstriction Assay.

Protocol Details:

• Tissue Preparation: A blood vessel is dissected and cut into small rings. These rings are mounted on small wires in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with carbogen (B8564812) (95% O₂ / 5% CO₂). One wire is fixed, and the other is connected to a force transducer.[18]

• Equilibration and Viability: The tissue is allowed to equilibrate under a set resting tension. Viability is confirmed by inducing a strong contraction with a high concentration of potassium chloride (KCl).[1]

• Assay: The compound is added to the bath in a cumulative manner, increasing the concentration stepwise. The contractile force is recorded continuously.[18]

• Analysis: The response is typically normalized to the maximum KCl contraction, and a dose-response curve is generated to determine the EC₅₀.[1]

Conclusion and Future Directions

U-46619 is a well-established and indispensable tool for probing the thromboxane A2 receptor. Its mechanism of action, centered on the activation of Gq-PLC-Ca²⁺ and G12/13-RhoA-ROCK signaling pathways, is thoroughly documented and leads to robust, physiologically relevant responses like platelet aggregation and vasoconstriction.[1]

In contrast, its geometric isomer, 5-trans U-46619, remains enigmatic. While it is known to be an impurity in U-46619 preparations and has a characterized off-target activity as a weak mPGES-1 inhibitor, its role as a TP receptor agonist is not well-defined in the public domain.[1][4] This presents a critical knowledge gap for researchers. The presence of this isomer could potentially confound results, and its own distinct pharmacology is an area ripe for investigation.

For the scientific community, particularly those in drug development, further research is warranted to:

• Isolate and purify 5-trans U-46619 to a high degree.

• Perform comprehensive receptor binding and functional assays to determine its affinity and efficacy at the TP receptor compared to the 5-cis isomer.

• Elucidate its full off-target activity profile.

A clear understanding of the distinct pharmacology of both U-46619 isomers is essential for the precise interpretation of experimental data and for leveraging these compounds in the discovery of new therapeutics targeting the thromboxane and prostaglandin pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of the inhibition of U46619-mediated human platelet activation by the trimetoquinol isomers. Evidence for endoperoxide/thromboxane A2 receptor blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of U46619 binding in unactivated, intact human platelets and determination of binding site affinities of four TXA2/PGH2 receptor antagonists (13-APA, BM 13.177, ONO 3708 and SQ 29,548) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Regulation of Activator Protein-1 by 8-iso-Prostaglandin E2 in a Thromboxane A2 Receptor-Dependent and -Independent Manner | Journal Article | PNNL [pnnl.gov]
• 14. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 15. apexbt.com [apexbt.com]
• 16. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]

5-trans U-46619: A Technical Guide to a Potent Thromboxane A2 Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, which acts as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1][2] Due to the inherent instability of the natural ligand, thromboxane A2 (TXA2), which has a half-life of about 30 seconds in aqueous solution, U-46619 serves as an invaluable tool in the study of TP receptor-mediated signaling and physiology.[3] This technical guide provides an in-depth overview of U-46619, its mechanism of action, downstream signaling pathways, and its application in key experimental protocols. Quantitative data are summarized for ease of reference, and detailed methodologies are provided for crucial assays.

Introduction to U-46619 and the Thromboxane A2 Receptor

Thromboxane A2 is a potent bioactive lipid derived from arachidonic acid that plays a critical role in a range of physiological and pathophysiological processes, including hemostasis, thrombosis, vasoconstriction, and smooth muscle cell proliferation.[4][5] It exerts its effects by binding to the TP receptor, a member of the G-protein-coupled receptor (GPCR) superfamily.[6] In humans, the TP receptor exists as two isoforms, TPα and TPβ, which arise from alternative splicing of a single gene.[3][4] These isoforms are identical for the first 328 amino acids but differ in their C-terminal tails, which can lead to differential signaling.[3]

U-46619 mimics the actions of TXA2, potently stimulating TP receptor-mediated responses.[1] Its stability makes it an ideal reagent for in vitro and in vivo studies aimed at elucidating the roles of the TXA2 signaling pathway in various biological systems.

Quantitative Data: Potency and Binding Affinity

The biological activity of U-46619 has been quantified in numerous experimental systems. The following table summarizes key parameters, such as EC50 (half-maximal effective concentration) and Kd (dissociation constant), across various assays.

Parameter	Value	System / Assay	Reference
EC50	35 nM	TP Receptor Agonism	[7]
35 nM	Platelet Shape Change (Human)	[8][9]
57 nM	Myosin Light Chain Phosphorylation (Human Platelets)	[9][10]
536 nM	Serotonin Release (Human Platelets)	[9][10]
1.31 µM	Platelet Aggregation (Human)	[9][10]
0.58 µM	Platelet Aggregation (Rabbit)	[8][11]
~16 nM	Vasoconstriction (Human Resistance Arteries)	[8]
398 ± 26 nM	45Ca2+ Efflux (Cultured Human Vascular Smooth Muscle Cells)	[12][13]
~10 nM	DNA Synthesis Stimulation (Rat Vascular Smooth Muscle Cells)	[14]
Kd	108 nM	[3H]-U46619 binding to intact human platelets	[15]
20 ± 7 nM	[3H]-U46619 binding to washed human platelets	[16]
Bmax	360 fmol/10^8 platelets	[3H]-U46619 binding to intact human platelets	[15]
550 ± 141 sites/platelet	[3H]-U46619 binding to washed human platelets	[16]

Signaling Pathways

Upon binding of U-46619, the TP receptor undergoes a conformational change, leading to the activation of heterotrimeric G-proteins. The primary signaling cascades initiated by the TP receptor involve coupling to Gq and G13 proteins.[8][17]

Gq-Mediated Pathway

Activation of the Gq alpha subunit stimulates phospholipase C (PLC).[18][19] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[18][20] The resulting increase in intracellular calcium concentration ([Ca2+]i), along with DAG, activates protein kinase C (PKC), which in turn phosphorylates various downstream targets, leading to cellular responses like smooth muscle contraction and platelet aggregation.[18][21]

Gq-mediated signaling cascade initiated by U-46619.

G13-Mediated Pathway

The TP receptor can also couple to the G13 alpha subunit.[17] This interaction leads to the activation of the small GTPase RhoA.[11][22] RhoA, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP), which leads to an increase in the phosphorylation of myosin light chain (MLC).[18] This "calcium sensitization" enhances the contractility of smooth muscle at a given intracellular calcium concentration.

G13/RhoA-mediated signaling cascade of U-46619.

Experimental Protocols

U-46619 is widely used in various experimental models to probe the function of the TP receptor. Below are detailed methodologies for key assays.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of U-46619 to induce platelet aggregation in vitro, a primary function mediated by TP receptors.

Methodology:

• Blood Collection: Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant.[8]

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature. This separates the PRP (supernatant) from red and white blood cells.[8]

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which is used as a reference (100% aggregation).[8]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.[8]

• Assay Procedure:

  • Pipette an aliquot (e.g., 450 µL) of the adjusted PRP into a glass aggregometer cuvette containing a magnetic stir bar.

  • Incubate the cuvette at 37°C for 5 minutes in the heating block of a lumi-aggregometer.[8]

  • Add 50 µL of U-46619 solution to achieve the desired final concentration. A concentration-response curve is typically generated using concentrations ranging from 10 nM to 10 µM.[8]

  • Record the change in light transmission for 5-10 minutes. As platelets aggregate, the turbidity of the sample decreases, allowing more light to pass through.[8]

• Data Analysis: The maximum percentage of aggregation is determined for each concentration, and an EC50 value can be calculated from the resulting concentration-response curve.[8]

Workflow for a platelet aggregation assay using U-46619.

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels, providing insights into its role in regulating vascular tone.

Methodology:

• Tissue Preparation: Isolate small resistance arteries (e.g., rat mesenteric or human subcutaneous arteries) and place them in cold, oxygenated Krebs-Henseleit solution.[8]

• Vessel Mounting: Cut the artery into small rings (approx. 2 mm in length) and carefully mount them on two fine wires within a wire myograph chamber. The chamber should be filled with Krebs solution maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.[8]

• Equilibration: Allow the mounted vessel rings to equilibrate for approximately 60 minutes under a standardized resting tension.[8]

• Viability Test: To ensure the viability of the smooth muscle, contract the vessels with a high-potassium solution (e.g., 60 mM KCl). After a stable contraction is achieved, wash the vessels and allow them to return to the baseline tension.[8]

• Concentration-Response Curve: Add U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM). Allow the contractile response to stabilize at each concentration before adding the next.[8]

• Data Recording and Analysis: Continuously record the isometric tension generated by the vessel rings. Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50 and maximum effect (Emax).[8]

Intracellular Calcium Mobilization Assay

This assay measures the increase in cytosolic free calcium ([Ca2+]i) in response to TP receptor activation by U-46619, a key event in the Gq signaling pathway.

Methodology:

• Cell Culture: Plate cells expressing TP receptors (e.g., vascular smooth muscle cells or transfected cell lines) in a multi-well plate suitable for fluorescence measurements.

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological salt solution. Remove the culture medium from the cells, wash once, and add the dye-loading buffer. Incubate the plate at 37°C for 45-60 minutes to allow the dye to enter the cells.[8]

• Wash: Gently wash the cells two to three times with the salt solution to remove any extracellular dye.[8]

• Assay Procedure:

  • Place the plate into a fluorescence plate reader equipped with an automated injection system.

  • Measure the baseline fluorescence for a short period.

  • Inject U-46619 at various concentrations into the wells.

  • Immediately begin recording the change in fluorescence intensity over time. An increase in fluorescence corresponds to a rise in intracellular calcium.[8][23]

• Data Analysis: Quantify the peak fluorescence change from baseline to determine the magnitude of the calcium response for each U-46619 concentration.

Conclusion

5-trans U-46619 is a cornerstone pharmacological tool for investigating the complex biology of the thromboxane A2 receptor. Its stability and potent agonist activity allow for reliable and reproducible studies of TP receptor signaling in a multitude of contexts, from platelet function and vascular tone to cell proliferation.[14][24] The data and protocols presented in this guide offer a comprehensive resource for researchers aiming to utilize U-46619 in their experimental designs, ultimately contributing to a deeper understanding of the physiological and pathological roles of the thromboxane pathway.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. mdpi.com [mdpi.com]
• 4. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. apexbt.com [apexbt.com]
• 10. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Cultured human vascular smooth muscle cells with functional thromboxane A2 receptors: measurement of U46619-induced 45calcium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Receptor-mediated mitogenic effect of thromboxane A2 in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Characterization of U46619 binding in unactivated, intact human platelets and determination of binding site affinities of four TXA2/PGH2 receptor antagonists (13-APA, BM 13.177, ONO 3708 and SQ 29,548) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 18. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. ahajournals.org [ahajournals.org]
• 20. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Alterations by a thromboxane A2 analog (U46619) of calcium dynamics in isolated rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. U46619 | Hart Biologicals [hartbio.co.uk]

The Biological Activity of 5-trans U-46619: A Technical Guide

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and the geometric isomer of the potent and widely studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619.[1][2] While U-46619 (the 5-cis isomer) is extensively characterized as a stable mimic of thromboxane A2 (TXA2), its 5-trans counterpart is less well-documented and is often present as a minor impurity in commercial preparations of U-46619.[1][2][3] This guide provides a comprehensive overview of the known biological activities of 5-trans U-46619, with comparative data for U-46619 to provide context. The primary focus is on its on-target activity as a TP receptor agonist and its reported off-target effects.

This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the compound's mechanism of action, quantitative pharmacological data, and relevant experimental protocols.

Mechanism of Action

On-Target Activity: Thromboxane A2 Receptor Agonism

The primary mechanism of action of U-46619, and presumably its 5-trans isomer, is the selective agonism of the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1][4] Activation of the TP receptor initiates a cascade of intracellular signaling events, predominantly through the Gαq and Gα12/13 proteins.[5]

The canonical signaling pathway involves:

• Activation of Phospholipase C (PLC): The Gαq subunit activates PLC, which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][5]

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm.[5]

• Activation of Protein Kinase C (PKC): The increase in intracellular Ca2+ and the presence of DAG synergistically activate PKC.[5]

• RhoA/Rho-kinase Pathway Activation: The Gα12/13 pathway activation leads to the stimulation of the RhoA/Rho-kinase signaling cascade, which plays a crucial role in smooth muscle contraction by inhibiting myosin light chain phosphatase.[1][5]

These signaling events culminate in various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1]

Off-Target Activity: Inhibition of Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)

5-trans U-46619 has been reported to be an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[1][6] One study suggests that the 5-trans isomer is approximately half as potent as the 5-cis isomer (U-46619) in this inhibitory activity.[3] This off-target effect is important to consider in experimental design, as it can influence prostaglandin E2 levels, potentially confounding results attributed solely to TP receptor agonism.

Quantitative Data

The following tables summarize the available quantitative data for U-46619 and 5-trans U-46619. It is important to note that specific quantitative data for the 5-trans isomer's TP receptor agonist activity is limited in publicly available literature.

Table 1: Potency of U-46619 in Various Functional Assays

Assay	Species	EC50	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	[5][7]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	[5][7]
Serotonin Release	Human	0.536 µM	[5][7]
Fibrinogen Receptor Binding	Human	0.53 µM	[5][7]
Myosin Light Chain Phosphorylation	Human	0.057 µM	[5][7]
Vasoconstriction (Human Subcutaneous Resistance Arteries)	Human	1.6 x 10-8 M	[3]
Vasoconstriction	Not Specified	3.5 x 10-8 M	[3]
Bronchoconstriction (Small Airways)	Not Specified	6.9 nM	[8]
Bronchoconstriction (Large Airways)	Not Specified	66 nM	[8]

Table 2: Comparative Activity of U-46619 and 5-trans U-46619

Compound	Target	Activity	Potency	Reference
U-46619 (5-cis isomer)	Thromboxane A2 (TP) Receptor	Agonist	EC50 ≈ 35 nM	[6]
5-trans U-46619	Thromboxane A2 (TP) Receptor	Agonist	Data not available, presumed to be similar to U-46619	[6]
U-46619 (5-cis isomer)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Data not available	[6]
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Reported to be about half as potent as the 5-cis isomer	[3][6]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

Objective: To measure the ability of 5-trans U-46619 to induce platelet aggregation in platelet-rich plasma (PRP).

Materials:

• Freshly drawn human whole blood

• 3.2% Sodium citrate (B86180) (anticoagulant)

• 5-trans U-46619

• Dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) for stock solution preparation

• Saline or appropriate buffer for dilutions

• Light Transmission Aggregometer and cuvettes with stir bars

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[9]

  • Centrifuge the blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature to obtain PRP.[5]

  • Carefully transfer the upper PRP layer to a new tube.[9]

  • Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP.[9]

• Preparation of 5-trans U-46619 Solutions:

  • Prepare a high-concentration stock solution (e.g., 10 mM) of 5-trans U-46619 in DMSO or ethanol.[9] Aliquot and store at -80°C for long-term stability.[9]

  • On the day of the experiment, prepare serial dilutions of the stock solution in saline or an appropriate buffer to achieve the desired working concentrations.[9]

• Aggregation Measurement:

  • Calibrate the aggregometer with PRP for 0% aggregation and PPP for 100% aggregation.[9]

  • Pipette a known volume of PRP into a cuvette with a stir bar and allow it to equilibrate at 37°C for at least 2 minutes.[9]

  • Add a small volume of the 5-trans U-46619 working solution to the PRP to initiate aggregation.[9]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).[9]

• Data Analysis:

  • The aggregation is measured as the maximum percentage change in light transmission.[9]

  • Construct a dose-response curve and calculate the EC50 value.

Protocol 2: Vasoconstriction Assay using Wire Myography

Objective: To assess the vasoconstrictor response to 5-trans U-46619 in isolated blood vessel segments.

Materials:

• Isolated blood vessel segments (e.g., rat aorta, human subcutaneous resistance arteries)

• Physiological salt solution (e.g., Krebs-Henseleit solution)

• Carbogen gas (95% O2 / 5% CO2)

• Wire myograph system

• 5-trans U-46619

• Potassium chloride (KCl) for viability testing

• TP receptor antagonist (e.g., SQ29548) for specificity testing

Procedure:

• Tissue Preparation and Mounting:

  • Isolate segments of the desired blood vessel and mount them in the wire myograph system containing physiological salt solution.[6]

  • Maintain the bath at 37°C and continuously gas with 95% O2 / 5% CO2.[6]

• Equilibration and Viability Check:

  • Allow the tissues to equilibrate for a defined period.

  • Induce a reference contraction with a high concentration of KCl to check for tissue viability.[1]

  • Wash the tissues and allow them to return to baseline tension.[1]

• Concentration-Response Curve:

  • To determine on-target effects, pre-incubate a set of tissues with a selective TP receptor antagonist.[6]

  • Add cumulative concentrations of 5-trans U-46619 to the organ bath and record the contractile response.[1]

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KCl.[1]

  • Construct a concentration-response curve and calculate the EC50 value for 5-trans U-46619 in the presence and absence of the antagonist.

Visualizations

Signaling Pathways

Caption: On-target signaling pathway of 5-trans U-46619 via the TP receptor.

Experimental Workflow

Caption: Workflow for a platelet aggregation assay using 5-trans U-46619.

Conclusion

5-trans U-46619 is the lesser-studied isomer of the potent TP receptor agonist U-46619. While it is presumed to share the pro-aggregatory and vasoconstrictor effects of its cis counterpart through activation of the Gq-PLC-IP3/DAG and RhoA/Rho-kinase pathways, there is a notable lack of specific quantitative data to confirm its potency and efficacy as a TP receptor agonist.[3] Furthermore, its off-target inhibitory effect on mPGES-1 distinguishes it from U-46619 and should be a critical consideration in the interpretation of experimental results.[3][6] Further research is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and to determine its utility as a specific pharmacological tool.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. apexbt.com [apexbt.com]
• 8. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to 5-trans U-46619 Signaling Pathways in Platelets

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the signaling pathways activated by the stable thromboxane (B8750289) A2 (TXA2) analog, 5-trans U-46619, in human platelets. U-46619 is a critical tool for studying platelet activation, thrombosis, and hemostasis. This document details the molecular interactions, downstream signaling cascades, and physiological responses elicited by U-46619, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams.

Introduction to 5-trans U-46619

5-trans U-46619, chemically known as (5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid, is a potent and stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. It functions as a selective agonist for the thromboxane A2 (TXA2) receptor, also known as the TP receptor. In platelets, the activation of the TP receptor by agonists like TXA2 or U-46619 is a pivotal event in the amplification of platelet activation and aggregation, contributing to thrombus formation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of 5-trans U-46619 interaction with human platelets.

Table 1: Receptor Binding Affinity of [³H]U-46619 in Human Platelets

Parameter	Value	Notes	Reference
High-Affinity Site
Dissociation Constant (Kd)	0.041 ± 0.009 µM	Correlates with platelet shape change and myosin light-chain phosphorylation.
Maximum Binding Sites (Bmax)	19.4 ± 5.3 fmol/10⁷ platelets	Approximately 1,166 ± 310 sites/platelet .
Low-Affinity Site
Apparent Dissociation Constant (Kd)	1.46 ± 0.47 µM	May be related to the platelet release reaction.

Table 2: EC₅₀ Values of U-46619 for Platelet Physiological Responses

Response	EC₅₀ Value (µM)	Species	Notes	Reference
Platelet Shape Change	0.035 ± 0.005	Human	A sensitive, initial response to U-46619.
Myosin Light-Chain Phosphorylation	0.057 ± 0.021	Human	Correlates with high-affinity receptor occupancy.
Serotonin Release	0.54 ± 0.13	Human	Associated with dense granule secretion.
Fibrinogen Receptor Exposure	0.53 ± 0.21	Human	Indicates inside-out signaling leading to integrin activation.
Platelet Aggregation	1.31 ± 0.34	Human	A complex response often mediated by released ADP.
Platelet Aggregation	0.58	Rabbit
TP Receptor Agonism	0.035	Not Specified	General value for receptor activation.

Signaling Pathways of 5-trans U-46619 in Platelets

U-46619 binding to the TP receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular signaling events primarily through two major G-protein families: Gαq and Gα12/13.

Gαq-Mediated Pathway

Activation of Gαq leads to the stimulation of phospholipase C (PLC). PLCβ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the dense tubular system (the platelet equivalent of the endoplasmic reticulum), triggering the release of intracellular calcium (Ca²⁺) stores. The resulting increase in cytosolic Ca²⁺ concentration, along with DAG-mediated activation of protein kinase C (PKC), plays a crucial role in platelet granule secretion and the activation of other downstream effectors.

Figure 1: Gαq-mediated signaling pathway of U-46619 in platelets.

Gα12/13-Mediated Pathway

The TP receptor also couples to Gα12/13, which activates the small GTPase Rho through Rho guanine (B1146940) nucleotide exchange factors (RhoGEFs). Activated Rho, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain (MLC) phosphatase, leading to an increase in the phosphorylation of MLC. This process is essential for the cytoskeletal rearrangements that result in platelet shape change from a discoid to a spherical, spiny form.

Figure 2: Gα12/13-mediated signaling pathway leading to platelet shape change.

Experimental Protocols

Detailed methodologies for key experiments involving 5-trans U-46619 are provided below.

In Vitro Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry to measure U-46619-induced platelet aggregation in human platelet-rich plasma (PRP).

Materials:

• Human whole blood from healthy, consenting donors.

• Anticoagulant: 3.2% sodium citrate (B86180).

• Phosphate-buffered saline (PBS).

• 5-trans U-46619 stock solution (in a suitable solvent, e.g., DMSO or ethanol).

• Light transmission aggregometer with cuvettes and stir bars.

Procedure:

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.

• U-46619 Preparation:

  • Prepare a stock solution of U-46619.

  • Prepare serial dilutions of U-46619 in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP to approximately 2.5 x 10⁸ platelets/mL using PPP if necessary.

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.

  • Add a small volume (e.g., 5-10 µL) of the U-46619 dilution to the cuvette and start recording the change in light transmission for 5-10 minutes.

  • The increase in light transmission corresponds to platelet aggregation.

Figure 3: Experimental workflow for the platelet aggregation assay.

Intracellular Calcium Mobilization Assay

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in platelets using a fluorescent calcium indicator.

Materials:

• Prepared PRP or washed platelets.

• Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

• Fluorometric imaging plate reader or fluorescence microscope.

Procedure:

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 2-5 µM Fura-2 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Incubate the platelets with the loading buffer for 30-60 minutes at 37°C in the dark.

  • After incubation, wash the platelets to remove excess extracellular dye by centrifugation and resuspension in fresh buffer.

• Measurement of Calcium Response:

  • Resuspend the dye-loaded platelets in HBSS.

  • Place the platelet suspension in a cuvette or a multi-well plate suitable for the fluorometer.

  • Establish a stable baseline fluorescence reading.

  • Inject the desired concentration of U-46619 into the platelet suspension.

  • Measure the change in fluorescence intensity over time. The change in fluorescence is proportional to the change in intracellular calcium concentration.

Figure 4: Experimental workflow for intracellular calcium measurement.

Western Blot Analysis of Protein Phosphorylation

This protocol provides a general framework for analyzing the phosphorylation of downstream signaling proteins (e.g., MLC, Akt) in platelets following U-46619 stimulation.

Materials:

• Washed platelets.

• U-46619.

• Lysis buffer containing protease and phosphatase inhibitors.

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF or nitrocellulose membranes.

• Blocking buffer (e.g., 5% BSA in TBST).

• Primary antibodies (phospho-specific and total protein).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Platelet Stimulation and Lysis:

  • Prepare washed platelet suspensions.

  • Stimulate platelets with U-46619 for the desired time at 37°C.

  • Terminate the reaction by adding ice-cold lysis buffer containing phosphatase and protease inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Denature protein samples in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-MLC) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • To normalize, the blot can be stripped and re-probed with an antibody against the total protein.

Conclusion

5-trans U-46619 is an indispensable pharmacological tool for elucidating the intricacies of thromboxane A2 signaling in platelets. Its ability to potently and selectively activate the TP receptor allows for detailed investigation of the Gαq and Gα12/13-mediated pathways, which are central to platelet shape change, granule secretion, and aggregation. The quantitative data and experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to study these fundamental processes in thrombosis and hemostasis and to evaluate the efficacy of novel antiplatelet therapies.

The Role of U-46619 in Smooth Muscle Physiology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It functions as a potent and selective thromboxane (B8750289) A2 (TXA2) receptor (TP receptor) agonist, mimicking the physiological and pathophysiological effects of TXA2.[1] In the realm of smooth muscle physiology, U-46619 is an invaluable pharmacological tool used to induce and study smooth muscle contraction across a variety of tissues, including vascular, airway, gastrointestinal, and reproductive systems.[2][3] Its stability and specificity make it a cornerstone in research aimed at understanding the mechanisms of smooth muscle function and developing therapeutic agents that target these pathways.

This technical guide provides a comprehensive overview of the role of U-46619 in smooth muscle physiology, detailing its mechanism of action, the signaling cascades it initiates, and its quantitative effects on different smooth muscle types. Detailed experimental protocols for studying its effects are also provided, along with visual representations of the key signaling pathways and experimental workflows.

Data Presentation: Potency of U-46619 in Various Smooth Muscle Tissues

The potency of U-46619 in inducing smooth muscle contraction is typically quantified by its half-maximal effective concentration (EC50). The following table summarizes the EC50 values of U-46619 across a range of smooth muscle preparations.

Tissue Type	Species	Preparation	EC50 (nM)
Vascular Smooth Muscle
Penile Resistance Arteries	Human	Wire Myograph	6.2 ± 2.2
Corpus Cavernosum	Human	Tissue Strips	8.3 ± 2.8
Aorta	Rat	Aortic Rings	~50
Small Mesenteric Arteries	Rat	Wire Myograph	~10
Aortic Smooth Muscle Cells	Rat	Cultured Cells (Ca2+ efflux)	49 ± 14
Caudal Artery	Rat	De-endothelialized Strips	~50[4]
Airway Smooth Muscle
Bronchial Smooth Muscle	Human	Bronchial Rings	12 - 32[4][5]
Small Airways (<250 µm)	Rat	Precision-Cut Lung Slices	6.9[6]
Large Airways (>420 µm)	Rat	Precision-Cut Lung Slices	66[6]
Other
Platelets (Shape Change)	Human	Platelet-Rich Plasma	35[7][8]

Mechanism of Action and Signaling Pathways

U-46619 exerts its effects by binding to and activating the G-protein coupled TP receptor.[2] In smooth muscle cells, the TP receptor is primarily coupled to the Gq/11 and G12/13 families of heterotrimeric G-proteins.[9] Activation of these G-proteins initiates two major signaling cascades that culminate in smooth muscle contraction: the calcium-dependent pathway and the calcium-sensitization pathway .

Calcium-Dependent Pathway

The activation of Gq/11 by the U-46619-bound TP receptor stimulates Phospholipase C (PLC).[10] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[11] IP3 diffuses through the cytosol and binds to IP3 receptors on the sarcoplasmic reticulum (SR), triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[11] This rapid increase in intracellular calcium concentration ([Ca2+]i) is a primary driver of contraction. The elevated cytosolic Ca2+ binds to calmodulin, and the Ca2+-calmodulin complex activates Myosin Light Chain Kinase (MLCK).[11] MLCK then phosphorylates the regulatory light chain of myosin II (MLC20), which enables the interaction between myosin and actin, leading to cross-bridge cycling and smooth muscle contraction.

Calcium-Sensitization Pathway

In addition to increasing intracellular calcium, U-46619 also enhances the sensitivity of the contractile apparatus to Ca2+. This is primarily mediated by the G12/13-RhoA/Rho-kinase (ROCK) pathway and the DAG-Protein Kinase C (PKC) pathway.[9][11]

• RhoA/Rho-Kinase (ROCK) Pathway: The activated G12/13 protein stimulates the small GTPase RhoA.[11] RhoA, in its active GTP-bound state, activates Rho-kinase (ROCK).[12][13] ROCK has two major effects that lead to calcium sensitization. Firstly, it phosphorylates and inhibits Myosin Light Chain Phosphatase (MLCP), the enzyme responsible for dephosphorylating MLC20.[12][13][14] Inhibition of MLCP leads to a sustained or increased level of phosphorylated MLC20 for a given concentration of Ca2+, thereby enhancing contraction.[12][13][14] Secondly, ROCK can directly phosphorylate MLC20 at the same site as MLCK.[13]

• Protein Kinase C (PKC) Pathway: The other second messenger produced by PLC, diacylglycerol (DAG), activates Protein Kinase C (PKC).[10] Activated PKC can contribute to calcium sensitization by phosphorylating and inhibiting MLCP through the phosphorylation of a 17 kDa protein called CPI-17, which is a potent inhibitor of MLCP when phosphorylated.[14]

The interplay between the calcium-dependent and calcium-sensitization pathways results in a robust and sustained smooth muscle contraction in response to U-46619.

Mandatory Visualizations

Caption: U-46619 signaling pathway in smooth muscle cells.

Experimental Protocols

Protocol 1: Isolated Organ Bath for Vascular Smooth Muscle Rings

This protocol describes the use of an isolated organ bath system to measure the contractile response of vascular smooth muscle rings to U-46619.[2]

Materials:

• Krebs-Henseleit solution (or similar physiological salt solution)

• Carbogen (B8564812) gas (95% O2 / 5% CO2)

• Isolated tissue organ bath system with force transducers

• Data acquisition system

• Dissection tools (forceps, scissors)

• Suture material (e.g., silk)

• Animal model (e.g., rat, mouse)

• U-46619 stock solution

• Potassium chloride (KCl) solution

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery).

  • Place the artery in ice-cold Krebs-Henseleit solution.

  • Gently remove adhering connective and adipose tissue.

  • Cut the artery into rings of 2-4 mm in length.

  • The endothelium can be removed by gently rubbing the intimal surface with a fine wire or wooden stick, if required for the experiment.[2]

• Mounting the Tissue:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.

  • One hook is fixed to a stationary support, and the other is connected to an isometric force transducer.

  • Maintain the organ bath at 37°C and continuously bubble with carbogen gas.

• Equilibration:

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[2]

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.

• Viability Check:

  • To assess the viability of the tissue, induce a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM.[2]

  • A robust and sustained contraction indicates healthy tissue.

  • Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.

• Cumulative Concentration-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[2]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Record the contractile force continuously using the data acquisition system.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.

  • Plot the concentration of U-46619 against the contractile response to generate a concentration-response curve.

  • Calculate the EC50 value using non-linear regression analysis.

Caption: Experimental workflow for isolated organ bath assay.

Protocol 2: Wire Myograph for Small Resistance Arteries

This protocol is suitable for smaller resistance arteries and utilizes a wire myograph system.[2]

Materials:

• Same as Protocol 1, but with a wire myograph system.

• Fine tungsten wires (e.g., 25-40 µm diameter).

Procedure:

• Tissue Preparation:

  • Dissect small arteries (e.g., mesenteric or cerebral arteries) in cold Krebs-Henseleit solution under a dissection microscope.

  • Cut the artery into 2 mm segments.

• Mounting the Tissue:

  • Thread two tungsten wires through the lumen of the arterial segment.

  • Mount the wires on the jaws of the wire myograph, with one jaw connected to a force transducer and the other to a micrometer for stretching the vessel.

• Normalization:

  • Perform a normalization procedure to determine the optimal resting tension for maximal contractile response. This typically involves a series of stepwise increases in tension and measuring the response to a standard agonist (e.g., KCl or noradrenaline).

• Equilibration and Viability Check:

  • Follow the same steps as in Protocol 1 for equilibration and viability testing with KCl.

• Concentration-Response Curve and Data Analysis:

  • Follow the same procedure as in Protocol 1 to generate a cumulative concentration-response curve for U-46619 and analyze the data to determine the EC50.

Protocol 3: Measurement of Intracellular Calcium Mobilization

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in cultured smooth muscle cells using a fluorescent calcium indicator.[15][16]

Materials:

• Cultured smooth muscle cells

• Cell culture medium

• Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• U-46619 stock solution

• Fluorometric imaging plate reader or fluorescence microscope

Procedure:

• Cell Culture and Plating:

  • Culture smooth muscle cells under standard conditions.

  • Plate the cells onto a suitable plate (e.g., 96-well black-walled plate) and grow to confluence.

• Loading with Calcium Indicator:

  • Prepare a loading buffer containing the fluorescent calcium indicator and Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove excess dye.

  • Add fresh HBSS to each well.

• Measurement of Calcium Response:

  • Prepare serial dilutions of U-46619 in HBSS at a concentration that is double the final desired concentration.

  • Place the plate in the fluorometric plate reader or on the stage of the fluorescence microscope.

  • Establish a stable baseline fluorescence reading for each well.

  • Program the instrument to inject the U-46619 dilutions into the wells.

  • Record the change in fluorescence over time.

• Data Analysis:

  • The change in fluorescence is proportional to the change in intracellular calcium concentration.

  • Plot the peak fluorescence change against the concentration of U-46619 to generate a dose-response curve and calculate the EC50.

Conclusion

U-46619 is a fundamental tool for the study of smooth muscle physiology. Its potent and selective agonism at the TP receptor allows for the detailed investigation of the signaling pathways that govern smooth muscle contraction. By activating both calcium-dependent and calcium-sensitizing mechanisms, U-46619 provides a robust and reproducible model for exploring the intricacies of smooth muscle function. The experimental protocols detailed in this guide offer standardized methods for quantifying the effects of U-46619 and for screening novel compounds that may modulate smooth muscle contractility, thereby aiding in the development of new therapeutics for a range of disorders characterized by abnormal smooth muscle tone.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of contractile prostanoid receptors on human airway smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Rho Kinase in Vascular Smooth Muscle - Regulation of Vascular Smooth Muscle Function - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. journals.physiology.org [journals.physiology.org]
• 15. benchchem.com [benchchem.com]
• 16. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Stereoisomer-Specific Activities of U-46619 and 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed comparative analysis of the synthetic thromboxane (B8750289) A2 (TXA2) analog, U-46619, and its geometric stereoisomer, 5-trans U-46619. U-46619 is a potent and widely utilized agonist of the thromboxane A2 receptor (TP receptor), playing a critical role in research related to hemostasis, thrombosis, and vascular tone. In contrast, 5-trans U-46619 is primarily known as a minor impurity in U-46619 preparations, with significantly less characterization of its biological activity. This document synthesizes the available scientific literature to delineate the pharmacological profiles of both isomers, with a focus on their mechanisms of action, receptor binding affinities, and functional effects. A notable gap in the literature exists regarding the direct TP receptor-mediated effects of 5-trans U-46619. This guide presents comprehensive quantitative data for U-46619 and the limited comparative data available for its 5-trans isomer, primarily concerning their off-target inhibition of microsomal prostaglandin (B15479496) E2 synthase (mPGES-1). Detailed experimental protocols for key assays and visualizations of relevant signaling pathways are provided to facilitate further research into the distinct biological roles of these stereoisomers.

Introduction

U-46619, a stable synthetic analog of the prostaglandin endoperoxide PGH2, has been an invaluable pharmacological tool since its first synthesis.[1] As a potent and selective agonist for the thromboxane A2 (TP) receptor, it effectively mimics the physiological actions of the highly unstable endogenous ligand, thromboxane A2.[1] These actions are predominantly the induction of platelet aggregation and the contraction of smooth muscle, particularly in the vasculature.[1][2]

The stereochemistry of a molecule is a critical determinant of its biological activity. 5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the fifth carbon position of the heptenoic acid side chain.[3] It is commonly found as a minor impurity in commercial preparations of U-46619.[3] Despite its presence, the pharmacological profile of 5-trans U-46619 remains largely uncharacterized in the scientific literature. This guide aims to consolidate the existing knowledge on both isomers to highlight their known differences and the significant gaps in our understanding of the 5-trans stereoisomer.

Chemical and Physical Properties

Property	U-46619	5-trans U-46619
IUPAC Name	(Z)-7-[(1R,4S,5S,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	(E)-7-[(1R,4S,5S,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
Synonyms	9,11-dideoxy-9α,11α-methanoepoxy prostaglandin F2α	5,6-trans U-46619
CAS Number	56985-40-1	330796-58-2
Molecular Formula	C21H34O4	C21H34O4
Molecular Weight	350.5 g/mol	350.5 g/mol
Appearance	Varies (often a solution)	Varies (often a solution)
Stereochemistry	cis double bond at C5	trans double bond at C5

Mechanism of Action and Signaling Pathways

U-46619: A Potent TP Receptor Agonist

U-46619 exerts its biological effects through high-affinity binding to and activation of the TP receptor, a G-protein coupled receptor (GPCR). The TP receptor is predominantly coupled to two G-protein families: Gq and G12/13.[4]

• Gq/Phospholipase C (PLC) Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ is a primary driver of platelet activation and smooth muscle contraction. DAG, in conjunction with Ca2+, activates protein kinase C (PKC), which phosphorylates various downstream targets, further contributing to the cellular response.

• G12/13/RhoA Pathway: The coupling of the TP receptor to G12/13 activates the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of the myosin light chain (MLC). This sensitizes the contractile machinery to Ca2+ and is a key mechanism in smooth muscle contraction.

• MAPK Pathway: U-46619 has also been shown to activate the mitogen-activated protein kinase (MAPK) cascades, including ERK1/2 and p38, which are involved in cell proliferation and other cellular responses.[5]

Caption: U-46619 Signaling Cascade.

5-trans U-46619: An Enigmatic Stereoisomer

There is a significant lack of published data on the direct interaction of 5-trans U-46619 with the TP receptor. It is presumed to have a similar pharmacological target, but its affinity and efficacy are unknown.[4] The primary reported activity for 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1), an enzyme involved in the inflammatory cascade.[6] This suggests a distinct pharmacological profile from its cis-isomer.

Quantitative Pharmacological Data

TP Receptor Binding Affinity

Compound	Preparation	Radioligand	K_d (nM)	B_max (fmol/10^7 platelets)	Reference
U-46619	Washed Human Platelets	[3H]U-46619	20 ± 7	9.1 ± 2.3	[7]
U-46619	Cultured VSMCs (WKY rats)	[3H]U-46619	15.5 ± 2.6	-	[5]
U-46619	Cultured VSMCs (SHR)	[3H]U-46619	2.3 ± 0.6 (high affinity)1400 ± 500 (low affinity)	-	[5]
5-trans U-46619	Not Available	Not Available	Not Available	Not Available	-

VSMCs: Vascular Smooth Muscle Cells; WKY: Wistar-Kyoto; SHR: Spontaneously Hypertensive Rats

Functional Potency: Platelet Aggregation and Vasoconstriction

Compound	Assay	Species/Tissue	EC_50	Reference
U-46619	Platelet Aggregation	Human	~1310 nM	[8]
U-46619	Platelet Shape Change	Human	35 nM
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	16 nM	[3]
U-46619	Vasoconstriction	Not Specified	35 nM	[3]
5-trans U-46619	Platelet Aggregation	Not Available	Not Available	-
5-trans U-46619	Vasoconstriction	Not Available	Not Available	-

Off-Target Activity: mPGES-1 Inhibition

Compound	Target Enzyme	Estimated IC_50 (µM)	Potency Relative to U-46619	Reference
U-46619 (5-cis)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	~15	-	[6]
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	~30	~0.5x	[6]

Experimental Protocols

Radioligand Binding Assay for TP Receptor

This protocol describes a method to determine the binding affinity (Kd) and receptor density (Bmax) of a ligand for the TP receptor using [3H]U-46619.

Caption: Radioligand Binding Assay Workflow.

Methodology:

• Membrane Preparation: Isolate human platelets by differential centrifugation or prepare microsomes from vascular smooth muscle tissue by homogenization and ultracentrifugation. Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.

• Incubation: In a multi-well plate, incubate a fixed amount of membrane protein with increasing concentrations of [3H]U-46619. To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of unlabeled U-46619.

• Filtration: Terminate the binding reaction by rapid vacuum filtration through glass fiber filters, which trap the membranes with bound radioligand. Wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Analyze the specific binding data using Scatchard analysis or non-linear regression to determine the Kd and Bmax values.

Smooth Muscle Contraction Assay (Wire Myography)

This protocol outlines the use of wire myography to measure the contractile response of isolated small arteries to U-46619 or 5-trans U-46619.

Methodology:

• Tissue Preparation: Dissect small arteries (e.g., mesenteric or coronary) in cold Krebs-Henseleit buffer. Cut the artery into small rings (approximately 2 mm in length).

• Mounting: Mount the arterial rings on two fine wires in a wire myograph chamber filled with Krebs-Henseleit buffer, maintained at 37°C and aerated with 95% O2 / 5% CO2. One wire is attached to a force transducer, and the other to a micrometer.

• Equilibration and Viability Check: Allow the tissues to equilibrate under a set resting tension. Check the viability of the tissue by inducing a contraction with a high concentration of potassium chloride (KCl).

• Concentration-Response Curve: After washing and returning to baseline, add cumulative concentrations of the test compound (U-46619 or 5-trans U-46619) to the chamber and record the isometric tension.

• Data Analysis: Express the contractile responses as a percentage of the maximal KCl-induced contraction. Plot the concentration-response curve and calculate the EC50 value using non-linear regression.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol describes the measurement of platelet aggregation in response to U-46619 or 5-trans U-46619.

Methodology:

• Preparation of Platelet-Rich Plasma (PRP): Collect whole blood into tubes containing an anticoagulant (e.g., sodium citrate). Centrifuge the blood at a low speed to obtain PRP.

• Assay Procedure: Place a sample of PRP in an aggregometer cuvette with a stir bar at 37°C. Establish a baseline light transmission.

• Agonist Addition: Add the test compound (U-46619 or 5-trans U-46619) at various concentrations to the PRP and record the change in light transmission over time. As platelets aggregate, the turbidity of the sample decreases, and light transmission increases.

• Data Analysis: The maximum change in light transmission is used to quantify the extent of platelet aggregation. Construct a concentration-response curve to determine the EC50 value.

Discussion and Future Directions

The existing literature firmly establishes U-46619 as a potent and selective TP receptor agonist, making it a cornerstone tool for cardiovascular and physiological research. Its mechanism of action through Gq and G12/13 signaling pathways is well-documented, and a substantial body of quantitative data exists to describe its effects on platelet aggregation and vasoconstriction.

In stark contrast, 5-trans U-46619 remains a pharmacological enigma. While its existence as a stereoisomer and common impurity is acknowledged, its biological activity is poorly understood. The only notable reported activity is its inhibition of mPGES-1, where it is approximately half as potent as its cis-counterpart.[6] This finding is significant as it suggests that the presence of 5-trans U-46619 in preparations of U-46619 could lead to off-target effects, potentially confounding experimental results, especially in studies of inflammation and prostaglandin metabolism.

The lack of data on the TP receptor binding affinity and functional activity of 5-trans U-46619 represents a critical knowledge gap. It is plausible that the trans configuration of the double bond at the C5 position significantly alters the molecule's conformation, thereby reducing its affinity for the TP receptor. However, without empirical data, this remains speculative.

Future research should prioritize the following:

• Pharmacological Characterization of 5-trans U-46619: A systematic investigation of the binding affinity of purified 5-trans U-46619 for the TP receptor is essential. Furthermore, its functional activity as a vasoconstrictor and platelet aggregator needs to be quantified and compared directly with U-46619.

• Investigation of Off-Target Effects: The inhibitory effect on mPGES-1 should be further explored to determine the IC50 value with greater precision and to assess its selectivity against other enzymes in the prostaglandin synthesis pathway.

• Impact of Impurity: Studies should be conducted to determine if the typical impurity levels of 5-trans U-46619 in commercial U-46619 preparations are sufficient to elicit significant off-target effects in common experimental models.

Conclusion

U-46619 is a well-characterized and indispensable tool for probing the roles of the thromboxane A2 receptor in health and disease. Its stereoisomer, 5-trans U-46619, is significantly understudied, with its primary known activity being the inhibition of mPGES-1. The dearth of information on the on-target effects of 5-trans U-46619 underscores the need for further investigation to fully understand the structure-activity relationship of these prostaglandin analogs and to ensure the accurate interpretation of data generated using U-46619. This technical guide provides a comprehensive overview of the current state of knowledge and a framework for future research in this area.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. biodatacorp.com [biodatacorp.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]

discovery and synthesis of 5-trans U-46619

An In-depth Technical Guide on the Discovery and Synthesis of 5-trans U-46619

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and the geometric isomer of the widely studied thromboxane (B8750289) A₂ (TXA₂) mimetic, U-46619. The parent compound, U-46619 (the 5-cis isomer), was first synthesized in 1975 and is a potent and selective agonist for the thromboxane A₂ (TP) receptor, a G-protein coupled receptor (GPCR) that mediates critical physiological effects such as platelet aggregation and smooth muscle contraction.[1][2]

The 5-trans isomer is often present as a minor impurity, typically constituting 2-5% of commercial U-46619 preparations.[2] While less characterized than its cis counterpart, 5-trans U-46619 is also biologically active. Its primary reported activities are agonism at the TP receptor and, notably, the inhibition of microsomal prostaglandin E₂ synthase-1 (mPGES-1), an important enzyme in the inflammatory pathway.[3][4] This dual activity makes it an interesting subject for researchers in pharmacology and drug development. This guide provides a comprehensive overview of its discovery, a detailed methodology for its chemical synthesis, its known biological activities, and key experimental protocols for its characterization.

Physicochemical and Biological Activity Data

The properties of 5-trans U-46619 are summarized below. For comparison, data for the more common 5-cis isomer (U-46619) are also included where available.

Table 1: Physicochemical Properties

Property	5-trans U-46619	U-46619 (5-cis)
CAS Number	330796-58-2	56985-40-1
Molecular Formula	C₂₁H₃₄O₄	C₂₁H₃₄O₄
Molecular Weight	350.5 g/mol	350.49 g/mol
IUPAC Name	(5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid
Solubility	DMF: 50 mg/mL; DMSO: 50 mg/mL; Ethanol: 50 mg/mL; Methyl Acetate	DMF: 100 mg/mL; DMSO: 100 mg/mL; Ethanol; Methyl Acetate

Data sourced from multiple chemical suppliers and publications.[3]

Table 2: Biological Potency and Activity

Assay / Endpoint	Target / Tissue	Species	5-trans U-46619	U-46619 (5-cis)	Reference
TP Receptor Agonism (EC₅₀)	Platelets (General)	-	Not explicitly quantified	~35 nM	[5]
Vasoconstriction (EC₅₀)	Human Subcutaneous Resistance Arteries	Human	Not Available	1.6 x 10⁻⁸ M	[6]
Platelet Aggregation (EC₅₀)	Platelets	Human	Not explicitly quantified	1.31 µM	[7]
Platelet Shape Change (EC₅₀)	Platelets	Human	Not explicitly quantified	0.035 µM	[8]
mPGES-1 Inhibition (IC₅₀)	mPGES-1 Enzyme	Human	~30 µM (estimated)	~15 µM (estimated)	[4]

Note: There is a significant lack of quantitative data specifically for the 5-trans isomer's activity on the TP receptor. Its potency is often presumed to be similar to the 5-cis isomer, but this requires empirical validation.

Chemical Synthesis

The synthesis of 5-trans U-46619 is a multi-step process that relies on key intermediates and stereoselective reactions. A widely adopted strategy begins with the chiral building block known as the Corey lactone diol.[9][10] The overall synthesis can be divided into three principal stages.

Stage 1: Corey Aldehyde Formation

The synthesis commences with the Corey lactone diol, a versatile intermediate in prostaglandin synthesis.[10][11] The primary hydroxyl group is selectively protected, often as a p-phenylbenzoyl ester, followed by the oxidation of the remaining secondary alcohol to form the key "Corey aldehyde."

Stage 2: α-Chain Installation via Horner-Wadsworth-Emmons (HWE) Reaction

This stage is critical for establishing the required trans geometry of the double bond at the C-5 position. The Corey aldehyde is reacted with a phosphonate (B1237965) ylide in a Horner-Wadsworth-Emmons (HWE) olefination. The HWE reaction is renowned for its high E-selectivity, making it ideal for generating the 5-trans double bond.[9]

Stage 3: ω-Chain Installation and Deprotection

The final ω-chain is attached using a Wittig reaction. Following the installation of both side chains, the protecting groups are removed to yield the final 5-trans U-46619 molecule.[9]

General synthetic workflow for 5-trans U-46619.

Signaling Pathways

As a TP receptor agonist, 5-trans U-46619 is understood to activate the same downstream signaling cascades as thromboxane A₂ and the 5-cis isomer, U-46619. These pathways are central to its physiological effects on platelets and smooth muscle cells. Additionally, its "off-target" inhibition of mPGES-1 is a distinct mechanism.

TP Receptor-Mediated Signaling

Activation of the TP receptor primarily couples to two G-protein families: Gq and G₁₂/₁₃.[12]

• Gq Pathway: Activation of Gq stimulates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol (B14025) 1,4,5-trisphosphate (IP₃). IP₃ binds to its receptor on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytosol. The rise in intracellular Ca²⁺ and the presence of DAG synergistically activate Protein Kinase C (PKC).

• G₁₂/₁₃ Pathway: This pathway activates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain phosphatase, leading to an increase in myosin light chain phosphorylation and promoting smooth muscle contraction.

U-46619 signaling in platelets and smooth muscle.

mPGES-1 Inhibition Pathway

Microsomal prostaglandin E synthase-1 (mPGES-1) is the terminal enzyme in the production of prostaglandin E₂ (PGE₂), a key mediator of inflammation and pain. 5-trans U-46619 directly inhibits the catalytic activity of mPGES-1, thereby blocking the conversion of PGH₂ to PGE₂.[4]

Inhibition of the mPGES-1 pathway by 5-trans U-46619.

Experimental Protocols

To characterize the biological activity of 5-trans U-46619, several key in vitro assays are employed.

Protocol 1: mPGES-1 Enzymatic Inhibition Assay

This assay determines the inhibitory potency (IC₅₀) of 5-trans U-46619 against the mPGES-1 enzyme.

Methodology:

• Enzyme Preparation: Use recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme. Dilute the enzyme to a working concentration in a reaction buffer containing glutathione (B108866) (GSH), a required cofactor.

• Compound Incubation: In a microtiter plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 (typically dissolved in DMSO). Pre-incubate the enzyme with the compound for ~15 minutes at 4°C.

• Reaction Initiation: Initiate the reaction by adding the substrate, PGH₂.

• Reaction Incubation: Allow the reaction to proceed for a short, defined time (e.g., 60 seconds) at a controlled temperature (e.g., 25°C).

• Termination: Stop the reaction by adding a stop solution (e.g., containing SnCl₂).

• Quantification: Measure the amount of PGE₂ produced using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

General workflow for an mPGES-1 inhibition assay.

Protocol 2: Platelet Aggregation Assay

This functional assay measures the ability of 5-trans U-46619 to induce platelet aggregation using light transmission aggregometry (LTA).

Methodology:

• PRP Preparation: Draw whole blood from healthy donors into tubes containing 3.2% sodium citrate. Centrifuge at low speed (e.g., 200 x g) for 15-20 minutes to obtain platelet-rich plasma (PRP). Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at high speed (e.g., 2000 x g).

• Aggregation Measurement: Use a light transmission aggregometer. Calibrate the instrument using PRP for 0% aggregation and PPP for 100% aggregation.

• Assay: Pipette PRP into a cuvette with a magnetic stir bar and place it in the aggregometer at 37°C. After a brief equilibration, add a known concentration of 5-trans U-46619 to the PRP.

• Data Recording: Record the change in light transmission, which corresponds to the degree of aggregation, for 5-10 minutes.

• Data Analysis: Determine the maximal percentage of aggregation for each concentration and plot a concentration-response curve to calculate the EC₅₀ value.[2][13]

Workflow for a platelet aggregation assay.

Conclusion

5-trans U-46619 is a valuable, albeit understudied, chemical probe. While it is known to be an agonist of the TP receptor, its distinct inhibitory activity against mPGES-1 sets it apart from its more famous 5-cis isomer. The synthetic route, established from the Corey lactone diol, allows for its specific preparation, enabling further investigation into its unique pharmacological profile. The detailed protocols provided herein offer a framework for researchers to quantitatively assess its activity and explore its potential as a tool for dissecting prostaglandin signaling pathways or as a lead for novel therapeutic agents targeting both thrombosis and inflammation. Further research is required to fully elucidate the specific potency of 5-trans U-46619 at the TP receptor and to understand the physiological implications of its dual-activity profile.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. apexbt.com [apexbt.com]
• 8. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. benchchem.com [benchchem.com]
• 10. originbiopharma.com [originbiopharma.com]
• 11. CN113480506A - Preparation method of corey lactone diol - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

5-trans U-46619 as a Prostaglandin H2 Analog: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. While its isomer, (5Z)-U-46619, is a well-characterized and potent thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619 is less extensively studied. This document will delve into the known pharmacology of U-46619 as a PGH2 analog to provide a foundational understanding, and then present the specific, albeit limited, data available for the 5-trans isomer. This guide will cover the mechanism of action, downstream signaling pathways, and detailed experimental protocols for assays relevant to the study of these compounds. Quantitative data is summarized in structured tables, and key pathways and workflows are visualized through diagrams to facilitate comprehension and application in a research setting.

Introduction to U-46619 and its 5-trans Isomer

U-46619 is a stable synthetic analog of prostaglandin H2 (PGH2), first synthesized in 1975.[1] It acts as a potent and selective agonist for the thromboxane A2 (TP) receptor, thereby mimicking the physiological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1][2] These effects primarily include the induction of platelet aggregation and the contraction of vascular smooth muscle.[1]

5-trans U-46619 is the geometric isomer of the more commonly studied (5Z)-U-46619, differing in the configuration of the double bond at the fifth carbon position. It is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[3][4] Due to its status as an impurity, its pharmacological profile as a PGH2 analog and TP receptor agonist is not as thoroughly characterized as its cis-isomer.[5] However, emerging evidence suggests it may possess distinct biological activities.

Physicochemical Properties

Property	Value	Reference
Chemical Name	(5E)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]hept-5-yl]-5-heptenoic acid	[6]
Molecular Formula	C₂₁H₃₄O₄	[6]
Molecular Weight	350.5 g/mol	[6]
Appearance	Solution in methyl acetate	[6]
Storage	Store at -20°C	[7][8]
Solubility	Soluble in DMF, DMSO, and Ethanol (50 mg/ml); PBS (pH 7.2) (1 mg/ml)	[6]

Pharmacology and Mechanism of Action

U-46619 as a Potent TP Receptor Agonist

The vast majority of research on U-46619 has focused on the 5-cis isomer. It exerts its effects by binding to the TP receptor, a G-protein coupled receptor (GPCR).[3] This binding initiates a cascade of intracellular signaling events, primarily through the coupling to Gαq and Gα12/13 proteins.

• Gαq Pathway: Activation of the Gαq subunit stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic/sarcoplasmic reticulum, leading to the release of stored intracellular calcium (Ca²⁺). The subsequent rise in cytosolic Ca²⁺ is a critical trigger for platelet aggregation and smooth muscle contraction. DAG, in conjunction with Ca²⁺, activates protein kinase C (PKC), which phosphorylates various downstream targets, further contributing to the cellular response.[3]

• Gα12/13 Pathway: The TP receptor also couples to Gα12/13, which activates the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of the myosin light chain (MLC). This "calcium sensitization" enhances the contractility of smooth muscle at a given intracellular Ca²⁺ concentration.

5-trans U-46619: An Emerging Pharmacological Profile

Direct evidence for 5-trans U-46619 acting as a potent TP receptor agonist is scarce. While it is often presumed to share a similar pharmacological profile to its cis-isomer, its primary documented activity is the inhibition of microsomal prostaglandin E2 synthase (mPGES-1).[6][9] mPGES-1 is a key enzyme in the inflammatory pathway, catalyzing the conversion of PGH2 to prostaglandin E2 (PGE2).[9]

One study reported that 5-trans U-46619 is approximately half as potent as the 5-cis version in inhibiting mPGES-1.[9] This suggests that the presence of the 5-trans isomer in U-46619 preparations could potentially confound experimental results, particularly in studies focused on prostaglandin synthesis.[9]

Quantitative Data

The following tables summarize the available quantitative data for U-46619 and its 5-trans isomer. It is important to note that the majority of the data pertains to the well-characterized 5-cis isomer.

Table 1: Receptor Binding Affinity of U-46619

Ligand	Preparation	Radioligand	Kd (nM)	Bmax	Reference
U-46619	Washed Human Platelets	[³H]-U-46619	41 ± 9 (High-affinity)	19.4 ± 5.3 fmol/10⁷ platelets	[3]
U-46619	Washed Human Platelets	[³H]-U-46619	1460 ± 470 (Low-affinity)	-	[3]
U-46619	Pig Aorta Smooth Muscle Membranes	[³H]-U-46619	42 - 68	87.8 fmol/mg protein	[3]

Table 2: Functional Potency (EC₅₀) of U-46619

Effect	System	EC₅₀ (µM)	Reference
Platelet Shape Change	Human Platelets	0.035	[10]
Myosin Light Chain Phosphorylation	Human Platelets	0.057	[10]
Serotonin Release	Human Platelets	0.536	[10]
Fibrinogen Receptor Binding	Human Platelets	0.53	[10]
Platelet Aggregation	Human Platelets	1.31	[10]
Vasoconstriction	Human Subcutaneous Resistance Arteries	0.016	[4]

Table 3: Inhibitory Potency (IC₅₀) of U-46619 Isomers

Compound	Target Enzyme	IC₅₀ (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15 (Potency estimated)	[9]
5-trans U-46619	Prostaglandin E Synthase	Reported to be about half as potent as the 5-cis isomer	[9][11]

Experimental Protocols

Detailed methodologies for key experiments involving U-46619 are provided below. These protocols can be adapted for the study of 5-trans U-46619, keeping in mind its potentially different pharmacological profile.

In Vitro Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry (LTA) to measure U-46619-induced platelet aggregation in human platelet-rich plasma (PRP).[12]

• Materials:

  • Human whole blood from healthy, consenting donors

  • Anticoagulant (e.g., 3.2% sodium citrate)

  • Phosphate-buffered saline (PBS)

  • U-46619 stock solution (e.g., 1 mM in DMSO)

  • Light transmission aggregometer

  • Cuvettes with stir bars

• Procedure:

  • PRP Preparation: Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio). Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP. Carefully collect the upper PRP layer. Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.

  • U-46619 Preparation: Prepare serial dilutions of the U-46619 stock solution in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).

  • Platelet Aggregation Measurement:

    • Adjust the platelet count in the PRP if necessary.

    • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.

    • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.

    • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.

    • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.

    • Record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis: The aggregation is quantified as the maximum percentage change in light transmission. Construct a dose-response curve and calculate the EC₅₀ value.

Vascular Smooth Muscle Contraction Assay

This protocol describes the use of an isolated tissue organ bath to measure the contractile response of vascular smooth muscle rings to U-46619.

• Materials:

  • Animal model (e.g., rat aorta)

  • Krebs-Henseleit solution

  • Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

  • Isolated tissue organ bath system with force transducers

  • U-46619 stock solution

  • Dissection tools and suture material

• Procedure:

  • Tissue Preparation: Euthanize the animal according to approved institutional guidelines. Dissect the desired artery and place it in ice-cold Krebs-Henseleit solution. Clean the artery of adhering tissue and cut it into rings of 2-4 mm in length.

  • Mounting the Tissue: Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with carbogen gas. One hook is fixed, and the other is connected to a force transducer.

  • Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta), with washes every 15-20 minutes.

  • Viability Check: Induce a contraction with a high concentration of KCl to ensure tissue viability. Wash the tissue to return to baseline.

  • Cumulative Concentration-Response Curve: Add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM). Allow the contraction to reach a stable plateau at each concentration before adding the next.

• Data Analysis: Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC₅₀ and maximum effect (Emax).

Conclusion

U-46619, as a stable PGH2 analog and potent TP receptor agonist, is an invaluable tool for studying the physiological and pathophysiological roles of thromboxane A2. Its mechanism of action through Gq and G12/13 signaling pathways, leading to platelet aggregation and smooth muscle contraction, is well-established. In contrast, its isomer, 5-trans U-46619, remains less characterized as a TP receptor agonist. The primary reported activity for the 5-trans isomer is the inhibition of microsomal prostaglandin E2 synthase. Researchers utilizing commercial preparations of U-46619 should be aware of the potential presence of the 5-trans isomer and its distinct pharmacological activities, which could influence experimental outcomes. Further investigation is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential interactions with the TP receptor and other signaling pathways. This guide provides a foundational resource for researchers and drug development professionals working with these important prostaglandin analogs.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Off-Target Effects of 5-trans U-46619: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-trans U-46619 is a synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and the geometric isomer of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619.[1][2] While its primary pharmacological activity is considered to be agonism at the TP receptor, leading to platelet aggregation and smooth muscle contraction, evidence suggests that 5-trans U-46619, along with its more extensively studied cis-isomer, exhibits several off-target effects.[1][3] These non-TP receptor-mediated activities are critical considerations for researchers utilizing this compound as a selective pharmacological tool. This technical guide provides a comprehensive overview of the known off-target effects of 5-trans U-46619, presenting available quantitative data, detailed experimental protocols for characterization, and visual representations of the associated signaling pathways.

Introduction

U-46619 and its isomer, 5-trans U-46619, are invaluable for studying the physiological and pathophysiological roles of the thromboxane A2 pathway.[4] However, the assumption of absolute selectivity for the TP receptor can lead to misinterpretation of experimental results. The most documented off-target effect of 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1][5] Additionally, studies involving U-46619 suggest other potential off-target activities, including the potentiation of norepinephrine-induced vasoconstriction independent of TP receptor activation and modulation of ion channel activity.[1][6] Differentiating these off-target effects from the primary on-target actions is crucial for the accurate interpretation of research findings. The standard method for this differentiation is the use of selective TP receptor antagonists, such as SQ29548 or GR32191.[1] An effect that persists in the presence of a TP receptor antagonist is indicative of an off-target mechanism.[1]

Quantitative Data on Off-Target Effects

The publicly available quantitative data on the off-target effects of 5-trans U-46619 are limited. Much of the understanding is extrapolated from its cis-isomer, U-46619. The following tables summarize the available data.

Table 1: On-Target Activity of U-46619 Isomers

Compound	Target	Activity	Potency (EC50)
U-46619 (cis-isomer)	Thromboxane A2 (TP) Receptor	Agonist	~35 nM[1]
5-trans U-46619	Thromboxane A2 (TP) Receptor	Agonist	Data not available, presumed to be similar to U-46619[2]

Table 2: Off-Target Activities of U-46619 Isomers

Compound	Off-Target	Activity	Potency (IC50/EC50)	Notes
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Estimated ~30 µM	Reported to be approximately half as potent as the 5-cis isomer.[1]
U-46619 (cis-isomer)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	~15 µM (Estimated)
U-46619 (cis-isomer)	Postjunctional Adrenergic Signaling	Potentiator of Norepinephrine-induced vasoconstriction	100 nM (maximal effect for overall enhancement)[7]	The postjunctional component may be TP receptor-independent.[7]
U-46619 (cis-isomer)	Calcium-activated Potassium (KCa) Channels	Inhibitor	50-150 nM	This effect is prevented by a TP receptor antagonist, suggesting it is a downstream consequence of on-target signaling rather than a direct off-target interaction.[8]

Off-Target Signaling Pathways

Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1)

5-trans U-46619 has been shown to inhibit mPGES-1, the terminal enzyme responsible for the synthesis of prostaglandin E2 (PGE2).[5][9] This inhibition would lead to a decrease in PGE2 production, which could have significant downstream effects, particularly in inflammatory processes.

Figure 1: Signaling pathway of mPGES-1 inhibition by 5-trans U-46619.

Potentiation of Norepinephrine-Induced Vasoconstriction

Studies on U-46619 suggest a dual mechanism for the potentiation of norepinephrine-induced vasoconstriction.[7] The prejunctional effect, an increase in norepinephrine (B1679862) release, is mediated by TP receptors. However, the postjunctional sensitization to norepinephrine may be TP receptor-independent, constituting a true off-target effect.[7] The precise molecular mechanism for this postjunctional effect is yet to be fully elucidated.

Figure 2: Dual mechanism of U-46619 on adrenergic signaling.

Experimental Protocols

Protocol for mPGES-1 Inhibition Assay

This protocol provides a method to determine the inhibitory activity of 5-trans U-46619 on mPGES-1.

Figure 3: Workflow for mPGES-1 enzymatic inhibition assay.

Methodology:

• Enzyme and Substrate Preparation: Utilize recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).[3]

• Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 (or a known mPGES-1 inhibitor as a positive control) in an appropriate buffer containing glutathione.[3]

• Reaction Initiation: Add PGH2 to start the enzymatic reaction and incubate for a defined period at a controlled temperature.[3]

• Reaction Termination: Stop the reaction using a suitable stop solution (e.g., containing stannous chloride).[3]

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).[3]

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity for each concentration of 5-trans U-46619 and determine the IC50 value.[3]

Protocol for Assessing TP Receptor-Independent Vasoconstriction

This protocol uses a wire myograph to differentiate between on-target and potential off-target vasoconstrictor effects.

Figure 4: Workflow for differentiating on- and off-target vasoconstriction.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in a wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.[1]

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.

• Experimental Groups:

  • Group 1 (On-Target + Off-Target): Generate a cumulative concentration-response curve for 5-trans U-46619.

  • Group 2 (Off-Target Control): Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.[1]

• Data Analysis: Compare the concentration-response curves between the two groups. A rightward shift or complete inhibition of the curve in Group 2 indicates a TP receptor-mediated effect. Any remaining vasoconstrictor response in Group 2 can be attributed to off-target actions.[1]

Conclusion

While 5-trans U-46619 is a valuable tool for investigating thromboxane A2 signaling, researchers must be aware of its potential off-target effects to ensure accurate data interpretation. The primary known off-target activity is the inhibition of mPGES-1, and there is evidence suggesting a potential TP receptor-independent potentiation of adrenergic vasoconstriction. The effect on KCa channels appears to be a downstream consequence of on-target TP receptor activation. The lack of comprehensive screening data and specific quantitative values for 5-trans U-46619 highlights an area for future research. The experimental protocols provided in this guide offer a framework for characterizing these off-target effects and differentiating them from the primary on-target actions of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. experts.umn.edu [experts.umn.edu]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. The side effects of the prostaglandin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]

The Inhibitory Effect of 5-trans U-46619 on Microsomal Prostaglandin E Synthase-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1) is a pivotal enzyme in the inflammatory cascade, responsible for the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[1] As the terminal enzyme in the PGE2 synthesis pathway, mPGES-1 is a key target for the development of novel anti-inflammatory therapeutics. This technical guide provides a comprehensive overview of the inhibitory activity of 5-trans U-46619, a geometric isomer of the potent thromboxane (B8750289) A2 receptor agonist U-46619, on mPGES-1. While the primary pharmacological action of U-46619 and its isomers is the activation of the thromboxane A2 receptor, an off-target inhibitory effect on mPGES-1 has been noted for the 5-trans isomer.[2] This document summarizes the available quantitative data, details relevant experimental protocols, and provides visual representations of the associated biological pathways and experimental workflows.

Quantitative Data: Inhibitory Potency of U-46619 Isomers on mPGES-1

The available data on the inhibitory activity of 5-trans U-46619 against mPGES-1 is limited. It is often found as a minor impurity in preparations of U-46619.[3] The primary source of quantitative information suggests that the 5-trans isomer is approximately half as potent as the 5-cis isomer (U-46619) in inhibiting prostaglandin E synthase.[1] However, it is important to note that other sources have reported that U-46619 (the 5-cis isomer) does not inhibit mPGES-1, highlighting a need for further primary research to clarify this discrepancy.

Below is a summary of the currently available, albeit limited, quantitative data.

Compound	Target Enzyme	IC50 (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15 (Potency estimated)	[1]
5-trans U-46619	Prostaglandin E Synthase	~30 (Inferred from relative potency)	[1]

Note: The IC50 values are estimations based on reported relative potencies. Researchers are strongly encouraged to determine the precise potency through their own experimental work.

Signaling Pathway: Prostaglandin E2 Synthesis and Inhibition

The synthesis of prostaglandin E2 is a multi-step process that begins with the release of arachidonic acid from the cell membrane. The following diagram illustrates this pathway and the putative point of inhibition by 5-trans U-46619.

Caption: Prostaglandin E2 synthesis pathway and the site of mPGES-1 inhibition.

Experimental Protocols: mPGES-1 Inhibition Assay

The following is a representative, detailed methodology for determining the inhibitory activity of a compound such as 5-trans U-46619 against mPGES-1 in vitro. This protocol is based on standard enzymatic assays for mPGES-1 inhibitors.

Objective: To quantify the in vitro inhibition of recombinant human mPGES-1 by 5-trans U-46619.

Materials:

• Recombinant human mPGES-1

• 5-trans U-46619

• Prostaglandin H2 (PGH2) substrate

• Glutathione (GSH)

• Reaction Buffer (e.g., 0.1 M Potassium Phosphate buffer, pH 7.4)

• Stop Solution (e.g., a solution containing a reducing agent like stannous chloride to terminate the reaction and stabilize PGE2)

• PGE2 standard

• 96-well microtiter plates

• Detection system for PGE2 (e.g., ELISA kit or LC-MS/MS)

Procedure:

• Compound Preparation: Prepare a stock solution of 5-trans U-46619 in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in the reaction buffer to achieve a range of desired concentrations for testing.

• Enzyme Preparation: Dilute the recombinant human mPGES-1 to the desired working concentration in the reaction buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate.

• Reaction Setup: In a 96-well microtiter plate, add the following components in order:

  • Reaction Buffer

  • GSH (to the final desired concentration, typically in the millimolar range)

  • Varying concentrations of 5-trans U-46619 or vehicle control (DMSO).

• Pre-incubation: Add the diluted mPGES-1 enzyme to each well. Pre-incubate the plate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 4°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, PGH2, to each well. The PGH2 should be freshly prepared and kept on ice due to its instability.

• Reaction Incubation: Allow the reaction to proceed for a short, defined period (e.g., 60 seconds) at a controlled temperature (e.g., 25°C). The incubation time should be within the linear range of the reaction.

• Reaction Termination: Stop the reaction by adding the stop solution to each well.

• PGE2 Detection: Quantify the amount of PGE2 produced in each well using a suitable detection method, such as a competitive ELISA or LC-MS/MS. A standard curve with known concentrations of PGE2 should be run in parallel to accurately determine the PGE2 concentration in the samples.

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition for each concentration of 5-trans U-46619 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to generate a dose-response curve.

  • Calculate the IC50 value, which is the concentration of 5-trans U-46619 required to inhibit PGE2 production by 50%, using non-linear regression analysis.

Experimental Workflow

The following diagram illustrates the general workflow for conducting an mPGES-1 enzymatic inhibition assay.

Caption: General workflow for an mPGES-1 enzymatic inhibition assay.

Conclusion

While 5-trans U-46619 is primarily recognized as a thromboxane A2 receptor agonist, there is some evidence to suggest it possesses off-target inhibitory activity against mPGES-1.[2] The potency of this inhibition appears to be modest, particularly when compared to dedicated mPGES-1 inhibitors with IC50 values in the nanomolar range.[1] The presence of 5-trans U-46619 as an impurity in U-46619 preparations could potentially confound experimental results in studies focused on prostaglandin synthesis. For drug development professionals, the structure of U-46619 isomers may offer a starting point for the design of novel mPGES-1 inhibitors, although significant optimization would be necessary to improve potency and selectivity. This guide provides the foundational technical information for understanding and further investigating the role of 5-trans U-46619 as an mPGES-1 inhibitor, while also highlighting the need for more definitive primary research in this area.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. HTRF-based assay for microsomal prostaglandin E2 synthase-1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]

in vitro characterization of 5-trans U-46619

An In-Depth Technical Guide on the In Vitro Characterization of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the , a geometric isomer of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. Due to the limited availability of specific quantitative data for the 5-trans isomer, this guide also includes detailed information on U-46619 to provide a comparative context for its presumed pharmacological activities. The primary on-target effect of these compounds is the activation of the TP receptor, leading to physiological responses such as platelet aggregation and smooth muscle contraction. Additionally, an off-target effect of 5-trans U-46619 as an inhibitor of microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1) is discussed.

Data Presentation

Quantitative data for 5-trans U-46619 is sparse in publicly available literature. The following tables summarize the available data for 5-trans U-46619 and the more extensively characterized U-46619 to serve as a reference. Researchers are strongly encouraged to empirically determine the potencies of these compounds in their specific experimental systems.

Table 1: Physicochemical Properties

Property	5-trans U-46619	U-46619
Systematic IUPAC Name	(5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid[1]
Molecular Formula	C₂₁H₃₄O₄	C₂₁H₃₄O₄[1]
Molecular Weight	350.5 g/mol	350.49 g/mol [1]
Appearance	Likely a solution	Colorless liquid or powder
Solubility	Soluble in methyl acetate, DMF (50 mg/ml), DMSO (50 mg/ml), Ethanol (50 mg/ml)	Soluble in methyl acetate, DMF (100 mg/ml), DMSO (100 mg/ml), Ethanol (100 mg/ml)

Table 2: In Vitro Biological Activity of U-46619 (as a reference for 5-trans U-46619)

Parameter	Species/System	Value
TP Receptor Binding (Kd)	Human Platelets	108 nM[2]
TP Receptor Density (Bmax)	Human Platelets	360 fmol/10⁸ platelets[2]
Platelet Aggregation (EC₅₀)	Human	0.58 µM - 1.31 µM[3]
Platelet Shape Change (EC₅₀)	Human	0.013 µM - 0.035 µM[3]
Serotonin Release (EC₅₀)	Human	0.536 µM[3][4]
Fibrinogen Receptor Binding (EC₅₀)	Human	0.53 µM[3][4]
Myosin Light Chain Phosphorylation (EC₅₀)	Human	0.057 µM[3][4]
Bronchoconstriction (EC₅₀)	Rat Small Airways (<250 µm)	6.9 nM[5]
Bronchoconstriction (EC₅₀)	Rat Large Airways (>420 µm)	66 nM[5]

Table 3: Off-Target Activity of 5-trans U-46619

Target Enzyme	Activity	Reported Potency
Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibition	Reported to be approximately half as potent as the 5-cis isomer (U-46619). The 5-cis isomer has an estimated IC₅₀ of ~15 µM.[6]

Signaling Pathways

Activation of the Thromboxane A2 (TP) receptor by its agonists initiates a cascade of intracellular events. The primary signaling pathway involves the coupling to Gq and G12/13 proteins, leading to platelet aggregation and smooth muscle contraction.[7] 5-trans U-46619 is also known to have an off-target inhibitory effect on microsomal prostaglandin E synthase-1 (mPGES-1).

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. apexbt.com [apexbt.com]
• 5. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

5-trans U-46619: An In-depth Technical Guide for Cardiovascular Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-trans U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a potent and selective thromboxane (B8750289) A2 (TP) receptor agonist.[1] Its ability to mimic the physiological effects of thromboxane A2 (TXA2), such as platelet aggregation and smooth muscle contraction, has established it as an invaluable tool in cardiovascular research.[1][2] This technical guide provides a comprehensive overview of 5-trans U-46619, including its mechanism of action, key applications in cardiovascular research, detailed experimental protocols, and a summary of quantitative data. The guide also features visualizations of the primary signaling pathways and experimental workflows to facilitate a deeper understanding of its utility in the field.

Introduction

Thromboxane A2 is a potent, yet highly unstable, lipid mediator that plays a crucial role in hemostasis and thrombosis.[3] Its rapid degradation necessitates the use of stable analogs in experimental settings. 5-trans U-46619 (hereafter referred to as U-46619) was first synthesized in 1975 and has since become the gold standard for studying TP receptor-mediated processes.[1] It is widely used to investigate the pathophysiology of various cardiovascular diseases, including pulmonary hypertension, thrombosis, and atherosclerosis, and to screen for novel therapeutic agents that target the TXA2 pathway.[2][3][4]

Mechanism of Action

U-46619 selectively binds to and activates TP receptors, which are G-protein-coupled receptors (GPCRs).[3][5] The activation of TP receptors, predominantly coupled to Gq proteins, initiates a cascade of intracellular signaling events that lead to various physiological responses.[3]

Signaling Pathways

The binding of U-46619 to the TP receptor triggers the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][6] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).[4][6] The subsequent increase in cytosolic Ca2+ concentration, along with the activation of protein kinase C (PKC) by DAG, contributes to smooth muscle contraction and platelet activation.[6] Furthermore, U-46619-induced signaling can involve the activation of RhoA and Rho-kinase, which sensitizes the contractile apparatus to Ca2+.[4][7]

Caption: U-46619 signaling pathway in vascular smooth muscle and platelets.

Quantitative Data

The following tables summarize the quantitative data for U-46619's effects on various cardiovascular parameters.

Table 1: EC50 Values of U-46619 in Platelet Function

Parameter	Species	EC50 (µM)	Reference(s)
Shape Change	Human	0.035	[5][8][9]
Myosin Light Chain Phosphorylation	Human	0.057	[5][8][9]
Serotonin Release	Human	0.536	[5][9]
Fibrinogen Receptor Binding	Human	0.53	[5][9]
Aggregation	Human	1.31	[5][8][9]
Aggregation	Mouse	~1.0	[10]
Calcium Release	Mouse	~0.3-1.0	[10]

Table 2: EC50 Values of U-46619 in Vascular and Other Tissues

Tissue/Parameter	Species	EC50	Reference(s)
Vasoconstriction (Human Subcutaneous Resistance Arteries)	Human	16 nM	[11]
Bronchoconstriction (Small Airways)	Rat	6.9 nM	[12]
Bronchoconstriction (Large Airways)	Rat	66 nM	[12]
Vasoconstriction (Mesenteric Artery)	Rat	~1 µM (80% of Emax)	[13]

Experimental Protocols

In Vitro Vasoconstriction Assay using Wire Myography

This protocol is used to assess the contractile response of isolated blood vessels to U-46619.

Materials:

• Isolated arterial rings (e.g., rat pulmonary artery, human subcutaneous resistance arteries).[4][11]

• Wire myograph system.[4][11]

• Krebs-Henseleit solution (or similar physiological salt solution).

• U-46619 stock solution.

• Potassium chloride (KCl) solution.

Procedure:

• Dissect and mount arterial rings (2-4 mm in length) on the wire myograph jaws.[4][11]

• Equilibrate the tissues in Krebs-Henseleit solution, gassed with 95% O2/5% CO2 at 37°C, under a resting tension for 60 minutes.[4]

• Induce a reference contraction with a high concentration of KCl (e.g., 60 mM) to assess tissue viability.[4]

• After washing and re-equilibration, add U-46619 cumulatively in increasing concentrations to construct a concentration-response curve.[4]

• Record the isometric tension generated by the arterial rings.

• Data can be expressed as a percentage of the maximal KCl-induced contraction.[4]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. biodatacorp.com [biodatacorp.com]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apexbt.com [apexbt.com]
• 10. researchgate.net [researchgate.net]
• 11. reprocell.com [reprocell.com]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]

understanding 5-trans U-46619 CAS number 330796-58-2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-trans U-46619 (CAS Number: 330796-58-2), a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. While often regarded as the geometric isomer of the potent and widely studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, 5-trans U-46619 possesses distinct biological activities that warrant specific investigation.[1][2] This document details its chemical properties, mechanism of action, and established signaling pathways, with a particular focus on its role as a TP receptor agonist and an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1).[3][4][5] Detailed experimental protocols for key assays are provided, and signaling pathways are visualized to facilitate a deeper understanding of its molecular interactions.

Introduction

5-trans U-46619, also known as 5,6-trans U-46619, is the trans isomer of U-46619, a stable thromboxane A2 mimetic.[3][6] It is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[2][7] While its biological activity is less extensively characterized than its cis-isomer, 5-trans U-46619 is recognized as a thromboxane A2 receptor (TXA2R) agonist.[4][8] Furthermore, it has been identified as an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1), suggesting a more complex pharmacological profile than initially presumed.[3][5] This guide aims to consolidate the available technical information on 5-trans U-46619 to support its application in pharmacological research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-trans U-46619 is presented below.

Property	Value	References
CAS Number	330796-58-2	[3][8][9]
Molecular Formula	C₂₁H₃₄O₄	[3][8][10]
Molecular Weight	350.5 g/mol	[3][8][10]
Synonyms	7-[(2S,3R)-3-[(3S)-3-hydroxyoct-1-enyl]-5oxabicyclo[2.2.1]heptan-2-yl]hept-5enoic acid, 5,6-trans U-46619, 9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid	[3][4][8]
Purity	≥98%	[4][10]
Storage	Store at -20°C	[9][10]
Solubility	Soluble in Ethanol (~100 mg/mL), DMSO (~100 mg/mL), Dimethylformamide (DMF) (~100 mg/mL), and PBS (pH 7.2) (~1 mg/mL)	[3][9][10]

Mechanism of Action and Signaling Pathways

The biological effects of 5-trans U-46619 are primarily mediated through two distinct mechanisms: activation of the thromboxane A2 (TP) receptor and inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).

Thromboxane A2 (TP) Receptor Agonism

As an agonist of the TP receptor, a G-protein coupled receptor (GPCR), 5-trans U-46619 mimics the actions of the endogenous ligand, thromboxane A2.[11] This activation initiates downstream signaling cascades that are crucial in various physiological processes, including platelet aggregation and smooth muscle contraction.[1][6] The primary signaling pathways activated by TP receptor agonists like U-46619, and presumably 5-trans U-46619, are the Gq-PLC-Calcium and RhoA/Rho Kinase (ROCK) pathways.[7][11]

Upon binding of 5-trans U-46619 to the TP receptor, the receptor couples to Gq proteins, leading to the activation of phospholipase C (PLC).[11] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 diffuses into the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the cytosol.[11] The resulting increase in intracellular calcium concentration is a key trigger for cellular responses like smooth muscle contraction and platelet activation.

Caption: Gq-PLC-Calcium signaling pathway activated by 5-trans U-46619.

In vascular smooth muscle cells, TP receptor activation is also strongly linked to the RhoA/Rho kinase (ROCK) signaling cascade.[11] This pathway enhances the sensitivity of the contractile machinery to calcium. Activated RhoA stimulates ROCK, which in turn phosphorylates and inactivates myosin light chain phosphatase (MLCP).[11] The inhibition of MLCP results in sustained phosphorylation of the myosin light chain, leading to prolonged smooth muscle contraction.[11]

Caption: RhoA/ROCK signaling pathway involved in TP receptor-mediated contraction.

Inhibition of Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)

5-trans U-46619 has been shown to inhibit microsomal prostaglandin E2 synthase-1 (mPGES-1), an enzyme that catalyzes the conversion of PGH2 to prostaglandin E2 (PGE2).[3][5] PGE2 is a key mediator of inflammation and pain. One study reported that 5-trans U-46619 is about half as potent as its 5-cis isomer (U-46619) at inhibiting mPGES-1.[4][5] This inhibitory activity suggests that 5-trans U-46619 could modulate inflammatory responses, a characteristic that distinguishes it from being solely a TP receptor agonist.

Caption: Inhibition of the mPGES-1 pathway by 5-trans U-46619.

Quantitative Data

The following tables summarize the available quantitative data for 5-trans U-46619 and its more extensively studied isomer, U-46619. Data for U-46619 is provided for comparative purposes, as it is often used as a reference for TP receptor agonism.

Table 1: Functional Potency (EC50/IC50 values)

Compound	Assay	Tissue/Cell Type	Value	References
5-trans U-46619	mPGES-1 Inhibition	Microsomes	~30 µM (Estimated)	[5]
U-46619 (5-cis)	TP Receptor Agonism (Shape Change)	Human Platelets	0.035 µM	[12]
TP Receptor Agonism (MLCP)	Human Platelets	0.057 µM	[12]
TP Receptor Agonism (Serotonin Release)	Human Platelets	0.536 µM	[12]
TP Receptor Agonism (Platelet Aggregation)	Human Platelets	1.31 µM	[12]
TP Receptor Agonism (Fibrinogen Receptor Binding)	Human Platelets	0.53 µM	[12]
Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸ M	[2]
mPGES-1 Inhibition	Prostaglandin E Synthase	~15 µM (Estimated)	[5]

Experimental Protocols

Detailed methodologies for key experiments to characterize the activity of 5-trans U-46619 are provided below. These protocols are based on standard assays used for TP receptor agonists and mPGES-1 inhibitors.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of 5-trans U-46619 to induce platelet aggregation.

• Materials:

  • Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

  • 5-trans U-46619 stock solution (e.g., 1 mM in DMSO).

  • Assay buffer (e.g., Tyrode's buffer).

  • Light Transmission Aggregometer.

• Protocol:

  • PRP Preparation: Collect whole blood in tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge at a low speed (e.g., 150-200 x g) for 15-20 minutes to obtain PRP.[13]

  • Working Solutions: Prepare serial dilutions of the 5-trans U-46619 stock solution in the assay buffer.

  • Aggregation Measurement:

    • Pre-warm PRP to 37°C.

    • Calibrate the aggregometer using PRP (0% aggregation) and PPP (100% aggregation).

    • Add a defined volume of PRP to a cuvette with a stir bar.

    • Add the 5-trans U-46619 working solution to the cuvette to achieve the desired final concentration.

    • Record the change in light transmission over time to measure the rate and extent of platelet aggregation.[13]

Caption: Workflow for a platelet aggregation assay.

Vascular Smooth Muscle Contraction Assay

This assay assesses the vasoconstrictive effects of 5-trans U-46619 on isolated arterial rings.

• Materials:

  • Isolated arterial rings (e.g., from rat aorta).

  • Krebs-Henseleit solution.

  • Organ bath system with isometric force transducers.

  • 5-trans U-46619 stock solution.

• Protocol:

  • Tissue Preparation: Dissect the desired artery in cold Krebs-Henseleit solution and cut into rings.[14]

  • Mounting: Mount the rings in an organ bath containing Krebs-Henseleit solution at 37°C, bubbled with 95% O₂ / 5% CO₂.[15]

  • Equilibration: Allow the rings to equilibrate under a resting tension for at least 60 minutes.[15]

  • Viability Check: Induce a contraction with a high concentration of KCl to ensure tissue viability.[14]

  • Concentration-Response Curve: Add cumulative concentrations of 5-trans U-46619 to the organ bath and record the isometric tension to generate a concentration-response curve.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This enzymatic assay determines the inhibitory potency of 5-trans U-46619 on mPGES-1.

• Materials:

  • Source of mPGES-1 (recombinant or from microsomes).

  • Substrate: Prostaglandin H2 (PGH2).

  • 5-trans U-46619 stock solution.

  • Assay buffer containing glutathione.

  • Stop solution.

  • Method for PGE2 quantification (e.g., EIA or LC-MS/MS).

• Protocol:

  • Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 in the assay buffer.[16]

  • Reaction Initiation: Add PGH2 to start the enzymatic reaction.[16]

  • Reaction Termination: Stop the reaction after a defined period by adding the stop solution.[5]

  • PGE2 Quantification: Measure the amount of PGE2 produced.[16]

  • Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of 5-trans U-46619 and determine the IC50 value.[5]

Conclusion

5-trans U-46619 is a valuable pharmacological tool with a dual mechanism of action, acting as both a TP receptor agonist and an mPGES-1 inhibitor. While its effects as a TP receptor agonist are presumed to be similar to its well-characterized cis-isomer, U-46619, its inhibitory action on PGE2 synthesis presents an additional layer of complexity and a potential avenue for therapeutic development. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers and drug development professionals to further investigate the nuanced biological activities of 5-trans U-46619 and harness its potential in their studies. Further research is warranted to fully elucidate the specific pharmacological profile of this compound and its potential applications in cardiovascular and inflammatory diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. U46619 - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. scbt.com [scbt.com]
• 9. 330796-58-2 | CAS DataBase [m.chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. apexbt.com [apexbt.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Preliminary Studies on the Effects of 5-trans U-46619: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is the geometric isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] While U-46619 is extensively characterized as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, its isomer, 5-trans U-46619, is significantly less studied.[1][3] Often present as a minor impurity (2-5%) in commercial preparations of U-46619, its pharmacological profile is not well-documented.[1][4] This guide synthesizes the available preliminary data on 5-trans U-46619, provides context by summarizing the well-established effects of its cis-isomer U-46619, and details relevant experimental protocols for future research.

Core Mechanism of Action: A Comparative Overview

U-46619 exerts its physiological effects, primarily platelet aggregation and smooth muscle contraction, by activating the TP receptor, a G-protein coupled receptor (GPCR).[1][5] This activation initiates a cascade of intracellular signaling events. It is presumed that 5-trans U-46619 may share a similar pharmacological profile, though its direct effects on the TP receptor have not been thoroughly characterized.[3] The primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase (mPGES-1).[1][4]

Signaling Pathways

The on-target signaling for a TP receptor agonist like U-46619 involves coupling to Gq and G12/13 proteins. The potential off-target activity of 5-trans U-46619 involves the inhibition of mPGES-1.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. U46619 - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for 5-trans U-46619 in Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 5-trans U-46619, a potent thromboxane (B8750289) A2 (TXA2) receptor agonist, in platelet aggregation assays. This document outlines the mechanism of action, detailed experimental protocols, and expected quantitative data to facilitate research in hemostasis, thrombosis, and the development of anti-platelet therapeutics.

Introduction

5-trans U-46619, also known as U-46619, is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, mimicking the physiological effects of the highly unstable TXA2.[1][3] TXA2 is a key mediator in platelet activation and aggregation, as well as vasoconstriction.[4][5] Due to its stability, U-46619 is an invaluable tool for in vitro and in vivo studies of TXA2-mediated cellular responses.[1] In platelet research, U-46619 is widely used to induce platelet shape change, aggregation, and degranulation, providing a robust model for studying platelet function and for screening potential anti-platelet agents.[2][4]

Mechanism of Action

U-46619 selectively binds to and activates the TP receptor, a G-protein-coupled receptor (GPCR).[6][7] In humans, platelets primarily express the TP-alpha isoform of this receptor.[7] Upon agonist binding, the TP receptor activates a cascade of intracellular signaling events, primarily through the Gαq and Gα12/13 proteins.[6] The canonical signaling pathway involves the activation of phospholipase C (PLC), which leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[6][8] IP3 stimulates the release of intracellular calcium (Ca²⁺) from the dense tubular system, while DAG activates protein kinase C (PKC).[6] The rise in intracellular Ca²⁺ and activation of PKC are critical for subsequent platelet responses, including shape change, granule secretion, and the conformational activation of the integrin αIIbβ3 (GPIIb/IIIa) receptor, which is necessary for fibrinogen binding and platelet aggregation.[9][10]

Signaling Pathway of U-46619 in Platelets

Caption: U-46619 signaling pathway in platelets.

Quantitative Data Summary

The following tables summarize the effective concentrations and key quantitative data for 5-trans U-46619 in various in vitro assays involving human platelets.

Table 1: Effective Concentrations of U-46619 in Human Platelet Function Assays

Parameter	EC₅₀	Concentration Range	Reference(s)
Platelet Aggregation	0.58 µM - 1.31 µM	1 nM - 10 µM	[6][11][12]
Platelet Shape Change	0.013 µM - 0.035 µM	1 nM - 10 µM	[6][11][12]
Serotonin Release	0.536 µM	Not Specified	[6][12]
Fibrinogen Receptor Binding	0.53 µM	Not Specified	[6][12]
Myosin Light Chain Phosphorylation	0.057 µM	Not Specified	[6][12]

Table 2: Binding Affinity of [³H]U-46619 to Human Platelets

Parameter	Value	Reference(s)
Dissociation Constant (Kd)	0.041 ± 0.009 µM (high-affinity)	[12]
Maximum Binding Sites (Bmax)	1,166 ± 310 sites/platelet (high-affinity)	[12]

Experimental Protocols

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes a standard method for measuring U-46619-induced platelet aggregation in platelet-rich plasma (PRP).

Materials:

• Human whole blood

• 3.2% Sodium Citrate (B86180) (anticoagulant)

• 5-trans U-46619

• Dimethyl sulfoxide (B87167) (DMSO) or Ethanol (for stock solution)

• Phosphate-buffered saline (PBS) or Tyrode's buffer

• Light Transmission Aggregometer and cuvettes with stir bars

• Calibrated micropipettes

Protocol:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[6]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain the upper layer of PRP.[6][11]

  • Carefully transfer the PRP to a new tube.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as the blank.[3][6]

  • Adjust the platelet count in the PRP to approximately 2.5 x 10⁸ platelets/mL using PPP if necessary.[11]

• Preparation of U-46619 Solutions:

  • Prepare a stock solution of U-46619 (e.g., 1 mM) in a suitable solvent like DMSO or ethanol.[1][6] Store this stock at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[3]

  • On the day of the experiment, prepare serial dilutions of the stock solution in PBS or an appropriate buffer to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[6]

• Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a magnetic stir bar.[6][11]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[6][11]

  • Calibrate the aggregometer by setting the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.[3][6]

  • Initiate the aggregation by adding 50 µL of the U-46619 working solution to the PRP.[6][11]

  • Record the change in light transmission for a set period, typically 5-10 minutes.[6][11]

• Data Analysis:

  • The platelet aggregation is quantified as the maximum percentage change in light transmission from the baseline.[1]

  • Generate dose-response curves by plotting the maximum aggregation against the logarithm of the U-46619 concentration to determine the EC₅₀ value.[11]

Experimental Workflow

Caption: Experimental workflow for a U-46619 platelet aggregation assay.

Troubleshooting and Considerations

• Inconsistent Results: Variability in platelet aggregation can arise from several factors, including donor-to-donor differences, platelet count, and the age of the blood sample. Ensure consistent timing and handling of blood samples.

• No Aggregation: Verify the activity of the U-46619 stock solution. Improper storage, such as repeated freeze-thaw cycles or storage of aqueous dilutions for extended periods, can lead to degradation.[3] Also, confirm the functionality of the aggregometer and the responsiveness of the donor's platelets with a different agonist if necessary.

• Solubility: For maximum solubility in aqueous buffers, it is recommended to first evaporate any shipping solvent (e.g., methyl acetate) and then reconstitute the U-46619 in the buffer of choice. Aqueous solutions are not recommended for storage for more than one day.[1]

• Safety Precautions: Handle all biological samples and chemical reagents according to standard laboratory safety procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Two waves of platelet secretion induced by thromboxane A2 receptor and a critical role for phosphoinositide 3-kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for 5-trans U-46619 in In Vitro Smooth Muscle Contraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, thereby mimicking the physiological and pathological effects of thromboxane A2 (TXA2).[1][2] Due to its stability in aqueous solutions compared to the short half-life of TXA2, U-46619 is an invaluable tool for in vitro and in vivo studies.[1] Its primary applications include the induction of platelet aggregation and the contraction of vascular and non-vascular smooth muscle.[1][3] These characteristics make it a critical reagent for research in hemostasis, thrombosis, and cardiovascular diseases.[1]

U-46619 exerts its effects by binding to and activating the TP receptor, a G-protein coupled receptor.[4] This activation initiates a signaling cascade that leads to an increase in intracellular calcium concentration ([Ca²⁺]i) and sensitization of the contractile apparatus to Ca²⁺, ultimately resulting in smooth muscle contraction.[4][5] It is important to note that commercial preparations of U-46619 may contain its geometric isomer, 5-trans U-46619, as a minor impurity.[6] While the vasoconstrictive properties of the cis-isomer (U-46619) are well-documented, data specifically detailing the vasoactive effects of 5-trans U-46619 are limited.[6] One study suggests that 5-trans U-46619 is about half as potent as the 5-cis version in inhibiting prostaglandin E synthase, indicating a different pharmacological profile.[6]

Data Presentation: Potency of U-46619 in Various Smooth Muscle Tissues

The half-maximal effective concentration (EC₅₀) is a measure of the concentration of a drug that induces a response halfway between the baseline and the maximum response. The following table summarizes the EC₅₀ values of U-46619 in inducing contraction in a range of smooth muscle preparations, highlighting its potent contractile effects.

Tissue Type	Species	Preparation	EC₅₀ (nM)
Vascular Smooth Muscle
Penile Resistance Arteries	Human	6.2 ± 2.2
Corpus Cavernosum	Human	8.3 ± 2.8
Aorta	Rat	~50[4]
Small Mesenteric Arteries	Rat	~10[4]
Aortic Smooth Muscle Cells	Rat	(increase in free cytosolic Ca²⁺)	49 ± 14[5]
Aortic Rings	Rat	28 ± 2[5]
Caudal Artery	Rat	Not specified
Pulmonary Arteries	Rat	Not specified
Saphenous Vein	Dog	Potent agonist[7]
Aorta	Rabbit	Potent agonist[7]
Aorta Smooth Muscle Membranes	Pig	(Binding affinity, KD)	42-68
Airway Smooth Muscle
Bronchial Smooth Muscle	Human	Potent agonist[4]
Lung Strip	Guinea-pig	Potent agonist[7]

Signaling Pathway of U-46619-Induced Smooth Muscle Contraction

Activation of the Thromboxane A2 (TP) receptor by U-46619 initiates a cascade of intracellular events leading to smooth muscle contraction. This process primarily involves the Gq/11 G-protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the sarcoplasmic reticulum (SR), triggering the release of stored calcium ions (Ca²⁺) into the cytoplasm. The increased intracellular Ca²⁺ binds to calmodulin (CaM), which then activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains (MLC), leading to cross-bridge cycling and smooth muscle contraction.[5][8]

Furthermore, U-46619-induced contraction also involves Ca²⁺ sensitization of the contractile machinery, which is mediated by the RhoA/Rho-kinase (ROCK) pathway.[8] ROCK inhibits myosin light chain phosphatase (MLCP), the enzyme responsible for dephosphorylating MLC, thereby promoting a sustained contractile state.[8]

Caption: Signaling pathway of U-46619-induced smooth muscle contraction.

Experimental Protocols

Protocol 1: Isolated Tissue Organ Bath Assay for Vascular Smooth Muscle Contraction

This protocol describes the use of an isolated organ bath system to measure the contractile response of vascular smooth muscle rings to U-46619.[4]

Materials:

• U-46619 stock solution (e.g., 1 mM in ethanol (B145695) or DMSO)[4]

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1)[4]

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)[4]

• Isolated tissue organ bath system with force transducers[4]

• Data acquisition system[4]

• Dissection tools (forceps, scissors)[4]

• Suture material (e.g., silk)[4]

• Animal model (e.g., rat, mouse)[4]

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.[4]

  • Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery).[4]

  • Place the artery in ice-cold Krebs-Henseleit solution.[4]

  • Gently remove adhering connective and adipose tissue.[4]

  • Cut the artery into rings of 2-4 mm in length.[4] The endothelium can be removed by gently rubbing the intimal surface with a fine wire or wooden stick.[4]

• Mounting the Tissue:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.[4]

  • One hook is fixed to a stationary support, and the other is connected to an isometric force transducer.[4]

• Equilibration:

  • Maintain the organ bath at 37°C and continuously bubble with carbogen gas.[4]

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[4]

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[4]

• Viability Check:

  • To assess the viability of the tissue, induce a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM.[4] A robust and sustained contraction indicates healthy tissue.[4]

  • Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.[4]

• Cumulative Concentration-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[4]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.[4]

  • Record the contractile force continuously using the data acquisition system.[4]

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.[4]

  • Plot the concentration of U-46619 against the contractile response to generate a concentration-response curve.[4]

  • Calculate the EC₅₀ value using non-linear regression analysis.[4]

Experimental Workflow: Isolated Tissue Organ Bath Assay

Caption: Workflow for an isolated tissue organ bath experiment.

Conclusion

5-trans U-46619 is a potent and reliable tool for inducing smooth muscle contraction in vitro. The provided protocols and data serve as a comprehensive guide for researchers to effectively utilize this compound in their studies of smooth muscle physiology and pharmacology. Careful adherence to the experimental procedures and appropriate data analysis will ensure the generation of high-quality, reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, handling, and experimental use of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and an agonist of the thromboxane (B8750289) A2 (TP) receptor.[1][2] While often considered a minor impurity in preparations of its more extensively studied isomer, U-46619, 5-trans U-46619 exhibits biological activity and is a valuable tool in pharmacology and drug development.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 5-trans U-46619 is presented below for easy reference.

Property	Value
CAS Number	330796-58-2[1][3][4]
Molecular Formula	C₂₁H₃₄O₄[1][3][4]
Molecular Weight	350.5 g/mol [1][3][4]
Appearance	Typically supplied as a solution in methyl acetate (B1210297).[3]
Purity	≥98%[3]
Synonyms	5,6-trans U-46619[3][4]

Solubility Data

The solubility of 5-trans U-46619 in various common laboratory solvents is crucial for the preparation of appropriate stock solutions.

Solvent	Approximate Solubility
Dimethylformamide (DMF)	~50 mg/mL[1][4][5]
Dimethyl Sulfoxide (DMSO)	~50 mg/mL[1][4][5]
Ethanol	~50 mg/mL[1][4][5]
Phosphate-Buffered Saline (PBS, pH 7.2)	~1 mg/mL[4][5]

Solution Preparation and Handling

Proper preparation and handling of 5-trans U-46619 solutions are critical for maintaining its integrity and ensuring experimental reproducibility.

Stock Solution Preparation (from a solution in methyl acetate):

• Under a gentle stream of inert gas (e.g., nitrogen), evaporate the methyl acetate solvent from the vial.

• Immediately add the desired volume of a suitable organic solvent (e.g., anhydrous DMSO or ethanol) to achieve the target concentration.[6] It is recommended to purge the solvent with inert gas to minimize oxidation.

• To prepare a 10 mM stock solution from 1 mg of 5-trans U-46619 (MW: 350.5 g/mol ), add 285.3 µL of solvent.[6]

• Cap the vial tightly and vortex gently until the compound is completely dissolved.[6] Gentle warming to 37°C or brief sonication may aid dissolution.[6]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[6][7]

Aqueous Solution Preparation:

Aqueous solutions of 5-trans U-46619 are significantly less stable and should be prepared fresh for each experiment.[3][5] Do not store aqueous solutions for more than one day.[3][5] To prepare an aqueous working solution, first, dissolve the compound in an organic solvent and then dilute with the aqueous buffer.[5]

Storage and Stability

Correct storage is essential to prevent the degradation of 5-trans U-46619.

Form	Storage Temperature	Stability
As a powder	-20°C	Months to years[5]
Stock solution in organic solvent	-20°C	Up to one month[5][7]
-80°C	Up to six months[5][7]
Aqueous solution	Not recommended for storage	Prepare fresh for each use[3][5]

Mechanism of Action and Signaling Pathway

5-trans U-46619 acts as an agonist for the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1][2] Activation of the TP receptor initiates a signaling cascade that leads to various physiological responses, primarily platelet aggregation and smooth muscle contraction.[8]

5-trans U-46619 signaling cascade.

Experimental Protocols

Below are detailed protocols for key experiments involving 5-trans U-46619.

Protocol 1: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes the measurement of 5-trans U-46619-induced platelet aggregation in platelet-rich plasma (PRP).[6]

Materials:

• Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)[6][9]

• 5-trans U-46619 stock solution (e.g., 1 mM in DMSO)[6]

• Assay buffer (e.g., Tyrode's buffer)[6]

• Light Transmission Aggregometer[6]

• Calibrated micropipettes and sterile tips[6]

Procedure:

• Preparation of Working Solutions: Prepare serial dilutions of the 5-trans U-46619 stock solution in the assay buffer to achieve the desired working concentrations.[6]

• Instrument Setup: Calibrate the aggregometer according to the manufacturer's instructions. Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.[6][9]

• Sample Preparation: Pipette the required volume of PRP (e.g., 450 µL) into the aggregometer cuvettes and allow them to equilibrate to 37°C with stirring for a few minutes.[6][9]

• Induction of Aggregation: Add a small volume (e.g., 50 µL) of the 5-trans U-46619 working solution to the PRP to initiate aggregation.[9]

• Data Recording: Record the change in light transmission for a set period (e.g., 5-10 minutes).[9] The maximum percentage change in light transmission quantifies the aggregation.[9]

Workflow for platelet aggregation assay.

Protocol 2: Measurement of Intracellular Calcium Mobilization

This protocol outlines the measurement of 5-trans U-46619-induced intracellular calcium mobilization in cells expressing the TP receptor.[9]

Materials:

• HEK293 cells stably expressing the human TP receptor[9]

• Cell culture medium[9]

• Fluorescent calcium indicator (e.g., Fluo-4 AM)[9]

• Pluronic F-127[9]

• Hanks' Balanced Salt Solution (HBSS)[9]

• 5-trans U-46619[9]

• Fluorometric imaging plate reader or fluorescence microscope[9]

Procedure:

• Cell Culture: Culture and seed the cells in black-walled, clear-bottom 96-well plates and grow to confluence.[9]

• Loading with Calcium Indicator:

  • Prepare a loading buffer containing the fluorescent calcium indicator and Pluronic F-127 in HBSS.[9]

  • Wash the cells with HBSS, then add the loading buffer and incubate for 45-60 minutes at 37°C in the dark.[9]

  • Wash the cells twice with HBSS to remove excess dye.[9]

• Measurement of Calcium Response:

  • Prepare serial dilutions of 5-trans U-46619 in HBSS.[9]

  • Place the plate in the fluorometric plate reader and establish a stable baseline fluorescence.[9]

  • Add the 5-trans U-46619 dilutions to the wells and record the change in fluorescence over time.

Workflow for intracellular calcium assay.

Protocol 3: Vasoconstriction Assay in Isolated Arterial Rings

This protocol is for assessing the vasoconstrictor effect of 5-trans U-46619 on isolated blood vessel segments.[10]

Materials:

• Isolated blood vessel segments (e.g., rat aorta)[10]

• Organ bath or wire myograph system[10]

• Physiological salt solution (e.g., Krebs-Henseleit solution)[11]

• 5-trans U-46619

• Standard contractile agent (e.g., potassium chloride)[10]

Procedure:

• Tissue Preparation: Dissect and mount the arterial segments in the organ bath containing physiological salt solution, maintained at 37°C and gassed with 95% O₂ / 5% CO₂.[10]

• Viability Check: Elicit a reference contraction with a standard agent to ensure tissue viability.[10]

• Concentration-Response Curve: After washout and return to baseline, add cumulative concentrations of 5-trans U-46619 to the organ bath.[11]

• Data Recording: Record the isometric tension at each concentration to construct a concentration-response curve.[11]

• Control (Optional): To confirm TP receptor-mediated effects, pre-incubate tissues with a selective TP receptor antagonist before adding 5-trans U-46619.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is the trans-isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] While the cis-isomer (U-46619) is a well-characterized potent and stable thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619 is often considered an impurity in U-46619 preparations.[2] However, some research indicates that it can inhibit microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM.[2] Proper handling, reconstitution, and use of 5-trans U-46619 are critical for obtaining reliable and reproducible experimental results. These application notes provide detailed information on recommended solvents, storage conditions, and experimental protocols.

Data Presentation

Solubility and Storage of 5-trans U-46619

Proper dissolution and storage are paramount to maintaining the integrity and activity of 5-trans U-46619. The compound exhibits good solubility in several organic solvents but is sparingly soluble in aqueous buffers.[3]

Solvent	Approximate Solubility
Dimethylformamide (DMF)	~50 mg/mL[3]
Dimethyl Sulfoxide (DMSO)	~50 mg/mL[3]
Ethanol	~50 mg/mL[3]
PBS (pH 7.2)	~1 mg/mL[3]

Note: For the more common cis-isomer, U-46619, solubility in DMF, DMSO, and Ethanol is approximately 100 mg/mL.[4]

Recommended Storage Conditions

To ensure the long-term stability of 5-trans U-46619, the following storage conditions are recommended. It is crucial to avoid repeated freeze-thaw cycles.[5]

Form	Storage Temperature	Recommended Duration
As a Powder	-20°C	Months to years[2]
Stock Solution in Organic Solvent	-80°C	Up to 6 months[5][6]
Stock Solution in Organic Solvent	-20°C	Up to 1 month[5][6]
Aqueous Solution	2-8°C	Not recommended for more than one day[2][7]

Experimental Protocols

Protocol 1: Preparation of Stock and Aqueous Solutions

This protocol details the reconstitution of 5-trans U-46619 for use in biological assays.

Materials:

• Vial of 5-trans U-46619 (often supplied in methyl acetate)[7]

• High-purity organic solvent (e.g., anhydrous DMSO or Ethanol)[1]

• Gentle stream of inert gas (e.g., nitrogen)[7]

• Sterile microcentrifuge tubes[1]

Procedure:

• Solvent Evaporation: If supplied in methyl acetate, evaporate the solvent under a gentle stream of nitrogen gas.[7][8]

• Reconstitution: Immediately add the desired organic solvent (e.g., DMSO or Ethanol) to the vial to prepare a high-concentration stock solution (e.g., 10 mM).[1] Ensure the solvent has been purged with an inert gas to minimize oxidation.[7]

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5] Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[5][6]

• Preparation of Aqueous Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions in the desired aqueous buffer (e.g., PBS or Tyrode's buffer) to achieve the final working concentrations.[1][9] It is strongly recommended to prepare aqueous solutions fresh for each experiment as they are not stable for more than one day.[2][7]

Protocol 2: In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry.[1][9]

Materials:

• Human whole blood from healthy donors[9]

• 3.2% sodium citrate (B86180) (anticoagulant)[9]

• Phosphate-buffered saline (PBS)[9]

• U-46619 working solutions[9]

• Light transmission aggregometer with cuvettes and stir bars[9]

Procedure:

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[9]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[9]

  • Carefully collect the upper PRP layer.[9]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which serves as a blank.[9]

• Platelet Aggregation Measurement:

  • Pipette PRP into an aggregometer cuvette with a stir bar and place it in the heating block of the aggregometer at 37°C to equilibrate for at least 5 minutes.[9]

  • Set the baseline with PRP (0% aggregation) and PPP (100% aggregation).[1][9]

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.[1][9]

  • Record the change in light transmission for 5-10 minutes.[9]

  • Quantify aggregation as the maximum percentage change in light transmission.[9]

Protocol 3: Vascular Smooth Muscle Contraction Assay

This protocol outlines the measurement of U-46619-induced contraction in isolated arterial rings.

Materials:

• Isolated arterial rings (e.g., rat thoracic aorta)[10][11]

• Krebs-Henseleit solution[11]

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)[11]

• Isolated tissue organ bath system with isometric force transducers[11]

• U-46619 working solutions[10]

Procedure:

• Tissue Preparation:

  • Dissect the desired artery in ice-cold Krebs-Henseleit solution and cut it into rings of 2-4 mm in length.[11]

  • Mount the rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.[11]

• Equilibration and Viability Check:

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension, washing with fresh Krebs-Henseleit solution every 15-20 minutes.[11]

  • Induce a contraction with a high concentration of potassium chloride (e.g., 60-80 mM) to check tissue viability. A strong, sustained contraction indicates healthy tissue.[11]

  • Wash the tissue to return to baseline tension.[11]

• Concentration-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[11]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.[11]

  • Record the isometric tension at each concentration to construct a concentration-response curve.[10]

Visualizations

Signaling Pathway

The more studied isomer, U-46619, acts as a potent TP receptor agonist.[12] Upon binding, it activates Gq proteins, leading to the activation of Phospholipase C (PLC).[12] PLC then hydrolyzes PIP2 into IP3 and DAG, which subsequently increase intracellular calcium levels and activate Protein Kinase C (PKC), respectively.[12][13] This cascade, along with the activation of the RhoA/Rho-kinase pathway, culminates in physiological responses like platelet aggregation and smooth muscle contraction.[6][12]

Caption: Signaling pathway of U-46619.

Experimental Workflow

The general workflow for in vitro studies using 5-trans U-46619 involves careful preparation of the compound, followed by its application to a biological system and subsequent measurement of the response.

Caption: General experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of U-46619 in Experimental Settings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of 5-trans U-46619, a potent thromboxane (B8750289) A2 (TXA2) receptor agonist, in various experimental settings. This document includes detailed protocols for the preparation of U-46619 solutions and its application in common biological assays, alongside a summary of its signaling pathways and key concentration data.

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1] It is a valuable tool for studying the physiological and pathological roles of TXA2, including platelet aggregation, vasoconstriction, and smooth muscle contraction.[1][2]

Physicochemical Properties and Storage

Proper handling and storage of U-46619 are crucial for maintaining its stability and activity.

Property	Value	Source
Molecular Weight	350.49 g/mol	[1][3]
Appearance	Liquid or Powder	[3][4]
Solubility	Soluble in DMSO (≥100 mg/mL), Ethanol (≥100 mg/mL), DMF (≥100 mg/mL). Sparingly soluble in aqueous buffers (e.g., PBS pH 7.2, ~1-2 mg/mL).	[5][6]
Storage of Powder	-20°C for months to years.	[6]
Storage of Stock Solutions	Aliquot and store at -20°C for up to 1 month or -80°C for up to 6 months to avoid repeated freeze-thaw cycles. Aqueous solutions are unstable and should be prepared fresh for each experiment.	[3][6]

Experimental Concentrations

The optimal concentration of U-46619 is application-dependent. The following table summarizes effective concentrations (EC50) for various biological responses.

Application	System	EC50 / Concentration	Source
Platelet Shape Change	Human Platelets	0.035 µM (35 nM)	[4][5]
Human Platelets	4.8 nM	[7][8]
Rat Platelets	6.0 nM	[7][8]
Rabbit Platelets	7.3 nM	[7][8]
Myosin Light Chain Phosphorylation (MLCP)	Human Platelets	0.057 µM (57 nM)	[4][5]
Platelet Aggregation	Human Platelets	1.31 µM	[4][5]
Human Platelets	82 nM	[7][8]
Rat Platelets	145 nM	[7][8]
Rabbit Platelets	65 nM	[7][8]
Serotonin Release	Human Platelets	0.536 µM	[4][5]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM	[4][5]
Vasoconstriction	Rabbit Isolated Vas Deferens	100 nM (maximal enhancement)	[9]
Blood Pressure Increase (in vivo)	Spontaneously Hypertensive Rats (SHR)	5 µg/kg (i.v.)	[3]
Spontaneously Hypertensive Rats (SHR)	1-100 nmol/kg (i.c.v.)	[5]

Signaling Pathway of U-46619

U-46619 exerts its effects by binding to and activating the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1][10] Activation of the TP receptor initiates a signaling cascade that leads to various cellular responses. The primary pathway involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum (SR), while DAG activates protein kinase C (PKC).[10][11] Downstream of these events, other signaling molecules such as RhoA/Rho-kinase and MAPKs (p38MAPK and ERK1/2) are activated, contributing to responses like smooth muscle contraction and cell differentiation.[3][10]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U-46619 [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. apexbt.com [apexbt.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: 5-trans U-46619 Dose-Response Curve Methodology

Introduction

5-trans U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Due to the extremely short half-life of the endogenous ligand, thromboxane A2 (TXA2), U-46619 serves as an invaluable tool for in vitro and in vivo investigations into TXA2-mediated physiological and pathological processes.[1][2] Its primary applications include inducing platelet aggregation and the contraction of vascular and non-vascular smooth muscle, making it a critical reagent for research in hemostasis, thrombosis, and cardiovascular diseases.[1][3]

These application notes provide detailed methodologies for generating dose-response curves for 5-trans U-46619 in two common experimental paradigms: platelet aggregation and smooth muscle contraction.

Signaling Pathway

U-46619 exerts its effects by binding to the TP receptor, a G-protein coupled receptor (GPCR).[3] This binding event primarily activates the Gq alpha subunit, which in turn stimulates Phospholipase C (PLC).[4] PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates Protein Kinase C (PKC).[5] Concurrently, activation of G12/13 proteins stimulates the RhoA/Rho-kinase pathway.[6] The culmination of these signaling events is an increase in intracellular calcium concentration and sensitization of the contractile machinery, leading to robust cellular responses like platelet aggregation and smooth muscle contraction.[3][4]

U-46619 signaling pathway in platelets and smooth muscle cells.[4]

Quantitative Data Summary

The potency of 5-trans U-46619, typically expressed as the half-maximal effective concentration (EC₅₀), varies depending on the tissue and the specific response being measured.

Table 1: Physicochemical Properties and Storage of 5-trans U-46619

Parameter	Value	Notes
Molecular Weight	350.5 g/mol	Batch-specific variations may occur; refer to the Certificate of Analysis.[1]
Purity	≥98%	[1]
Storage	Store at -20°C	Should be stored under desiccating conditions. Stability is ≥ 2 years at -20°C.[1]

| Solubility | DMSO, Ethanol, Methyl Acetate | For aqueous buffers, evaporate the shipping solvent and reconstitute. Aqueous solutions are not recommended for storage for more than one day.[1] |

Table 2: Potency (EC₅₀/ED₅₀) of U-46619 in Various Biological Assays

Assay Type	Species / Tissue	Response Measured	EC₅₀ / ED₅₀ Value	Reference(s)
Platelet Function	Human Platelets	Shape Change	0.035 µM (35 nM)	[7][8]
	Human Platelets	Myosin Light-Chain Phosphorylation	0.057 µM (57 nM)	[7]
	Human Platelets	Serotonin Release	0.54 µM	[7][8]
	Human Platelets	Platelet Aggregation	1.31 µM	[7][8][9]
Smooth Muscle Contraction	Rat Thoracic Aorta (Endothelium-Intact)	Contraction	6.54 nM	[9]
	Rat Thoracic Aorta (Endothelium-Denuded)	Contraction	0.478 nM	[9]
	Rat Caudal Artery	Contraction	~50 nM	[10]

| | Human Bronchial Smooth Muscle | Contraction | 12 nM |[3] |

Experimental Protocols

A crucial first step in any experiment is the proper preparation of U-46619 stock solutions.

Protocol 1: Preparation of U-46619 Stock Solution

• Equilibration: Allow the vial of U-46619 to equilibrate to room temperature for at least 30-60 minutes before opening to prevent moisture condensation.[1]

• Reconstitution:

  • If supplied as a powder: Calculate the volume of anhydrous solvent (e.g., DMSO or ethanol) needed for the desired stock concentration (e.g., 10 mM). For 1 mg of U-46619 (MW: 350.5 g/mol ), add 285.3 µL of solvent for a 10 mM stock.[1]

  • If supplied in a solvent: The solution can be used directly, or the solvent can be evaporated under a gentle stream of nitrogen and the residue redissolved in the desired solvent.[1]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 1 month or -80°C for up to 6 months.[9]

Protocol 2: In Vitro Platelet Aggregation Assay

This protocol describes the use of Light Transmission Aggregometry (LTA) to generate a dose-response curve for U-46619-induced platelet aggregation.

Workflow for a U-46619 platelet aggregation assay.[1]

Materials:

• Freshly drawn whole blood (e.g., human, collected in sodium citrate)

• Reconstituted 5-trans U-46619 stock solution (e.g., 1 mM in DMSO)

• Appropriate assay buffer (e.g., Phosphate-Buffered Saline, PBS)

• Light Transmission Aggregometer with cuvettes and stir bars

• Calibrated micropipettes and sterile tips

• Centrifuge

Methodology:

• Plasma Preparation:

  • Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[11]

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as the 100% aggregation reference.[9][11]

• Working Solution Preparation: Prepare serial dilutions of the U-46619 stock solution in the assay buffer to create a range of working concentrations (e.g., from 10 nM to 10 µM).[11]

• Instrument Setup:

  • Set up the aggregometer according to the manufacturer’s instructions.

  • Pre-warm the heating block to 37°C.

  • Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.[1][9]

• Aggregation Measurement:

  • Pipette PRP into aggregometer cuvettes with a stir bar and allow them to equilibrate at 37°C with stirring for at least 5 minutes.[1][9]

  • Add a small volume of a U-46619 working solution to the PRP to achieve the desired final concentration. The volume should be minimal (e.g., 1-5% of the total volume) to avoid dilution effects.[1]

  • Run a parallel vehicle control using the assay buffer with the corresponding amount of solvent (e.g., DMSO).[1]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).[4][11]

• Data Analysis:

  • Determine the maximal percentage of aggregation for each concentration of U-46619.

  • Plot the U-46619 concentration (on a logarithmic scale) against the percentage of aggregation to generate a dose-response curve.

  • Calculate the EC₅₀ value using a suitable non-linear regression model (e.g., four-parameter logistic curve).[4]

Protocol 3: Isolated Tissue Organ Bath Assay for Vascular Smooth Muscle Contraction

This protocol describes the measurement of contractile responses in isolated arterial rings to generate a U-46619 dose-response curve.

Workflow for a vascular smooth muscle contraction assay.[3]

Materials:

• U-46619 stock solution (e.g., 1 mM in DMSO or ethanol)

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, Glucose 11.1)

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with isometric force transducers

• Data acquisition system

• Animal model (e.g., rat)

• Dissection tools

Methodology:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta) and place it in ice-cold Krebs-Henseleit solution.[3]

  • Gently clean the artery of adherent connective tissue and cut it into rings of 2-4 mm in length.[3]

• Mounting and Equilibration:

  • Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution.[3]

  • Maintain the bath at 37°C and continuously bubble with carbogen gas.[3]

  • Allow the tissues to equilibrate for 60-90 minutes under an optimal resting tension (e.g., 1-2 grams for rat aorta), washing with fresh solution every 15-20 minutes.[3]

• Viability Check:

  • Induce a contraction with a high concentration of potassium chloride (e.g., 60 mM KCl) to confirm tissue viability.[3]

  • After a stable contraction is achieved, wash the tissue with fresh Krebs-Henseleit solution to allow it to return to the baseline tension.[3]

• Cumulative Dose-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in half-logarithmic or logarithmic steps (e.g., 10⁻¹⁰ M to 10⁻⁶ M).[12]

  • Allow the response to stabilize at each concentration before adding the next.

  • Record the contractile force continuously.[3]

• Data Analysis:

  • Express the contractile response at each concentration as a percentage of the maximal contraction induced by KCl.[3]

  • Plot the U-46619 concentration (on a logarithmic scale) against the percentage of contraction to generate a dose-response curve.

  • Calculate the EC₅₀ value using a non-linear regression analysis.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. benchchem.com [benchchem.com]
• 10. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of 5-trans U-46619 in Isolated Organ Baths

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, which acts as a potent and selective thromboxane (B8750289) A₂ (TXA₂) receptor agonist.[1] Due to the inherent instability of TXA₂, U-46619 serves as an invaluable pharmacological tool for investigating the physiological and pathophysiological roles of TXA₂ in various systems.[2] Its primary effects include the induction of platelet aggregation and potent contraction of smooth muscle, making it widely used in in vitro preparations such as isolated organ baths to study vascular, airway, and other smooth muscle tissues.[1][3] These application notes provide an overview of its mechanism of action, key quantitative data, and detailed protocols for its use in isolated organ bath experiments.

Mechanism of Action: Thromboxane A₂ (TP) Receptor Signaling

U-46619 exerts its effects by binding to the thromboxane A₂ receptor, also known as the TP receptor, which is a G-protein coupled receptor (GPCR).[4] In smooth muscle cells, the TP receptor is primarily coupled to the Gαq subunit.[5] Ligand binding initiates a conformational change in the receptor, activating Gαq and leading to the stimulation of phospholipase C (PLC).[5][6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[5]

IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the sarcoplasmic reticulum (SR), triggering the release of stored calcium (Ca²⁺) into the cytosol.[5] The resulting increase in intracellular Ca²⁺ concentration ([Ca²⁺]i) leads to the formation of Ca²⁺-calmodulin complexes, which in turn activate myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling cross-bridge cycling and subsequent smooth muscle contraction. Concurrently, DAG, along with Ca²⁺, activates protein kinase C (PKC), which contributes to the contractile response, partly by inhibiting myosin light chain phosphatase.[6] The Rho-kinase pathway is also a significant contributor to U-46619-induced contraction.[6][7]

U-46619 induced smooth muscle contraction pathway.

Quantitative Data: EC₅₀ Values of U-46619

The potency of U-46619, expressed as the half-maximal effective concentration (EC₅₀), varies depending on the tissue, species, and specific response being measured. The following table summarizes representative EC₅₀ values from the literature.

Tissue/Cell Type	Species	Response Measured	EC₅₀ Value	Reference
Platelets	Human	TP Receptor Agonism	35 nM	[4]
Platelets	Human	Shape Change	35 nM	[8]
Platelets	Human	Serotonin Release	536 nM	[8]
Platelets	Human	Aggregation	1.31 µM	[8]
Small Airways (<250 µm)	Rat	Bronchoconstriction	6.9 nM	[9]
Large Airways (>420 µm)	Rat	Bronchoconstriction	66 nM	[9]
Coronary Artery	Porcine	Vasoconstriction	12 nM	[10]
Aorta	Mouse	Vasoconstriction	~25 nM	[11]
Pial Arterioles	Rat	Vasoconstriction	Dose-dependent (10⁻¹¹ to 10⁻⁶ M)	[12]

Experimental Protocols

Protocol 1: Isolated Vascular Ring Contraction Assay

This protocol details the procedure for assessing the contractile response of isolated arterial rings (e.g., rat thoracic aorta) to U-46619 using an isolated organ bath system.[13]

Materials and Reagents:

• U-46619 Stock Solution: 1 mM in ethanol (B145695) or DMSO.

• Krebs-Henseleit Solution (in mM): 118 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.2 MgSO₄, 1.2 KH₂PO₄, 25 NaHCO₃, 11.1 Glucose.[13]

• Carbogen (B8564812) Gas: 95% O₂ / 5% CO₂.[13]

• Potassium Chloride (KCl) Stock Solution: For tissue viability check.

• Animal Model: Rat or mouse.

• Equipment: Isolated tissue organ bath system, isometric force transducers, data acquisition system, dissection microscope, forceps, scissors, suture material.[13]

Experimental Workflow:

Workflow for an isolated organ bath experiment.

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.[13]

  • Carefully dissect the desired artery (e.g., thoracic aorta) and place it in ice-cold Krebs-Henseleit solution.[13]

  • Under a dissection microscope, gently remove adhering connective and adipose tissue.

  • Cut the artery into rings of 2-4 mm in length. For endothelium-denuded studies, the intimal surface can be gently rubbed with a fine wire.[13]

• Mounting the Tissue:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.[13]

  • One hook is fixed, while the other is connected to an isometric force transducer to measure tension.[13]

  • Maintain the organ bath at 37°C and continuously bubble with carbogen gas (95% O₂ / 5% CO₂). This oxygenates the tissue and maintains the pH of the buffer at ~7.4.[13][14]

• Equilibration:

  • Allow the tissues to equilibrate for 60-90 minutes under a predetermined optimal resting tension (e.g., 1-2 grams for rat aorta).[13]

  • During the equilibration period, wash the tissues with fresh, pre-warmed Krebs-Henseleit solution every 15-20 minutes to remove metabolic waste products.[13]

• Viability Check:

  • After equilibration, assess the health and contractile capacity of the tissue by adding a high concentration of KCl to the bath (e.g., to a final concentration of 60-80 mM).[13]

  • A robust and sustained contraction indicates viable tissue. Wash the tissue thoroughly with fresh Krebs-Henseleit solution to allow it to return to the baseline resting tension.[13]

• Cumulative Concentration-Response Curve:

  • Once a stable baseline is re-established, add U-46619 to the organ bath in a cumulative manner.[13]

  • Start with a low concentration (e.g., 1 nM) and increase it in logarithmic steps (e.g., half-log or full-log increments) after the response to the previous concentration has reached a stable plateau.[13]

  • Continue adding U-46619 until a maximal contractile response is observed and further increases in concentration produce no greater effect.

• Data Analysis:

  • Record the contractile force continuously using a data acquisition system.[13]

  • Express the contractile response at each concentration as a percentage of the maximal contraction induced by the initial KCl viability test.[13]

  • Plot the U-46619 concentration (on a log scale) against the contractile response to generate a sigmoidal concentration-response curve.

  • Calculate the EC₅₀ value, which represents the concentration of U-46619 that produces 50% of the maximal response, using non-linear regression analysis.[13]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Thromboxane A2 analogue (U-46619) stimulates vascular PGI2 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Epoxyeicosatrienoic Acid and Prostanoid Crosstalk at the Receptor and Intracellular Signaling Levels to Maintain Vascular Tone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. ilearn.med.monash.edu.au [ilearn.med.monash.edu.au]

Application Notes and Protocols for U-46619 in Vasoconstriction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane (B8750289) A2 (TP) receptor.[1][2] Its activation of the TP receptor in vascular smooth muscle cells (VSMCs) leads to robust and sustained vasoconstriction, making it an invaluable tool in cardiovascular research.[1] This document provides detailed application notes and protocols for the use of U-46619 in vasoconstriction studies.

A Note on 5-trans U-46619:

5-trans U-46619 is a geometric isomer of U-46619 and is often present as a minor impurity (2-5%) in commercial preparations of U-46619.[1] While the vasoconstrictive properties of U-46619 are well-documented, there is a notable lack of quantitative data in the scientific literature specifically detailing the vasoconstrictive potency of 5-trans U-46619.[1] One study has indicated that 5-trans U-46619 is about half as potent as U-46619 (the 5-cis version) as an inhibitor of prostaglandin E synthase, suggesting a different pharmacological profile.[1] However, its direct effect on TP receptor activation and subsequent vasoconstriction remains to be thoroughly characterized.[1] Therefore, the following application notes and protocols are based on the well-characterized U-46619. Researchers should be aware of the potential presence and effects of the 5-trans isomer in their U-46619 preparations.

Data Presentation

Quantitative Comparison of U-46619 Vasoconstrictor Potency

The half-maximal effective concentration (EC50) for U-46619-induced vasoconstriction is consistently in the nanomolar range across various vascular beds.[1]

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[1]
U-46619	Not Specified	3.5 x 10⁻⁸	[1]
5-trans U-46619	Not Available	Not Available	[1]

Inhibitors of U-46619-Induced Vasoconstriction

Various pharmacological inhibitors can be used to investigate the signaling pathways involved in U-46619-induced vasoconstriction.

Inhibitor	Target	Effect on U-46619-induced Vasoconstriction
GR32191	TXA2 receptor antagonist	Complete blockade
U73122	Phospholipase C (PLC) inhibitor	Significant inhibition
D609	Phosphatidylcholine-specific PLC inhibitor	Partial inhibition
Chelerythrine	General Protein Kinase C (PKC) inhibitor	Inhibition
Rottlerin	Selective PKCδ inhibitor	Inhibition
Y-27632	Rho-kinase inhibitor	Partial inhibition
Nifedipine	L-type calcium channel (Cav1.2) inhibitor	Partial inhibition
2-APB	IP3 receptor antagonist and store-operated Ca²⁺ (SOC) entry inhibitor	Partial inhibition
NPPB	Cell membrane Ca²⁺ activated Cl⁻ channel blocker	Partial inhibition

Signaling Pathways in U-46619-Induced Vasoconstriction

U-46619 mediates its vasoconstrictive effects primarily through the G-protein coupled TP receptor on vascular smooth muscle cells.[1] Activation of the TP receptor initiates two main signaling cascades:

• Gq/11-Phospholipase C (PLC) Pathway: This pathway leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates Protein Kinase C (PKC).

• G12/13-RhoA/Rho-kinase Pathway: This pathway activates the small GTPase RhoA and its downstream effector, Rho-kinase. Rho-kinase inhibits myosin light chain phosphatase, leading to an increase in myosin light chain phosphorylation and subsequent smooth muscle contraction.

The increased intracellular calcium concentration also contributes to vasoconstriction through the activation of calcium-dependent signaling pathways.

Caption: Signaling pathway of U-46619-induced vasoconstriction.

Experimental Protocols

Isolated Blood Vessel Studies using Wire Myography

This protocol describes the assessment of vasoconstriction in isolated arterial rings using a wire myograph system.

Materials:

• Isolated arterial segments (e.g., renal, pulmonary, mesenteric, or subcutaneous arteries)

• Multi Myograph System

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution, gassed with 95% O₂ / 5% CO₂ and maintained at 37°C

• U-46619 stock solution

• Potassium Chloride (KCl) solution (e.g., 60-80 mM)

• Appropriate antagonists or inhibitors for mechanistic studies

• Dissection microscope and tools

Procedure:

• Vessel Preparation:

  • Carefully dissect the desired artery and place it in cold PSS.

  • Under a dissection microscope, remove excess connective and adipose tissue.

  • Cut the artery into rings of approximately 2 mm in length.

  • Mount the arterial rings on the two stainless steel wires of the wire myograph jaws.

• Equilibration:

  • Place the mounted rings in the myograph chambers filled with PSS.

  • Allow the rings to equilibrate for at least 60 minutes under a standardized resting tension. The optimal tension should be determined for each vessel type.

• Viability Check:

  • Contract the rings with a high concentration of KCl (e.g., 60 mM) to assess their viability and contractile capacity.

  • Wash the rings with PSS and allow them to return to baseline tension.

• Endothelium Integrity Check (Optional):

  • Pre-contract the rings with a submaximal concentration of a vasoconstrictor (e.g., phenylephrine (B352888) or U-46619).

  • Once a stable contraction is achieved, add an endothelium-dependent vasodilator (e.g., acetylcholine (B1216132) or bradykinin). A relaxation of >80% typically indicates intact endothelium.

  • For studies on vascular smooth muscle effects, the endothelium can be mechanically removed by gently rubbing the intimal surface of the vessel ring.

• U-46619-Induced Vasoconstriction:

  • Construct a cumulative concentration-response curve for U-46619.

  • Start with a low concentration (e.g., 10⁻¹⁰ M) and increase the concentration in a stepwise manner (e.g., half-log increments) once the contraction to the previous concentration has stabilized.

  • Record the isometric tension at each concentration.

• Mechanistic Studies (Optional):

  • To investigate the involvement of specific signaling pathways, pre-incubate the arterial rings with a selective antagonist or inhibitor for 20-30 minutes before constructing the U-46619 concentration-response curve.

  • Compare the resulting curve with the control curve to determine the effect of the inhibitor.

Caption: Experimental workflow for vasoconstriction studies.

Measurement of Intracellular Calcium Concentration ([Ca²⁺]i)

This protocol outlines the measurement of intracellular calcium changes in vascular smooth muscle cells (VSMCs) in response to U-46619 using a fluorescent calcium indicator.

Materials:

• Isolated VSMCs or arterial segments

• Fluorescent calcium indicator (e.g., Fluo-4 AM)

• Confocal laser scanning microscope or fluorescence plate reader

• Physiological salt solution (PSS)

• U-46619 stock solution

• Pluronic F-127 (for aiding dye loading)

• Ionomycin (B1663694) (for maximal calcium response)

• EGTA (for minimal calcium response)

Procedure:

• Cell/Tissue Preparation and Dye Loading:

  • For isolated VSMCs, seed the cells on glass coverslips and allow them to adhere.

  • For arterial segments, secure the tissue in a suitable chamber.

  • Load the cells/tissue with the calcium indicator (e.g., 5 µM Fluo-4 AM with 0.02% Pluronic F-127) in PSS for 30-60 minutes at room temperature or 37°C, protected from light.

  • Wash the cells/tissue with PSS to remove excess dye.

• Image Acquisition/Fluorescence Measurement:

  • Mount the coverslip or chamber on the microscope stage or place the plate in the reader.

  • Acquire a baseline fluorescence signal.

• U-46619 Stimulation:

  • Add U-46619 at the desired concentration to the bath and continuously record the fluorescence signal.

  • Observe the change in fluorescence intensity, which corresponds to the change in intracellular calcium concentration.

• Calibration (Optional but Recommended):

  • At the end of the experiment, add a calcium ionophore like ionomycin in the presence of high extracellular calcium to obtain the maximal fluorescence signal (Fmax).

  • Subsequently, add a calcium chelator like EGTA to obtain the minimal fluorescence signal (Fmin).

  • These values can be used to calculate the absolute intracellular calcium concentration using the Grynkiewicz equation.

Caption: Workflow for intracellular calcium measurement.

Conclusion

U-46619 is a robust and reliable tool for studying vasoconstriction mediated by the thromboxane A2 receptor. The provided protocols offer a foundation for investigating its effects on vascular tone and the underlying signaling mechanisms. Due to the limited data on 5-trans U-46619, further research is warranted to elucidate its specific pharmacological profile and vasoconstrictor activity. Researchers should consider the potential influence of this isomer when interpreting results obtained with standard U-46619 preparations.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Assessing 5-trans U-46619 on Pulmonary Artery Rings

Audience: Researchers, scientists, and drug development professionals.

Introduction

U-46619 is a stable synthetic analog of the potent vasoconstrictor thromboxane (B8750289) A2 (TXA2). It selectively activates the thromboxane A2 receptor (TP receptor), which is implicated in the pathophysiology of various cardiovascular conditions, including pulmonary hypertension.[1][2] Assessing the effects of U-46619 on isolated pulmonary artery rings is a fundamental ex vivo technique to investigate vascular reactivity, screen potential therapeutic compounds, and elucidate the cellular mechanisms underlying pulmonary vasoconstriction. These application notes provide a detailed protocol for utilizing U-46619 to induce contraction in isolated pulmonary artery rings and characterize the response.

Data Presentation

The contractile response of pulmonary artery rings to U-46619 is typically quantified by generating a cumulative concentration-response curve. Key parameters derived from this curve, such as the maximal contraction (Emax) and the concentration of U-46619 that produces 50% of the maximal response (EC50), are summarized in the table below. These values can be significantly influenced by experimental conditions and the presence of endothelial cells.[1]

Parameter	Description	Typical Value (Human Pulmonary Artery)	Reference
pEC50	The negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect.	8.43	[3]
Emax (% of KCl)	The maximum contractile response elicited by U-46619, often expressed as a percentage of the contraction induced by a standard depolarizing agent like potassium chloride (KCl).	139%	[3]

Experimental Protocols

This section details the methodology for assessing the contractile response of isolated pulmonary artery rings to U-46619.

1. Materials and Reagents

• Animals: Male Wistar rats (200-250 g) are commonly used.[1] Human pulmonary artery segments can also be obtained from patients undergoing thoracic surgery.[3]

• Physiological Salt Solution (PSS): Krebs-Henseleit solution is standard. Its composition (in mM) is: NaCl 119, KCl 4.7, NaHCO3 24.8, MgSO4 1.2, KH2PO4 1.2, CaCl2 2.5, and glucose 11.[1][4]

• U-46619 (5-trans U-46619): Prepare a stock solution in a suitable solvent (e.g., ethanol) and make serial dilutions in PSS.

• Potassium Chloride (KCl): For inducing a reference contraction.

• Endothelium Removal (optional): Acetylcholine (B1216132) to test for endothelium integrity.

• Gas Mixture: 95% O2 / 5% CO2.[1]

• Equipment:

  • Wire myograph or organ bath system.[1][5][6][7]

  • Isometric force transducer.[4]

  • Data acquisition system (e.g., Powerlab with Chart software).[1]

  • Dissecting microscope, forceps, and scissors.

2. Tissue Preparation

• Euthanize the animal according to approved institutional guidelines.

• Carefully excise the lungs and place them in cold PSS.[4]

• Under a dissecting microscope, isolate the pulmonary arteries.

• Clean the arteries of adhering connective and adipose tissue.

• Cut the arteries into rings of 2-3 mm in length.[1]

• For endothelium-denuded preparations: Gently rub the intimal surface of the ring with a fine wire or forceps.[1][8] The successful removal of the endothelium should be confirmed by the absence of a relaxation response to acetylcholine in a pre-contracted vessel.[1]

3. Mounting and Equilibration

• Mount the arterial rings on the hooks or wires of the myograph or organ bath chamber containing PSS.[4][5]

• Maintain the PSS at 37°C and continuously bubble with the 95% O2 / 5% CO2 gas mixture.[1][4]

• Apply an optimal resting tension. For rat pulmonary arteries, a tension of 7-7.5 mN is often used.[1] For human pulmonary arteries, an optimal resting tension of around 1.6 g (approximately 15.7 mN) has been reported.[5]

• Allow the tissues to equilibrate for at least 60 minutes, with washes of fresh PSS every 15-20 minutes.[5][7]

4. Experimental Procedure

• Initial Contraction: After equilibration, contract the rings with a high concentration of KCl (e.g., 60 mM) to assess tissue viability and obtain a reference contraction.[1]

• Wash the tissues with fresh PSS and allow them to return to baseline tension.

• Cumulative Concentration-Response Curve to U-46619:

  • Once a stable baseline is achieved, add U-46619 to the bath in a cumulative manner, increasing the concentration in half-log increments.

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Continue until a maximal response is achieved or the concentration-response curve flattens.

• Data Acquisition: Record the isometric tension continuously throughout the experiment using the data acquisition system.

Mandatory Visualization

Signaling Pathway of U-46619-Induced Pulmonary Artery Contraction

U-46619 signaling pathway in pulmonary artery smooth muscle cells.

Experimental Workflow for Assessing U-46619 on Pulmonary Artery Rings

Workflow for assessing U-46619 effects on pulmonary artery rings.

References

• 1. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The strong contractile effect of the thromboxane receptor agonist U-46619 in isolated human pulmonary arteries and its competitive antagonism by BM-13.505 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tension Measurement in Isolated Rat and Mouse Pulmonary Artery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of optimal resting tension in human pulmonary arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tissue Organ Bath - DMT [dmt.dk]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for In Vivo Administration of 5-trans U-46619 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of U-46619, a stable thromboxane (B8750289) A2 (TXA2) mimetic, in various animal models. U-46619 is a potent vasoconstrictor and platelet aggregator, making it a valuable tool for studying cardiovascular physiology and pathology, including pulmonary hypertension, thrombosis, and shock.

Applications

The primary in vivo applications of U-46619 in animal models include:

• Induction of Pulmonary Hypertension: U-46619 is frequently used to create acute and reversible models of pulmonary arterial hypertension, allowing for the evaluation of potential therapeutic interventions.[1]

• Cardiovascular Studies: It is employed to investigate vasoconstrictor responses in various vascular beds, including cerebral, renal, and mesenteric arteries.[2][3][4] Its effects on systemic blood pressure are also widely studied.[5][6][7]

• Thrombosis Research: By inducing platelet aggregation, U-46619 serves as a tool to study the mechanisms of thrombosis and to test antiplatelet agents.[2]

• Hemorrhagic Shock Models: The pressor effects of centrally administered U-46619 are investigated in models of hemorrhagic shock to understand its role in blood pressure regulation.[8]

• Airway Responsiveness Studies: The bronchoconstrictor effects of U-46619 are examined in studies of airway hyperresponsiveness.[9]

Quantitative Data Summary

The following tables summarize the quantitative data on the administration of U-46619 in various animal models as reported in the literature.

Table 1: Effects of U-46619 on Systemic Blood Pressure

Animal Model	Dose	Route of Administration	Observed Effect on Blood Pressure	Reference
Spontaneously Hypertensive Rats (SHR) - Male	5 µg/kg	Intravenous (i.v.)	Significant increase in Mean Arterial Blood Pressure (MABP) by about 30 mmHg.[5]	[5]
Spontaneously Hypertensive Rats (SHR) - Female	5 µg/kg	Intravenous (i.v.)	No significant response in MABP.[5]	[5]
Conscious Spontaneously Hypertensive Rats (SHR)	1-100 nmol/kg	Intracerebroventricular (i.c.v.)	Dose-related increase in blood pressure.[10][11]	[10][11]
Late-Pregnant Rats	Infusion	Intravenous (i.v.)	Enhanced pressor effect compared to nonpregnant rats.[6]	[6]
Hemorrhaged Hypotensive Rats	0.1, 1, and 2 µg	Central injection (LCV, NTS, RVLM, PVN)	Dose- and time-dependent increase in blood pressure.[8]	[8]
Chloralose-Anaesthetized Rats	Not specified	Intravenous (i.v.) or Intra-arterial	Dose-dependent decrease in arterial blood pressure.[12]	[12]

Table 2: Vasoconstrictor Effects of U-46619

Animal Model	Dose	Route of Administration	Target Vascular Bed	Observed Effect	Reference
Rabbits	10⁻¹¹ to 10⁻⁶ M	Topical	Pial Arterioles	Dose-dependent vasoconstriction (max 9.7 ± 1.3%).[2]	[2]
Rats	10⁻¹¹ to 10⁻⁶ M	Topical	Pial Arterioles	Dose-dependent vasoconstriction (max 14.0 ± 0.5%).[2]	[2]
Rats	1 µM	In vitro	Mesenteric Artery	Significantly increased vasoconstriction in SHR compared to WKY rats.[3]	[3]
Mice	Not specified	In vitro	Intrarenal Arteries	Induces vasoconstriction.[4]	[4]

Table 3: Other Reported In Vivo Effects of U-46619

Animal Model	Dose	Route of Administration	Observed Effect	Reference
Dogs	10⁻¹⁰ to 10⁻⁸ mol	Intra-arterial (tracheal)	Augmentation of tracheal contraction to vagal stimulation.[13]	[13]
Cats	0.8 ± 0.08 µg/kg	Intravenous (i.v.)	Inhibition of the knee-jerk reflex by 25 ± 6%.[14]	[14]
Ferrets	30 µg/kg	Intraperitoneal (i.p.)	Induces emesis.[15]	[15]
Dogs	Provocative concentration: 2.13 x 10⁻⁴ M	Inhaled	Potent constriction of the canine airway.[9]	[9]
Pigs	Empirically selected doses	Infusion	Modeling of acute, stable, and reversible pulmonary arterial hypertension.[1]	[1]

Experimental Protocols

Protocol for Induction of Acute Pulmonary Hypertension in Pigs

This protocol is based on the methodology for modeling acute pulmonary arterial hypertension.[1]

• Animal Preparation: Anesthetize the pig and establish mechanical ventilation. Insert catheters for hemodynamic monitoring (e.g., pulmonary artery catheter, arterial line).

• Preparation of U-46619 Solution: Prepare a stock solution of U-46619 in a suitable solvent (e.g., ethanol) and then dilute to the desired concentration with saline. The final concentration should be empirically determined to achieve the target level of pulmonary hypertension without causing systemic hemodynamic collapse.

• Administration: Infuse the U-46619 solution intravenously at a controlled rate.

• Hemodynamic Monitoring: Continuously monitor mean pulmonary arterial pressure (mPAP), mean arterial pressure (MAP), cardiac output, and other relevant hemodynamic parameters.

• Dose Adjustment: Adjust the infusion rate of U-46619 to achieve and maintain the desired level of stable pulmonary hypertension.

• Termination: To study the reversibility of the induced hypertension, terminate the U-46619 infusion and continue monitoring hemodynamic parameters until they return to baseline.

Protocol for Assessing Pressor Response in Rats

This protocol is a generalized procedure based on studies investigating the effects of U-46619 on blood pressure in rats.[5][6]

• Animal Preparation: Anesthetize the rat (e.g., with pentobarbital) or use conscious, chronically instrumented animals. Insert a catheter into the carotid artery or femoral artery for blood pressure measurement and into the jugular vein or femoral vein for intravenous administration.

• Preparation of U-46619 Solution: Dissolve U-46619 in a vehicle such as saline to the desired concentration (e.g., for a 5 µg/kg dose).

• Baseline Measurement: Allow the animal to stabilize and record baseline mean arterial blood pressure (MABP) and heart rate.

• Administration: Administer the U-46619 solution as a bolus injection or a continuous infusion through the venous catheter.

• Post-Administration Monitoring: Continuously record MABP and heart rate for a defined period after administration to observe the pressor or depressor response.

• Data Analysis: Calculate the change in MABP from baseline at different time points after U-46619 administration.

Signaling Pathways and Experimental Workflows

U-46619 Signaling Pathway

U-46619 acts as an agonist for the thromboxane A2 receptor (TP receptor), which is a G-protein coupled receptor (GPCR).[16] The activation of the TP receptor initiates several downstream signaling cascades. The two major isoforms of the TP receptor are TPα and TPβ.[16] The primary signaling pathway involves coupling to Gq and G13 proteins.[17]

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).[4][18] The rise in intracellular Ca²⁺ is a key event leading to smooth muscle contraction and platelet aggregation.[19]

• G13 Pathway: Coupling to G13 activates the Rho/Rho-kinase pathway, which also contributes to smooth muscle contraction.[17]

References

• 1. Modeling of Acute Pulmonary Arterial Hypertension in Pigs Using a Stable Thromboxane A2 Analogue (U46619): Dose Adjustment and Assessment of Hemodynamic Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]
• 4. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U 46619 induces different blood pressure effects in male and female spontaneously hypertensive rats (SHR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hemodynamic and renal effects of U-46619, a TXA2/PGH2 analog, in late-pregnant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sexual dimorphism in blood pressure response to thromboxane agonist U 46619 and to endothelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]
• 9. Effect of an inhaled thromboxane mimetic (U46619) on in vivo pulmonary resistance and airway hyperresponsiveness in dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. apexbt.com [apexbt.com]
• 12. Thromboxane-mimetic U46619 causes depressor responses in anaesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Potentiation of vagal contractile response by thromboxane mimetic U-46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The thromboxane A2 mimetic U-46619 inhibits somatomotor activity via a vagal reflex from the lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mechanism of the prostanoid TP receptor agonist U46619 for inducing emesis in the ferret - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 18. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Intracellular Calcium Mobilization with U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and a potent agonist of the thromboxane (B8750289) A2 (TP) receptor.[1] While the user request specified 5-trans U-46619, it is important to note that this is a minor isomer and impurity in most commercial preparations. The predominantly used and well-characterized compound for research is the 5-cis isomer, commonly referred to as U-46619.[1] Due to its stability in aqueous solutions, unlike the highly unstable endogenous ligand thromboxane A2, U-46619 is an invaluable tool for in vitro and ex vivo studies of TP receptor signaling.[2]

The TP receptor is a G-protein-coupled receptor (GPCR) with two main isoforms, TPα and TPβ, which are expressed in various tissues including platelets, smooth muscle cells, and leukocytes.[3][4] Upon agonist binding, the TP receptor primarily couples to Gq and G13 proteins, initiating downstream signaling cascades.[1] The Gq pathway activation stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[1][5] This increase in cytosolic calcium is a critical second messenger in a multitude of physiological processes, including platelet aggregation, vasoconstriction, and smooth muscle contraction.[2][3]

These application notes provide a detailed protocol for measuring intracellular calcium mobilization induced by U-46619 using the ratiometric fluorescent indicator Fura-2 AM.

Data Presentation

The following table summarizes the effective concentrations of U-46619 required to elicit half-maximal response (EC50) for various cellular effects, primarily driven by intracellular calcium mobilization.

Cell Type/Assay	Parameter Measured	EC50 (µM)	Reference
Human Platelets	Shape Change	0.035	[6]
Human Platelets	Myosin Light Chain Phosphorylation (MLCP)	0.057	[6]
Human Platelets	Serotonin Release	0.536	[6]
Human Platelets	Fibrinogen Receptor Binding	0.53	[6]
Human Platelets	Aggregation	1.31	[6]
Rabbit Platelets	Shape Change	0.013	[7]
Rabbit Platelets	Aggregation	0.58	[7]
Rat Neonatal Ventricular Myocytes	Increase in Basal and Peak Ca2+	0.1 - 1.0 (concentration-dependent increase)	[8]
Human Umbilical Artery	Increase in Intracellular Ca2+ and Tension	Concentration-dependent	[2]

Signaling Pathway

The binding of U-46619 to the TP receptor initiates a signaling cascade that results in the mobilization of intracellular calcium.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of U46619 on intracellular Ca++ concentration and tension in human umbilical artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. Thromboxane and the thromboxane receptor in cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thromboxane A2/prostaglandin H2 mobilizes calcium in human blood platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Alterations by a thromboxane A2 analog (U46619) of calcium dynamics in isolated rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying TP Receptor Signaling with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It is the geometric isomer of the potent and widely studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619.[2] While 5-trans U-46619 is less characterized than its cis-isomer (U-46619), it is presumed to share a similar pharmacological profile as a TP receptor agonist, making it a valuable tool for investigating TP receptor signaling pathways in various physiological and pathological processes, including hemostasis, thrombosis, and cardiovascular disease.[2][3]

This document provides detailed application notes and experimental protocols for the use of 5-trans U-46619 in studying TP receptor signaling. It is important to note that much of the available quantitative data and established protocols have been generated using U-46619. Researchers should consider this and may need to perform dose-response experiments to determine the optimal concentrations for 5-trans U-46619 in their specific experimental systems. A known off-target effect of 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1.[2]

Data Presentation

Quantitative Data for TP Receptor Agonism

The following tables summarize key quantitative data for the TP receptor agonist U-46619, which can serve as a starting point for studies involving 5-trans U-46619.

Table 1: In Vitro Efficacy of U-46619 in Human Platelets

Parameter	EC50 Value (µM)
Platelet Shape Change	0.035[4]
Myosin Light Chain Phosphorylation	0.057[4]
Fibrinogen Receptor Binding	0.53[4]
Serotonin Release	0.536[4]
Platelet Aggregation	1.31[4]

Table 2: In Vitro Efficacy of U-46619 in Other Systems

Assay	Tissue/Cell Line	Species	EC50 Value
Vasoconstriction	Human Subcutaneous Resistance Arteries	Human	1.6 x 10⁻⁸ M[5]
Bronchoconstriction (Small Airways)	Lung Slices	Rat	6.9 nM[6]
Bronchoconstriction (Large Airways)	Lung Slices	Rat	66 nM[6]
ERK-1/2 Activation	HEK 293 cells expressing TPα and TPβ receptors	Human	Not Specified

Note: The potency of 5-trans U-46619 may differ from U-46619. It is recommended to perform a concentration-response curve to determine the optimal working concentration for your specific assay.

Signaling Pathways

Activation of the TP receptor by 5-trans U-46619 initiates a cascade of intracellular signaling events, primarily through the coupling of Gαq and Gα12/13 proteins. The canonical pathway involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). Furthermore, TP receptor activation can stimulate the Rho/Rho-kinase pathway, which is crucial for smooth muscle contraction.

TP Receptor Signaling Pathway. Max Width: 760px.

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of 5-trans U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP) as measured by light transmission aggregometry (LTA).

Materials:

• Human whole blood from healthy, consenting donors

• 3.2% sodium citrate (B86180) (anticoagulant)

• 5-trans U-46619

• Dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) for stock solution

• Saline or appropriate buffer for dilutions

• Light Transmission Aggregometer

• Cuvettes with stir bars

Procedure:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Carefully transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.

• Preparation of 5-trans U-46619 Solutions:

  • Prepare a 10 mM stock solution of 5-trans U-46619 in DMSO or ethanol. Aliquot and store at -80°C for up to 6 months.

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in saline or an appropriate buffer to achieve the desired final concentrations (e.g., 0.1 µM to 10 µM).

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP with PPP if necessary (typically to 2.5 x 10⁸ platelets/mL).

  • Calibrate the aggregometer by setting 0% aggregation with PRP and 100% aggregation with PPP.

  • Pipette an aliquot of PRP into a cuvette with a stir bar and allow it to equilibrate at 37°C for at least 2 minutes.

  • Add a small volume of the 5-trans U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes). The aggregation is measured as the maximum percentage change in light transmission.

Data Analysis:

• Plot the maximum aggregation percentage against the log of the 5-trans U-46619 concentration to generate a dose-response curve.

• Calculate the EC50 value, which is the concentration of 5-trans U-46619 that produces 50% of the maximal aggregation response.

Platelet Aggregation Assay Workflow. Max Width: 760px.

Protocol 2: Vascular Smooth Muscle Contraction Assay

This protocol describes how to measure the contractile response of isolated blood vessels to 5-trans U-46619.

Materials:

• Isolated blood vessel segments (e.g., rat thoracic aorta)

• Organ bath or wire myograph system

• Physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and gassed with 95% O₂ / 5% CO₂

• 5-trans U-46619

• Potassium chloride (KCl) for inducing maximal contraction

Procedure:

• Tissue Preparation:

  • Isolate segments of the desired blood vessel and mount them in an organ bath or wire myograph system.

  • Allow the tissue to equilibrate under optimal tension until a stable baseline is achieved.

• Viability Check:

  • Induce a contraction with a high concentration of KCl to ensure tissue viability and to obtain a reference for maximal contraction.

  • Wash the tissue and allow it to return to the baseline tension.

• Concentration-Response Curve:

  • Add cumulative concentrations of 5-trans U-46619 to the organ bath.

  • Record the isometric tension at each concentration until a maximal response is achieved.

Data Analysis:

• Express the contractile responses as a percentage of the maximal contraction induced by KCl.

• Construct a concentration-response curve and calculate the EC50 value for 5-trans U-46619.

Vascular Contraction Assay Workflow. Max Width: 760px.

Protocol 3: Intracellular Calcium Mobilization Assay

This protocol outlines the measurement of 5-trans U-46619-induced intracellular calcium mobilization in a cell line expressing the TP receptor (e.g., HEK293-TPα) using a fluorescent calcium indicator.

Materials:

• Cells expressing the TP receptor

• Culture medium

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescent calcium indicator (e.g., Fluo-4 AM)

• Pluronic F-127

• 5-trans U-46619

• Fluorometric plate reader

Procedure:

• Cell Preparation:

  • Seed cells in a black, clear-bottom 96-well plate and grow to confluence.

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove excess dye.

  • Add 100 µL of HBSS to each well.

• Measurement of Calcium Response:

  • Prepare serial dilutions of 5-trans U-46619 in HBSS at 2x the final desired concentration.

  • Place the plate in the fluorometric plate reader.

  • Establish a stable baseline fluorescence reading for each well.

  • Add 100 µL of the 2x 5-trans U-46619 dilution to the corresponding wells to initiate the response.

  • Record the change in fluorescence over time.

Data Analysis:

• Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

• Plot the ΔF against the log of the 5-trans U-46619 concentration to generate a dose-response curve.

• Calculate the EC50 value.

Conclusion

5-trans U-46619 is a useful tool for studying TP receptor signaling. While specific quantitative data for this isomer is limited, the extensive information available for its cis-isomer, U-46619, provides a strong foundation for experimental design. The protocols and data presented in these application notes are intended to guide researchers in their investigations of the physiological and pathological roles of the TP receptor. It is recommended that researchers empirically determine the optimal experimental conditions for 5-trans U-46619 in their specific systems.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for 5-trans U-46619 in Thrombosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable and potent synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and acts as a selective thromboxane (B8750289) A₂ (TXA₂) receptor (TP receptor) agonist.[1][2] Due to the extremely short half-life of the endogenous ligand, thromboxane A₂, U-46619 serves as an invaluable pharmacological tool for investigating the physiological and pathophysiological roles of TXA₂ in thrombosis and hemostasis.[3] Its primary actions include inducing platelet aggregation and vasoconstriction, making it a cornerstone reagent for studying platelet activation, vascular tone regulation, and for screening potential anti-thrombotic agents.[1]

This document provides detailed application notes and experimental protocols for the use of 5-trans U-46619 in thrombosis research, including quantitative data on its potency and visual guides for key signaling pathways and experimental workflows.

Mechanism of Action

U-46619 exerts its effects by binding to and activating TP receptors, which are G-protein coupled receptors.[4] In platelets, this activation triggers a signaling cascade leading to a conformational change, degranulation (release of ADP, serotonin), and ultimately, aggregation.[5][6] In vascular smooth muscle cells, TP receptor activation leads to an increase in intracellular calcium, resulting in vasoconstriction.[4]

Data Presentation

Potency of 5-trans U-46619 in Human Platelets

Parameter	EC₅₀ Value (µM)	Reference(s)
Platelet Shape Change	0.035 ± 0.005	[6]
Myosin Light Chain Phosphorylation	0.057 ± 0.021	[6]
Fibrinogen Receptor Exposure	0.53 ± 0.21	[6][7]
Serotonin Release	0.54 ± 0.13	[6][7]
Platelet Aggregation	1.31 ± 0.34	[6][7]

Potency of 5-trans U-46619 in Vasoconstriction

Tissue Type	Species	Preparation	EC₅₀ Value (nM)	Reference(s)
Vascular Smooth Muscle	Human	Penile Resistance Arteries	6.2 ± 2.2	[4]
Vascular Smooth Muscle	Human	Corpus Cavernosum	8.3 ± 2.8	[4]
Vascular Smooth Muscle	Human	Subcutaneous Resistance Arteries	16	[8]
Vascular Smooth Muscle	Rat	Aorta	~50	[4]
Airway Smooth Muscle	Rat	Small Airways (<250 µm)	6.9	[9]
Airway Smooth Muscle	Rat	Large Airways (>420 µm)	66	[9]

Signaling Pathway

The binding of U-46619 to the TP receptor on platelets initiates a downstream signaling cascade that is crucial for platelet activation and aggregation.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. journals.physiology.org [journals.physiology.org]
• 7. apexbt.com [apexbt.com]
• 8. reprocell.com [reprocell.com]
• 9. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

5-trans U-46619 solubility issues in aqueous buffer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619. The information focuses on addressing common solubility issues encountered in aqueous buffers during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂.[1] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[1][2] Activation of the TP receptor by 5-trans U-46619 mimics the physiological effects of thromboxane A2, primarily inducing platelet aggregation and vasoconstriction.[3][4]

Q2: How should I store 5-trans U-46619 upon receipt?

A2: 5-trans U-46619 is typically supplied as a powder or dissolved in an organic solvent like methyl acetate.[5] For long-term stability, the powder form should be stored at -20°C under desiccating conditions, where it can be stable for up to two years.[5][6] If it is supplied in an organic solvent, it should also be stored at -20°C.[5]

Q3: What are the recommended solvents for preparing a stock solution of 5-trans U-46619?

A3: 5-trans U-46619 is highly soluble in several organic solvents.[5] Common choices for preparing stock solutions include dimethyl sulfoxide (B87167) (DMSO), ethanol, and dimethylformamide (DMF).[5][6][7] The selection of the solvent should be based on the specific requirements and compatibility of your experimental system.[5]

Q4: How stable are the stock solutions of 5-trans U-46619 in organic solvents?

A4: Stock solutions prepared in a suitable organic solvent can be stored at -20°C for at least one month or at -80°C for up to six months.[5][8] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[5]

Q5: Can I store 5-trans U-46619 in an aqueous solution?

A5: No, it is strongly advised not to store 5-trans U-46619 in aqueous solutions.[1][5] The compound is unstable in aqueous buffers, and it is recommended to prepare working solutions fresh for each experiment.[1][5] Any unused aqueous solution should be discarded at the end of the day.[5]

Troubleshooting Guide: Solubility Issues in Aqueous Buffers

Problem: I am observing precipitation or cloudiness when I dilute my 5-trans U-46619 stock solution into an aqueous buffer.

• Potential Cause: Low solubility in the chosen aqueous buffer.

  • Solution: 5-trans U-46619 is known to be sparingly soluble in aqueous buffers.[5][9] To improve dissolution, first, evaporate the organic solvent from your stock solution under a gentle stream of nitrogen. Then, reconstitute the compound in the desired buffer.[5][9] Sonication can also help to aid dissolution.[5]

• Potential Cause: The concentration of the working solution is too high.

  • Solution: The solubility of 5-trans U-46619 in PBS (pH 7.2) is approximately 1-2 mg/mL.[1][10][11] Ensure that your final working concentration does not exceed this limit. It may be necessary to perform serial dilutions to reach the desired low micromolar or nanomolar concentrations typically used in biological assays.

• Potential Cause: The buffer composition is not optimal.

  • Solution: While data on a wide range of buffers is limited, PBS (pH 7.2) is a commonly cited aqueous medium.[1][10][11] If you continue to experience issues, consider preparing the buffer fresh and ensuring the pH is accurate.

Problem: I am seeing inconsistent or no biological activity in my experiments.

• Potential Cause: Degradation of 5-trans U-46619 in the aqueous working solution.

  • Solution: Due to its instability in aqueous solutions, always prepare fresh working solutions of 5-trans U-46619 immediately before each experiment.[1][5] Do not store the compound in aqueous buffers.[5]

• Potential Cause: Improper storage of the stock solution.

  • Solution: Ensure that your stock solutions in organic solvents are stored correctly at -20°C or -80°C and are protected from frequent freeze-thaw cycles by using single-use aliquots.[5][8]

Data Presentation

Table 1: Solubility of 5-trans U-46619 in Various Solvents

Solvent	Approximate Solubility	Reference
Dimethyl Sulfoxide (DMSO)	≥100 mg/mL	[7][10]
Ethanol	≥100 mg/mL	[7][10][11]
Dimethylformamide (DMF)	≥100 mg/mL	[7][10]
PBS (pH 7.2)	~1-2 mg/mL	[1][10][11]
Methyl Acetate	Soluble (often supplied in)	[10][12]

Experimental Protocols

Protocol 1: Preparation of a Fresh Aqueous Working Solution of 5-trans U-46619

• Aliquot Stock Solution: Thaw a single-use aliquot of your 5-trans U-46619 stock solution (e.g., 10 mM in DMSO) on the day of the experiment.[5]

• Solvent Evaporation (Optional but Recommended): For maximum solubility in aqueous buffer, gently evaporate the organic solvent from the required volume of the stock solution under a stream of nitrogen.[9]

• Reconstitution in Aqueous Buffer: Immediately add the desired volume of your experimental aqueous buffer (e.g., PBS, pH 7.2) to the dried compound.

• Vortexing and Sonication: Vortex the solution thoroughly to mix. If precipitation is observed, sonicate the solution for a few minutes to aid dissolution.[5]

• Serial Dilution: Perform serial dilutions in the same aqueous buffer to achieve the final desired working concentrations for your experiment.

• Immediate Use: Use the freshly prepared aqueous solutions immediately in your assay, as they are not stable for long-term storage.[1][5]

Mandatory Visualizations

Caption: Signaling pathway of 5-trans U-46619 via the TP receptor.

Caption: Workflow for troubleshooting 5-trans U-46619 solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. apexbt.com [apexbt.com]
• 11. Enzo Life Sciences U-46619 (10mg). CAS: 56985-40-1, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 12. rndsystems.com [rndsystems.com]

improving 5-trans U-46619 stability in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 5-trans U-46619. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, ensuring the stability and effective use of this compound.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-trans U-46619 upon receipt?

A1: Proper storage is crucial for maintaining the stability of 5-trans U-46619. For long-term storage, it is recommended to store the compound as a powder or in an organic solvent at -20°C under desiccating conditions. Under these conditions, it can be stable for up to two years.

Q2: What is the recommended solvent for preparing a stock solution of 5-trans U-46619?

A2: 5-trans U-46619 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol (B145695), and dimethylformamide (DMF). The choice of solvent will depend on the specific requirements of your experimental setup. For most biological assays, anhydrous DMSO or ethanol are suitable choices.

Q3: How stable are stock solutions of 5-trans U-46619?

A3: Stock solutions prepared in a suitable organic solvent are stable for at least one month when stored at -20°C, and for up to six months at -80°C.[1] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Q4: Can I store 5-trans U-46619 in an aqueous solution?

A4: It is strongly advised not to store 5-trans U-46619 in aqueous solutions.[1] The compound is unstable in aqueous buffers, and for optimal and reproducible results, working solutions should be prepared fresh for each experiment.[1] Any unused aqueous solution should be discarded at the end of the day.

Q5: What is the primary mechanism of action of 5-trans U-46619?

A5: 5-trans U-46619 is a potent and stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor. Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to various physiological responses, most notably platelet aggregation and smooth muscle contraction.

Troubleshooting Guides

Problem: Reduced or No Biological Activity

Potential Cause	Recommended Solution
Degradation in Aqueous Solution	Always prepare fresh aqueous working solutions of 5-trans U-46619 immediately before each experiment. Do not store the compound in aqueous buffers.[1]
Improper Stock Solution Storage	Ensure stock solutions are stored at -20°C or -80°C in an appropriate organic solvent and are protected from repeated freeze-thaw cycles by using single-use aliquots.[1]
Precipitation in Aqueous Buffer	5-trans U-46619 has limited solubility in aqueous buffers. To prepare an aqueous solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer. Sonication may help in dissolving the compound.[2]

Problem: Inconsistent EC50 Values Between Experiments

Potential Cause	Recommended Solution
Variability in Working Solution Preparation	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.
Inter-individual Biological Variability	Be aware that a segment of the healthy population may exhibit hypo-responsiveness to TP receptor agonists. If possible, screen donors or use a larger sample size to account for this biological variability.
Receptor Desensitization	Prolonged or repeated exposure to high concentrations of 5-trans U-46619 can lead to desensitization of the TP receptor. Ensure adequate washout periods between stimulations in reusable tissue preparations.

Problem: Unexpected Off-Target Effects

Potential Cause	Recommended Solution
Activation of Other Prostanoid Receptors	While 5-trans U-46619 is a selective TP receptor agonist, at very high concentrations, the possibility of activating other related receptors cannot be entirely ruled out. Use the lowest effective concentration possible and consider using a specific TP receptor antagonist (e.g., SQ29548) as a negative control to confirm that the observed effects are TP receptor-mediated.[3]
Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1)	5-trans U-46619 has been reported to inhibit mPGES-1.[3] If your experimental system is sensitive to changes in prostaglandin E2 levels, consider this potential off-target effect in your data interpretation.

Quantitative Data Summary

Table 1: Solubility and Storage of 5-trans U-46619

Parameter	Value	Notes
Molecular Weight	350.5 g/mol	Refer to the Certificate of Analysis for batch-specific molecular weight.
Purity	≥98%
Long-Term Storage (Powder)	-20°C	Stable for ≥ 2 years under desiccating conditions.
Stock Solution Storage (in Organic Solvent)	-20°C for up to 1 month; -80°C for up to 6 months	[1]
Solubility in Organic Solvents (DMSO, Ethanol, DMF)	~50-100 mg/mL
Solubility in Aqueous Buffer (PBS, pH 7.2)	~1 mg/mL	Aqueous solutions are not recommended for storage for more than one day.

Table 2: Potency of U-46619 in Various In Vitro Assays

Assay	System	EC50 Value
TP Receptor Agonism	General	~35 nM
Platelet Shape Change	Human Platelets	0.035 µM
Platelet Aggregation	Rabbit Platelets	0.58 µM
Vasoconstriction	Human Penile Resistance Arteries	6.2 ± 2.2 nM
Vasoconstriction	Rat Aorta	~50 nM
Airway Smooth Muscle Contraction	Human Bronchial Smooth Muscle	12 nM

Experimental Protocols

Protocol 1: Preparation of 5-trans U-46619 Stock and Working Solutions

This protocol outlines the steps for preparing a high-concentration stock solution and subsequent aqueous working solutions.

Materials:

• Vial of 5-trans U-46619

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Pre-equilibration: Before opening, allow the vial of 5-trans U-46619 to equilibrate to room temperature for at least one hour to prevent moisture condensation.

• Stock Solution Preparation:

  • If supplied as a powder, calculate the required volume of solvent to achieve the desired stock concentration (e.g., 10 mM). For a 1 mg vial of 5-trans U-46619 (MW: 350.5 g/mol ), add 285.3 µL of anhydrous DMSO or ethanol to make a 10 mM stock solution.

  • If supplied in a solvent (e.g., methyl acetate), the solvent can be evaporated under a gentle stream of nitrogen, and the residue can be redissolved in the desired solvent.

• Dissolution: Cap the vial tightly and vortex gently until the compound is completely dissolved. Warming the tube to 37°C and brief sonication can aid dissolution for higher concentrations.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes and store at -20°C for up to one month or -80°C for up to six months.

• Working Solution Preparation: On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in the appropriate aqueous buffer (e.g., Tyrode's buffer, Krebs-Henseleit solution) to the desired final concentrations. Use immediately and do not store aqueous solutions.

Protocol 2: In Vitro Platelet Aggregation Assay

This protocol describes a typical light transmission aggregometry (LTA) experiment to measure 5-trans U-46619-induced platelet aggregation.

Materials:

• Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Reconstituted 5-trans U-46619 stock solution (e.g., 10 mM in DMSO)

• Appropriate assay buffer (e.g., Tyrode's buffer)

• Light Transmission Aggregometer

Procedure:

• Preparation of Working Solutions: Prepare fresh serial dilutions of the 5-trans U-46619 stock solution in the assay buffer to create a range of working concentrations.

• Instrument Setup: Calibrate the aggregometer according to the manufacturer's instructions. Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.

• Sample Preparation: Pipette the required volume of PRP into the aggregometer cuvettes and allow them to equilibrate to 37°C with stirring for a few minutes.

• Induction of Aggregation: Add a small volume of the 5-trans U-46619 working solution to the PRP to achieve the desired final concentration (e.g., 1-5 µM). A vehicle control (buffer with a corresponding amount of DMSO) should be run in parallel.

• Data Recording: Record the change in light transmission over time (typically 5-10 minutes). The maximum percentage change in light transmission represents the platelet aggregation response.

Mandatory Visualizations

Caption: Signaling pathway of 5-trans U-46619.

Caption: General experimental workflow for U-46619 studies.

References

• 1. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Stability, and Biological Studies of Fluorinated Analogues of Thromboxane A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Platelet Aggregation Response to U-46619

This technical support center is designed for researchers, scientists, and drug development professionals encountering unexpectedly low or absent platelet aggregation in response to the thromboxane (B8750289) A2 analog, 5-trans U-46619. This guide provides troubleshooting steps, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to help identify and resolve common issues.

Troubleshooting Guide

This section addresses specific problems in a question-and-answer format to help you quickly identify and solve issues with your platelet aggregation experiments.

Question 1: Why am I seeing no or very low platelet aggregation with U-46619, even at high concentrations?

Answer: This could be due to several factors ranging from reagent integrity to procedural errors or inherent properties of the platelet sample. Follow these troubleshooting steps:

• Verify Reagent Integrity and Concentration:

  • U-46619 Stock Solution: Has the U-46619 stock solution been stored correctly (typically at -20°C or lower)? Has it undergone multiple freeze-thaw cycles? It is recommended to aliquot the stock solution upon receipt to minimize degradation. To confirm its activity, consider preparing a fresh dilution from a new vial.

  • Solvent Effects: Ensure the final concentration of the solvent (e.g., DMSO, ethanol) in the platelet-rich plasma (PRP) is minimal (typically <0.5%) and that a vehicle control is included in your experiment to rule out any inhibitory effects of the solvent.

• Check Experimental Conditions:

  • Temperature: Platelet aggregation assays should be performed at 37°C.[1][2] Storing blood samples at temperatures below room temperature can lead to platelet activation and subsequent unresponsiveness.[3]

  • Stirring: Proper and constant stirring (typically 900-1200 rpm) is crucial for platelets to come into contact and aggregate.[4] Ensure the stir bar is functioning correctly in the aggregometer cuvette.

  • pH: The pH of the PRP should be maintained at a physiological level (around 7.4), as significant deviations can impair platelet function.[1]

• Evaluate Sample Preparation and Handling:

  • Anticoagulant: The standard anticoagulant for platelet aggregation is 3.2% sodium citrate (B86180). The ratio of blood to anticoagulant (9:1) is critical.

  • Time Since Blood Collection: Platelet function can decline over time. It is best to process and test samples within 2 to 4 hours of blood collection.[5][6][7]

  • PRP Preparation: Centrifugation steps for preparing platelet-rich plasma (PRP) and platelet-poor plasma (PPP) should be optimized. Centrifuging at too high a speed or for too long can activate or damage platelets. A common method is to centrifuge whole blood at 150-200 x g for 10-15 minutes at room temperature to obtain PRP.[1]

• Consider the Possibility of Platelet Dysfunction:

  • Donor Variability: A significant portion of the healthy population (~10-20%) may exhibit a naturally low or absent response to U-46619.[8]

  • Medication: The blood donor may be taking medications that interfere with platelet function, such as aspirin (B1665792) or other nonsteroidal anti-inflammatory drugs (NSAIDs).[9]

  • Inherited Platelet Disorders: A diminished response to U-46619 could indicate a defect in the thromboxane A2 receptor or its downstream signaling pathways.[10][11]

Question 2: The aggregation response to U-46619 is present but weaker than expected. What should I check?

Answer: A weaker-than-expected response can be due to suboptimal experimental conditions or a partial defect in platelet function.

• Review Agonist Concentration: Perform a dose-response curve for U-46619 to ensure you are using an optimal concentration to induce a maximal response. The expected EC50 for U-46619-induced aggregation in human platelets is approximately 1.31 µM.[12][13][14]

• Assess Platelet Count: A low platelet count in the PRP (<150 x 10^9/L) can lead to a reduced aggregation response.[2] While some protocols suggest adjusting the platelet count, this can also introduce artifacts.[15] It is important to be consistent with your methodology.

• Check Aggregometer Calibration: Ensure the aggregometer is correctly calibrated with PRP for 0% aggregation and PPP for 100% aggregation.

• Rule out Pre-analytical Variables: Factors such as prolonged storage of the blood sample, suboptimal temperature, or inadequate mixing can all contribute to a reduced platelet response.[5][6][16]

Question 3: How can I differentiate between a technical issue and a genuine biological low response?

Answer: This is a critical step in troubleshooting.

• Use a Positive Control: Test a known potent platelet agonist, such as thrombin or a high concentration of ADP, to confirm that the platelets are viable and capable of aggregating. If platelets respond to other agonists but not U-46619, it points towards a specific issue with the thromboxane A2 pathway.

• Test a Healthy Control Donor: If possible, run the assay in parallel with a sample from a healthy donor with a known normal response to U-46619. This can help determine if the issue is with your reagents and procedure or specific to the test sample.

• Repeat the Experiment: If a low response is observed, it is always advisable to repeat the experiment with a fresh blood sample to rule out any random errors during the initial procedure.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of U-46619? A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[17] Binding of U-46619 to the TP receptor on platelets initiates a signaling cascade that leads to platelet shape change, granule release, and aggregation.[17]

Q2: What are the expected quantitative responses to U-46619 in human platelets? A2: The response to U-46619 can be measured in several ways. The following table summarizes key quantitative parameters.

Parameter	EC50 Value (µM)	Experimental System
Platelet Shape Change	0.035	Human Platelets
Myosin Light Chain Phosphorylation	0.057	Human Platelets
Serotonin Release	0.54	Human Platelets
Fibrinogen Receptor Exposure	0.53	Human Platelets
Platelet Aggregation	1.31	Human Platelets

(Data sourced from Morinelli et al., 1987)[12][13][14]

Q3: Can diet or other lifestyle factors affect platelet aggregation in response to U-46619? A3: While a light breakfast has been shown to have no significant effect on some platelet aggregation tests, it is generally recommended to have donors fast before blood collection to avoid lipemic plasma, which can interfere with light transmission aggregometry.[5][6] Other factors like smoking and stress can also influence platelet function.

Detailed Experimental Protocol: U-46619-Induced Platelet Aggregation

This protocol describes a standard method for measuring platelet aggregation in human platelet-rich plasma (PRP) using light transmission aggregometry.

1. Materials:

• U-46619

• 3.2% Sodium Citrate solution

• Whole blood from a healthy, consenting donor who has not taken any anti-platelet medication for at least 10-14 days.

• Phosphate-buffered saline (PBS)

• Light transmission aggregometer

• Aggregometer cuvettes and stir bars

• Centrifuge

2. Methods:

• Blood Collection: Draw whole blood into vacutainer tubes containing 3.2% sodium citrate at a 9:1 blood-to-anticoagulant ratio.

• PRP Preparation:

  • Centrifuge the citrated whole blood at 150-200 x g for 15-20 minutes at room temperature to separate the PRP.[18]

  • Carefully collect the upper PRP layer without disturbing the buffy coat.

• PPP Preparation:

  • Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes to obtain platelet-poor plasma (PPP).[18]

• Aggregometer Setup:

  • Set the aggregometer temperature to 37°C and the stirring speed to 900-1200 rpm.[4]

  • Calibrate the instrument by setting 0% light transmission with PRP and 100% light transmission with PPP.

• Aggregation Assay:

  • Pipette a defined volume of PRP (e.g., 450 µL) into an aggregometer cuvette containing a stir bar.

  • Allow the PRP to equilibrate at 37°C with stirring for at least 1-5 minutes.[2]

  • Add the desired concentration of U-46619 (e.g., 50 µL of a 10x stock solution) to the PRP.

  • Record the change in light transmission for a set period, typically 5-10 minutes.

• Data Analysis:

  • Determine the maximal percentage of aggregation from the aggregation curve.

  • If performing a dose-response, plot the maximal aggregation against the U-46619 concentration to determine the EC50 value.

Visualizations

U-46619 Signaling Pathway in Platelets

Caption: Signaling cascade of U-46619-induced platelet activation.

Troubleshooting Workflow for Low Platelet Aggregation

Caption: A logical workflow for troubleshooting low platelet aggregation.

Experimental Workflow for Platelet Aggregation Assay

Caption: Step-by-step workflow for a U-46619 platelet aggregation assay.

References

• 1. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Platelet Function: Light Transmission Aggregometry (LTA) – ECAT | Clotpedia [clotpedia.nl]
• 4. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The effect of pre-analytical variables on light transmittance aggregometry in citrated platelet-rich plasma from healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effect of preanalytical time-delay on platelet function as measured by multiplate, PFA-100 and VerifyNow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of participants with suspected heritable platelet function disorders including recommendation and validation of a streamlined agonist panel - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Abnormal platelet response to thromboxane A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. apexbt.com [apexbt.com]
• 14. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 15. ovid.com [ovid.com]
• 16. Platelet Function Tests: Preanalytical Variables, Clinical Utility, Advantages, and Disadvantages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biodatacorp.com [biodatacorp.com]
• 18. benchchem.com [benchchem.com]

optimizing 5-trans U-46619 concentration for EC50 determination

Welcome to the technical support center for U-46619. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for optimizing U-46619 concentration in EC50 determination experiments.

A Note on Isomers: It is important to note that while the topic specifies "5-trans U-46619," this is a minor isomer and impurity found in most commercial preparations.[1][2] The predominant and well-characterized compound used as a potent and selective thromboxane (B8750289) A2 (TP) receptor agonist is the 5-cis isomer, commonly referred to as U-46619.[1] Therefore, the following information primarily pertains to the widely studied U-46619 (5-cis isomer).

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[2][3] Its primary mechanism of action is as a potent and selective agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor.[1][4][5] Activation of the TP receptor by U-46619 initiates signaling cascades that lead to physiological responses such as platelet aggregation and smooth muscle contraction.[3][6]

Q2: How should I store and handle U-46619 to prevent degradation?

A2: Proper storage and handling are critical for maintaining the integrity of U-46619.

• Powder: For long-term storage, U-46619 powder should be stored at -20°C, where it is stable for at least two years.[6][7]

• Stock Solutions: Prepare stock solutions in organic solvents like DMSO, ethanol, or methyl acetate.[7][8] These can be stored at -20°C for at least one month or at -80°C for up to six months.[4][7] It is highly recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[7]

• Aqueous Solutions: U-46619 is unstable in aqueous buffers.[2][7] It is strongly recommended to prepare fresh aqueous working solutions for each experiment and discard any unused solution.[2][5][7]

Q3: What is a typical concentration range for determining the EC50 of U-46619?

A3: The effective concentration range for U-46619 varies depending on the biological system and the response being measured. A common starting range for generating a concentration-response curve is from 1 nM to 10 µM.[1][4] This range typically encompasses the concentrations needed to observe both threshold and maximal effects in assays like platelet aggregation and vasoconstriction.[1][4]

Q4: My EC50 values are inconsistent between experiments. What could be the cause?

A4: Inconsistent EC50 values can stem from several factors:

• Solution Instability: As U-46619 is unstable in aqueous solutions, always prepare fresh dilutions for each experiment.[2][5]

• Improper Storage: Ensure stock solutions are stored correctly at -20°C or -80°C and avoid multiple freeze-thaw cycles by using aliquots.[7]

• Variability in Biological Samples: The responsiveness of platelets or tissues can vary between donors or preparations.

• Pipetting Errors: Ensure accurate serial dilutions when preparing your working solutions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No response or very weak response to U-46619	Degraded Compound: The U-46619 may have degraded due to improper storage or handling.	Purchase a new vial of U-46619. Ensure proper storage of the powder at -20°C and that stock solutions in organic solvents are aliquoted and stored at -80°C.[4][7] Always prepare aqueous working solutions fresh.[2][7]
Inactive Biological System: The cells or tissues may not be viable or responsive.	For tissue preparations, perform a viability test with a high-potassium solution (e.g., 60 mM KCl) to ensure the tissue can contract.[1] For platelet assays, use freshly prepared platelet-rich plasma.[1]
Inconsistent EC50 values between experiments	Variability in Solution Preparation: Inconsistent serial dilutions or degradation of working solutions.	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.[7]
Biological Variability: Differences in tissue donors, cell passages, or animal subjects.	Standardize your biological material as much as possible. If variability is unavoidable, increase the number of replicates and independent experiments to obtain a more robust mean EC50.
Observed response is not fully blocked by a TP receptor antagonist	Off-Target Effects: At higher concentrations, U-46619 may have effects not mediated by the TP receptor.	To confirm the effect is TP receptor-mediated, use a selective TP receptor antagonist like SQ29548 or GR32191.[9] If the response persists in the presence of the antagonist, it is likely an off-target effect.[9]
Incomplete Antagonist Blockade: The concentration of the antagonist may be insufficient.	Ensure you are using the antagonist at a concentration known to fully inhibit the TP receptor in your experimental system.

Quantitative Data Summary

The potency of U-46619 is highly dependent on the specific assay and species being studied. The following tables summarize reported EC50 values and effective concentration ranges.

Table 1: EC50 Values of U-46619 in Various Assays

Assay	Species/System	EC50 Value (µM)	Reference
Platelet Shape Change	Human	0.035	[8][10][11]
Platelet Shape Change	Rabbit	0.013	[4]
Platelet Aggregation	Human	1.31	[8][10][11]
Platelet Aggregation	Rabbit	0.58	[1][4]
Serotonin Release	Human Platelets	0.536 - 0.54	[8][10][11]
Fibrinogen Receptor Binding	Human Platelets	0.53	[8][10]
Vasoconstriction	Human Resistance Arteries	~0.016	[1]
Bronchoconstriction (Small Airways)	Rat	0.0069	[12]
Bronchoconstriction (Large Airways)	Rat	0.066	[12]

Table 2: Effective Concentration Ranges of U-46619

Effect	System / Assay	Concentration Range	Reference
Platelet Shape Change & Aggregation	General	1 nM - 10 µM	[4]
Increased Intracellular Ca2+	Rat Cardiomyocytes	0.1 - 1 µM	[1]
GTPase Activation	Platelet Membranes	3 nM - 10 µM	[4]
Vasoconstriction	General	1 nM - 10 µM	[1]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay

This assay measures the ability of U-46619 to induce platelet aggregation in vitro using light transmission aggregometry.

• Blood Collection: Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.[1]

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.[1] Prepare Platelet-Poor Plasma (PPP) by centrifuging the remaining blood at a higher speed.

• Assay Procedure:

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Place a known volume of PRP in a cuvette with a stir bar and allow it to equilibrate at 37°C.

  • Add U-46619 at various final concentrations (e.g., creating a concentration-response curve from 10 nM to 10 µM).[1]

  • Record the change in light transmission for 5-10 minutes. An increase in light transmission corresponds to platelet aggregation.[1]

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and plot the results to generate a concentration-response curve. Calculate the EC50 value from this curve.[1]

Protocol 2: Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels.

• Tissue Preparation: Isolate resistance arteries (e.g., rat mesenteric arteries) and place them in cold, oxygenated Krebs-Henseleit solution.[1]

• Vessel Mounting: Cut the artery into rings (approximately 2 mm in length) and mount them on two fine wires in a wire myograph chamber filled with Krebs solution maintained at 37°C and bubbled with 95% O2/5% CO2.[1]

• Equilibration: Allow the vessels to equilibrate for 60 minutes under a standardized resting tension.[1]

• Viability Test: Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to ensure viability. Wash the vessels and allow them to return to baseline tension.[1]

• Concentration-Response Curve: Add U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).[1] Allow the contractile response to stabilize at each concentration before adding the next.

• Data Recording and Analysis: Continuously record the isometric tension. Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50 and maximum effect (Emax).[1]

Visualizations

Caption: U-46619 signaling via the Thromboxane A2 (TP) receptor.

Caption: General experimental workflow for EC50 determination.

Caption: Troubleshooting logic for U-46619 experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. apexbt.com [apexbt.com]
• 9. benchchem.com [benchchem.com]
• 10. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing off-target effects of 5-trans U-46619 in assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize off-target effects of 5-trans U-46619 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

5-trans U-46619 is the trans isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary and well-characterized mechanism of action is as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.

Q2: What are the known off-target effects of 5-trans U-46619?

While 5-trans U-46619 is primarily a TP receptor agonist, it has been reported to exhibit off-target effects. The most documented off-target effect is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1][2] Additionally, studies on its cis-isomer, U-46619, suggest potential for off-target effects such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation, and the inhibition of calcium-activated potassium (KCa) channels in coronary arteries.[1][3][4]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

The most effective method to distinguish between on-target TP receptor-mediated effects and off-target effects is to use a selective TP receptor antagonist. Commonly used antagonists include SQ29548 and GR32191.[1] If the observed effect of 5-trans U-46619 is blocked or significantly attenuated in the presence of a TP receptor antagonist, it is likely an on-target effect. Conversely, if the effect persists, it is indicative of an off-target mechanism.

Q4: What are the typical concentrations of 5-trans U-46619 used in in vitro experiments?

The effective concentration of U-46619, and by extension its 5-trans isomer, can vary depending on the experimental system. For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[1] For example, the EC50 for U-46619 as a TP receptor agonist is approximately 35 nM.[1][5] Off-target effects may require higher concentrations. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent or unexpected results with 5-trans U-46619.	Combination of on-target and off-target effects, or variability in experimental conditions.	1. Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding 5-trans U-46619. If the effect is abolished, it confirms TP receptor mediation.[1]2. Dose-Response Curve: Perform a comprehensive dose-response curve to identify the concentration range for on-target versus potential off-target effects.3. Positive and Negative Controls: Always include appropriate positive (e.g., a known TP receptor agonist) and negative (vehicle) controls.
Observed vasoconstriction is not fully blocked by a TP receptor antagonist.	This suggests a potential off-target effect, such as the potentiation of norepinephrine-induced vasoconstriction.[3]	1. Control for Adrenergic Input: Ensure that the experimental buffer is free of catecholamines or consider using an alpha-adrenoceptor antagonist to block norepinephrine (B1679862) effects.2. Test for Norepinephrine Potentiation: Perform a concentration-response curve for norepinephrine in the presence and absence of 5-trans U-46619 (with a TP receptor antagonist) to confirm this off-target effect.
Unexpected changes in prostaglandin profiles, specifically a decrease in PGE2.	This is likely due to the off-target inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1][2]	1. Measure Prostaglandin Levels: Use ELISA or LC-MS/MS to quantify levels of various prostaglandins (B1171923) (PGE2, PGF2α, etc.) in your experimental system with and without 5-trans U-46619.2. mPGES-1 Activity Assay: If possible, perform a direct enzymatic assay to measure mPGES-1 activity in the presence of 5-trans U-46619.
Alterations in membrane potential or unexpected relaxation in smooth muscle preparations.	This could be due to the inhibition of KCa channels.[4]	1. Electrophysiology: Use patch-clamp techniques to directly measure KCa channel activity in the presence of 5-trans U-46619.2. Use KCa Channel Modulators: Investigate the effect of KCa channel openers and blockers in your system to see if they mimic or reverse the effects of 5-trans U-46619.

Quantitative Data Summary

On-Target Activity of U-46619 (cis-isomer)

Parameter	Value	Assay System
EC50 (TP Receptor Agonism)	35 nM	Platelet Aggregation
EC50 (Vasoconstriction)	16 nM	Human Subcutaneous Resistance Arteries
Kd (High-affinity binding)	41 nM	Human Platelets
Kd (Low-affinity binding)	1.46 µM	Human Platelets

Off-Target Activity of U-46619 and its 5-trans Isomer

Compound	Off-Target	Parameter	Value	Assay System
5-trans U-46619	mPGES-1 Inhibition	IC50	~30 µM (estimated)	Enzymatic Assay
U-46619 (cis-isomer)	mPGES-1 Inhibition	IC50	~15 µM (estimated)	Enzymatic Assay
U-46619 (cis-isomer)	Norepinephrine Potentiation	EC50	Data not available	Vascular Smooth Muscle
U-46619 (cis-isomer)	KCa Channel Inhibition	IC50	Data not available	Coronary Artery Smooth Muscle Cells

Note: Specific quantitative data for the 5-trans isomer is limited. Researchers should empirically determine the potency in their own experimental systems.[1]

Experimental Protocols

Protocol 1: Differentiating On-Target vs. Off-Target Vasoconstriction

Objective: To determine the extent to which the vasoconstrictor effect of 5-trans U-46619 is mediated by TP receptor activation.

Methodology:

• Tissue Preparation: Isolate vascular rings (e.g., aorta, mesenteric artery) from a suitable animal model and mount them in an organ bath containing physiological salt solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension.

• Viability Check: Contract the tissues with a high concentration of potassium chloride (e.g., 60 mM KCl) to ensure viability. Wash the tissues and allow them to return to baseline.

• Experimental Groups:

  • Group 1 (Control): Generate a cumulative concentration-response curve for 5-trans U-46619.

  • Group 2 (TP Receptor Blockade): Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.

• Data Analysis: Compare the concentration-response curves between the two groups. A significant rightward shift in the curve for Group 2 indicates a TP receptor-mediated effect. Any remaining contraction in the presence of the antagonist suggests an off-target mechanism.

Protocol 2: mPGES-1 Inhibition Assay

Objective: To quantify the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

Methodology:

• Enzyme Source: Use recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme.

• Reaction Mixture: Prepare a reaction buffer containing a known concentration of mPGES-1, glutathione (B108866) (a necessary cofactor), and varying concentrations of 5-trans U-46619 (or vehicle control).

• Reaction Initiation: Initiate the reaction by adding the substrate, prostaglandin H2 (PGH2).

• Incubation: Incubate the reaction mixture for a defined period at a controlled temperature (e.g., 10 minutes at 4°C).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., a solution containing a reducing agent like stannous chloride).

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity for each concentration of 5-trans U-46619 and determine the IC50 value.

Protocol 3: Patch-Clamp Analysis of KCa Channel Inhibition

Objective: To directly measure the effect of 5-trans U-46619 on KCa channel activity.

Methodology:

• Cell Preparation: Isolate vascular smooth muscle cells from a relevant tissue (e.g., coronary artery) or use a cell line known to express KCa channels.

• Patch-Clamp Recording: Use the whole-cell patch-clamp technique to record KCa channel currents.

• Baseline Recording: Establish a stable baseline recording of KCa channel activity in the absence of the compound.

• Compound Application: Perfuse the cells with a solution containing 5-trans U-46619 at various concentrations.

• Data Acquisition: Record the changes in KCa channel current in the presence of the compound.

• Data Analysis: Analyze the current recordings to determine the effect of 5-trans U-46619 on channel open probability, conductance, and other gating parameters. Calculate the IC50 for channel inhibition if a dose-dependent effect is observed.

Visualizations

Caption: On-target signaling of 5-trans U-46619 via the TP receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]

Technical Support Center: U-46619 and the 5-trans U-46619 Impurity

This technical support center is designed for researchers, scientists, and drug development professionals utilizing the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments, with a particular focus on accounting for the common impurity, 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[3][4] By activating the TP receptor, U-46619 mimics the physiological effects of the unstable endogenous ligand, thromboxane A2, which includes inducing platelet aggregation and contraction of vascular smooth muscle.[2][4]

Q2: What is 5-trans U-46619 and how does it relate to U-46619?

A2: 5-trans U-46619 is a geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position.[3] It is often present as a minor impurity (typically 2-5%) in commercially available preparations of U-46619.[1][3]

Q3: What is the known biological activity of the 5-trans U-46619 impurity?

A3: The biological activity of 5-trans U-46619 is not as extensively characterized as that of U-46619.[3][5] Its primary reported activity is the inhibition of microsomal prostaglandin E2 synthase (mPGES), where it is suggested to be about half as potent as the 5-cis isomer (U-46619).[1][3] Direct comparative data on its vasoconstrictive potency is limited.[1]

Q4: How can I assess the purity of my U-46619 preparation?

A4: High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of U-46619 and for separating and quantifying the 5-trans isomer. A reversed-phase HPLC method is recommended for this purpose.

Quantitative Data Summary

The following table summarizes the available quantitative data for U-46619 and highlights the limited information for its 5-trans isomer. Researchers should be aware that the potency of these compounds can vary depending on the specific tissue and experimental conditions.

Compound	Primary Target	Assay	Tissue/Cell Type	Potency (EC50)	Reference
U-46619	TP Receptor	Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸ M	[1]
TP Receptor	Platelet Aggregation	Human Platelets	0.58 µM	[5]
TP Receptor	Platelet Shape Change	Human Platelets	0.035 µM	[6]
5-trans U-46619	TP Receptor	Vasoconstriction	Not Available	Not Available	[1]
mPGES-1	Inhibition	Not Specified	Reported to be about half as potent as U-46619	[1][3]

Troubleshooting Guide

Encountering unexpected or inconsistent results in your experiments with U-46619? The presence of the 5-trans isomer could be a contributing factor. This guide provides solutions to common issues.

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent or lower-than-expected potency of U-46619.	Presence of the less active 5-trans isomer: The 5-trans isomer may have lower affinity for the TP receptor, leading to a perceived decrease in the potency of your U-46619 stock.[7]	1. Verify Purity: Use HPLC to determine the percentage of the 5-trans impurity in your U-46619 batch. 2. Adjust Concentration: Based on the purity assessment, you may need to adjust the concentration of U-46619 used in your experiments to account for the inactive isomer. 3. Source High-Purity Compound: If the impurity level is high, consider obtaining a new batch of U-46619 with a higher purity specification.
High background signal or off-target effects.	Activity of the 5-trans isomer on other targets: The 5-trans isomer is known to inhibit mPGES-1, which could lead to unexpected biological effects unrelated to TP receptor activation.[1][3]	1. Use a TP Receptor Antagonist: To confirm that the observed effects are mediated by the TP receptor, perform experiments in the presence of a selective TP receptor antagonist (e.g., SQ29548).[7] If the effect persists, it is likely an off-target effect. 2. Dose-Response Curve: Conduct a full dose-response curve to identify if off-target effects are occurring at higher concentrations.[7]
Variability in experimental results between batches of U-46619.	Different levels of the 5-trans impurity: The ratio of U-46619 to its 5-trans isomer can vary between different synthesis batches.	1. Analyze Each New Batch: Perform an HPLC analysis on each new batch of U-46619 to quantify the level of the 5-trans impurity. 2. Standardize Based on Active Isomer: Normalize your experimental concentrations based on the actual concentration of the active U-46619 isomer in each batch.

Experimental Protocols

Protocol 1: HPLC Method for the Separation of U-46619 and 5-trans U-46619

This protocol outlines a reversed-phase HPLC method for the separation and quantification of U-46619 and its 5-trans isomer.

1. Instrumentation and Materials:

• HPLC System with a UV detector, gradient pump, column oven, and autosampler.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• HPLC-grade acetonitrile, methanol (B129727), and water.

• Formic acid for pH adjustment.

• Reference standards of U-46619 and 5-trans U-46619 with known purity.

2. Sample Preparation:

• Prepare a stock solution of the U-46619 sample in methanol or ethanol (B145695) at a concentration of 1 mg/mL.

• Dilute the stock solution with the mobile phase to a final concentration of approximately 50 µg/mL.

3. HPLC Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-5 min: 40% B

  • 5-25 min: 40% to 90% B (linear gradient)

  • 25-26 min: 90% B

  • 26-30 min: 40% B (column re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

4. Data Analysis:

• Identify the peaks for U-46619 and 5-trans U-46619 based on the retention times of the reference standards.

• Quantify the amount of each isomer by integrating the peak areas and comparing them to a standard curve.

Protocol 2: Platelet Aggregation Assay

This protocol describes a light transmission aggregometry (LTA) experiment to measure U-46619-induced platelet aggregation.

1. Materials:

• Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• U-46619 stock solution (e.g., 1 mM in DMSO).

• Assay buffer (e.g., Tyrode's buffer).

• Light Transmission Aggregometer.

2. Preparation of Working Solutions:

• Prepare serial dilutions of the U-46619 stock solution in the assay buffer to create a range of working concentrations.

3. Instrument Setup:

• Set up the aggregometer according to the manufacturer's instructions.

• Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.

4. Sample Preparation and Aggregation Induction:

• Pipette the required volume of PRP into the aggregometer cuvettes and allow them to equilibrate to 37°C with stirring.

• Add a small volume of the U-46619 working solution to the PRP to achieve the desired final concentration.

5. Data Analysis:

• Record the change in light transmission over time.

• Determine the maximal percentage of aggregation for each concentration of U-46619.

• Plot a concentration-response curve and calculate the EC50 value.

Visualizations

Signaling Pathway of U-46619

Caption: U-46619 signaling pathway via the TP receptor.

Experimental Workflow for HPLC Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. apexbt.com [apexbt.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Addressing Variability in Smooth Muscle Contraction with 5-trans U-46619

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address variability in smooth muscle contraction experiments using 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it differ from U-46619?

A1: 5-trans U-46619 is a geometric isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] Both compounds are agonists of the thromboxane (B8750289) A2 (TP) receptor, which mediates smooth muscle contraction.[1] However, 5-trans U-46619 is often found as a minor impurity (2-5%) in commercial preparations of U-46619 and is less extensively characterized.[1] While they share a primary mechanism of action, their pharmacological profiles may differ, with one study suggesting 5-trans U-46619 is a less potent inhibitor of prostaglandin E synthase than the cis-isomer (U-46619).[1]

Q2: What is the primary mechanism of action of 5-trans U-46619 in inducing smooth muscle contraction?

A2: 5-trans U-46619, like U-46619, acts as a potent agonist at the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[2] Activation of the TP receptor initiates a signaling cascade that increases intracellular calcium concentration ([Ca²⁺]i) and sensitizes the contractile machinery to Ca²⁺, leading to smooth muscle contraction.[3]

Q3: What are the known off-target effects of 5-trans U-46619?

A3: While primarily a TP receptor agonist, 5-trans U-46619 has been noted to have off-target effects, most significantly the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1). It is important to consider these effects when interpreting experimental data.

Q4: How should 5-trans U-46619 be stored to maintain its stability and potency?

A4: For long-term storage, 5-trans U-46619 should be stored at -20°C. It is recommended to prepare aliquots of stock solutions to avoid repeated freeze-thaw cycles. Aqueous solutions are not recommended for storage and should be prepared fresh for each experiment.

Troubleshooting Guides

This section addresses common issues encountered during smooth muscle contraction experiments with 5-trans U-46619.

Observed Issue	Potential Cause	Troubleshooting Steps
High Variability in Contraction Response	1. Inconsistent Tissue Preparation: Differences in dissection technique, vessel size, or anatomical origin can lead to variability. 2. Endothelium Integrity: The presence or absence of a functional endothelium significantly alters the contractile response. 3. Donor Variability: Biological differences between tissue donors can affect receptor expression and sensitivity.	1. Standardize Protocol: Ensure consistent dissection methods, use vessels of the same size and from the same anatomical location. 2. Verify Endothelial Status: Functionally assess the endothelium by testing the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine) after pre-contraction. 3. Increase Sample Size: Use tissues from multiple donors to account for biological variability.
Weaker-than-Expected Contraction	1. Degradation of 5-trans U-46619: Improper storage or handling of the compound. 2. Suboptimal Agonist Concentration: The concentration used may be too low to elicit a maximal response. 3. Receptor Desensitization: Prolonged or repeated exposure to high concentrations can lead to reduced receptor responsiveness.	1. Proper Handling: Ensure the compound is stored correctly and prepare fresh aqueous solutions for each experiment. 2. Perform a Dose-Response Curve: Determine the optimal concentration range and EC50 value for your specific tissue and experimental setup. 3. Allow for Sufficient Washout: Ensure adequate time for the tissue to return to baseline between agonist applications.
No Contractile Response	1. Tissue Viability: The smooth muscle tissue may not be healthy. 2. Incorrect Compound: Possibility of using the wrong reagent. 3. Equipment Malfunction: Issues with the organ bath, myograph, or data acquisition system.	1. Viability Check: Test the tissue's ability to contract in response to a high concentration of potassium chloride (KCl) (e.g., 60-80 mM). 2. Verify Compound: Confirm the identity and concentration of your 5-trans U-46619 stock solution. 3. Calibrate and Check Equipment: Ensure all experimental equipment is functioning correctly.

Data Presentation

Potency of Thromboxane A2 Agonists in Vascular Smooth Muscle

Direct quantitative data on the vasoconstrictor potency of 5-trans U-46619 is limited in the scientific literature.[1] The following table summarizes the half-maximal effective concentration (EC₅₀) values for the more commonly studied isomer, U-46619, in various vascular smooth muscle preparations.[3]

Compound	Vascular Bed	Species	Preparation	EC₅₀ (nM)
U-46619	Penile Resistance Arteries	Human	-	6.2 ± 2.2
U-46619	Corpus Cavernosum	Human	-	8.3 ± 2.8
U-46619	Aorta	Rat	-	~50
U-46619	Small Mesenteric Arteries	Rat	-	~10

Note: Researchers should empirically determine the potency of 5-trans U-46619 in their specific experimental system.

Experimental Protocols

Protocol 1: Isolated Tissue Bath Assay for Smooth Muscle Contraction

This protocol outlines the measurement of isometric contraction of isolated vascular smooth muscle rings.

1. Tissue Preparation:

• Dissect the desired artery (e.g., thoracic aorta, mesenteric artery) in ice-cold Krebs-Henseleit solution.

• Carefully remove surrounding connective and adipose tissue.

• Cut the artery into rings of 2-4 mm in length.

• If required, the endothelium can be removed by gently rubbing the inner surface of the vessel.

2. Mounting and Equilibration:

• Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution.

• Maintain the bath at 37°C and continuously bubble with carbogen (B8564812) gas (95% O₂, 5% CO₂).

• Allow the tissues to equilibrate for 60-90 minutes under a predetermined optimal resting tension (e.g., 1-2 grams for rat aorta), washing with fresh Krebs-Henseleit solution every 15-20 minutes.

3. Viability and Endothelium Check:

• Assess tissue viability by inducing a contraction with a high concentration of KCl (60-80 mM).[3]

• After washout and return to baseline, assess endothelium integrity by evaluating the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine) following pre-contraction with an agent like phenylephrine.

4. Cumulative Concentration-Response Curve:

• Once a stable baseline is achieved, add 5-trans U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[3]

• Allow the contraction to reach a stable plateau at each concentration before adding the next.

• Record the contractile force continuously.

5. Data Analysis:

• Express the contractile response as a percentage of the maximal contraction induced by KCl.

• Plot the concentration of 5-trans U-46619 against the contractile response to generate a concentration-response curve.

• Calculate the EC₅₀ value using non-linear regression analysis.

Mandatory Visualizations

Signaling Pathway of 5-trans U-46619 in Smooth Muscle Contraction

The activation of the TP receptor by 5-trans U-46619 is presumed to follow the same signaling cascade as U-46619, leading to smooth muscle contraction through two primary pathways.[4]

Caption: Gq-PLC signaling pathway for 5-trans U-46619.

Caption: G12/13-Rho/ROCK signaling pathway.

Experimental Workflow for Troubleshooting Variability

This workflow provides a logical approach to identifying and addressing sources of variability in your experiments.

Caption: Troubleshooting workflow for inconsistent results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Confirming On-Target Effects of U-46619 with TP Receptor Antagonists

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using thromboxane (B8750289) prostanoid (TP) receptor antagonists to confirm the on-target effects of the TP receptor agonist, 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

5-trans U-46619 is the trans isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary and well-characterized mechanism of action is as a selective agonist for the thromboxane A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.[1]

Q2: What are the known off-target effects of 5-trans U-46619?

While 5-trans U-46619 is primarily a TP receptor agonist, it has been reported to exhibit off-target effects. The most documented off-target effect is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1). Additionally, studies on its cis-isomer, U-46619, suggest the potential for off-target effects such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation.[1] Another study noted that U-46619 can inhibit KCa channel activity in coronary arteries.[1]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

The most effective method to distinguish between on-target TP receptor-mediated effects and off-target effects is to use a selective TP receptor antagonist. Commonly used antagonists include SQ29548 and GR32191.[1] If the observed effect of 5-trans U-46619 is blocked or significantly attenuated in the presence of a TP receptor antagonist, it is likely an on-target effect. Conversely, if the effect persists, it is indicative of an off-target mechanism.[1]

Q4: What are the typical concentrations of 5-trans U-46619 and TP receptor antagonists to use?

The effective concentration of U-46619 can vary depending on the experimental system. For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[1][2] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application. For TP receptor antagonists like SQ29548, a concentration of 1 µM is often used for pre-incubation to ensure complete receptor blockade.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent or unexpected results with 5-trans U-46619.	Combination of on-target and off-target effects, or variability in experimental conditions.	1. Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding 5-trans U-46619. Abolishment of the effect confirms TP receptor mediation.[1] 2. Dose-Response Curve: Perform a comprehensive dose-response curve to identify the concentration range for on-target versus potential off-target effects.[1] 3. Positive and Negative Controls: Always include appropriate positive (e.g., a known TP receptor agonist) and negative (vehicle) controls.
Observed vasoconstriction is not fully blocked by a TP receptor antagonist.	This may indicate an off-target effect, such as the potentiation of endogenous norepinephrine (B1679862) signaling.[1]	1. Investigate Adrenergic Pathway: Use an alpha-adrenergic receptor antagonist (e.g., phentolamine) in combination with the TP receptor antagonist to see if the residual effect is blocked.[1] 2. Control for Neurotransmitter Release: In tissue bath experiments, consider pretreating with agents that deplete or block the release of endogenous vasoconstrictors.
Variability in platelet aggregation response.	Platelet sensitivity to TP receptor agonists can vary between donors.[1] High concentrations of other agents, like aspirin, can paradoxically augment U-46619-induced aggregation.[1]	1. Standardize Platelet Preparation: Ensure a consistent protocol for platelet-rich plasma (PRP) or washed platelet preparation.[1] 2. Off-Target Control: To confirm on-target effects, pre-incubate a separate aliquot of PRP with a TP receptor antagonist before the addition of 5-trans U-46619.[1]

Quantitative Data

Table 1: Potency of U-46619 in Various In Vitro Assays

Parameter	Value	System / Assay
EC50	0.035 µM	TP Receptor Agonism[2][3]
EC50	0.035 µM	Platelet Shape Change (Human)[2]
EC50	~0.016 µM (16 nM)	Vasoconstriction (Human Resistance Arteries)[2][4]
EC50	0.58 µM	Platelet Aggregation (Rabbit)[2]
Concentration Range	0.1 - 1 µM	Increased Intracellular Ca2+ (Rat Cardiomyocytes)[2]
Concentration Range	1 nM - 10 µM	Platelet Aggregation (General)[2]

Table 2: Potency of Common TP Receptor Antagonists

Antagonist	Parameter	Value	System / Assay
SQ29548	Ki	4.6 ± 1.0 nM (high affinity site)	[3H]-U-46619 binding to A10 cells[5]
SQ29548	Ki	310.0 ± 6.4 nM (low affinity site)	[3H]-U-46619 binding to A10 cells[5]
SQ29548	pA2	8.2 ± 0.2	U-46619-induced aortic contractions[5]
GR32191	pA2	~8.2	U-46619-induced platelet aggregation[6]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay to Confirm On-Target Effects

Objective: To evaluate the on-target effect of 5-trans U-46619 on platelet aggregation by using a TP receptor antagonist.

Methodology:

• Platelet Preparation:

  • Prepare platelet-rich plasma (PRP) or washed platelets from whole blood.

  • Adjust the platelet count to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL).[2]

• Instrumentation:

  • Use a light transmission aggregometer.

  • Place cuvettes with PRP and a stir bar into the heating block of the aggregometer at 37°C.[1]

• Experimental Groups:

  • Group 1 (U-46619 alone):

    • Record the baseline light transmission.

    • Add varying concentrations of 5-trans U-46619 to the cuvettes to generate a dose-response curve.

  • Group 2 (Antagonist Control):

    • Pre-incubate a separate aliquot of PRP with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes.[1]

    • Record the baseline light transmission.

    • Add the same varying concentrations of 5-trans U-46619 to the cuvettes.

• Data Recording and Analysis:

  • Monitor the change in light transmission over time, which corresponds to the degree of platelet aggregation.

  • Compare the dose-response curves of Group 1 and Group 2. A rightward shift and/or a significant reduction in the maximal aggregation in Group 2 confirms a TP receptor-mediated effect.

Protocol 2: In Vitro Vasoconstriction Assay (Wire Myography)

Objective: To assess the on-target vasoconstrictor effect of 5-trans U-46619 in isolated blood vessels using a TP receptor antagonist.

Methodology:

• Tissue Preparation:

  • Isolate small arteries (e.g., mesenteric or coronary arteries) and mount them on a wire myograph.

• Equilibration and Viability Test:

  • Allow the tissues to equilibrate for at least 30 minutes.

  • Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.[1]

• Experimental Groups:

  • Group 1 (U-46619 alone):

    • Generate a cumulative concentration-response curve for 5-trans U-46619.[1]

  • Group 2 (Antagonist Control):

    • Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes.[1]

    • Generate a cumulative concentration-response curve for 5-trans U-46619 in the presence of the antagonist.

• Data Recording and Analysis:

  • Record the isometric tension continuously.

  • Compare the concentration-response curves from both groups. A significant attenuation of the contractile response in Group 2 indicates a TP receptor-mediated effect.

Visualizations

Caption: Signaling pathway of U-46619 via the TP receptor.

Caption: Workflow for confirming U-46619 on-target effects.

Caption: Troubleshooting logic for U-46619 effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. apexbt.com [apexbt.com]
• 4. reprocell.com [reprocell.com]
• 5. Characterization of the thromboxane (TP-) receptor subtype involved in proliferation in cultured vascular smooth muscle cells of rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with hyposensitive platelet donors for 5-trans U-46619 studies

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 analog, 5-trans U-46619, in platelet studies, with a special focus on addressing challenges related to hyposensitive platelet donors.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and why is it used in platelet studies?

A1: U-46619 is a stable synthetic analog of thromboxane A2 (TXA2).[1][2] TXA2 is a potent, naturally occurring molecule that induces platelet aggregation and vasoconstriction, but it is very unstable.[1][2] U-46619 mimics the effects of TXA2, making it a reliable tool for studying the TXA2-mediated signaling pathways in platelets and for inducing platelet aggregation in a controlled in vitro setting.[1][2]

Q2: What defines a "hyposensitive" platelet donor in the context of U-46619 studies?

A2: A hyposensitive platelet donor is an individual whose platelets show a significantly reduced or absent aggregation response to concentrations of U-46619 that would typically induce a strong response in the general population. This can manifest as a higher EC50 value (the concentration required to achieve 50% of the maximal response) or a lower maximal aggregation percentage. This hyporesponsiveness can be due to several factors, including genetic variations in the thromboxane A2 receptor (TP receptor) or downstream signaling molecules.[3][4][5] It has been noted that a significant portion of the normal population, around 10-20%, may exhibit non-sensitivity to U-46619.[6]

Q3: What are the potential causes of variability in platelet aggregation results with U-46619?

A3: Variability in platelet aggregation studies can arise from several sources. These can be broadly categorized as pre-analytical, analytical, and biological.

• Pre-analytical variables: These include the method of blood collection, the anticoagulant used, sample handling and transport, centrifugation speed and time for preparing platelet-rich plasma (PRP), and the time elapsed between blood collection and the experiment.[7][8][9][10][11][12]

• Analytical variables: These relate to the instrument and reagents, such as the calibration of the aggregometer, the concentration and storage of the U-46619 solution, and the stirring speed during the assay.[13][14]

• Biological variables: These are inherent to the donor and include genetic factors affecting platelet receptors and signaling pathways, the presence of medications that affect platelet function (e.g., aspirin), and the donor's overall health and diet.[3][15][16]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No or very low platelet aggregation with U-46619 in all donors.	1. U-46619 reagent issue: The reagent may be degraded, expired, or prepared at an incorrect concentration.	1a. Prepare a fresh stock solution of U-46619. 1b. Verify the final concentration of the agonist in the assay. 1c. Ensure proper storage of the U-46619 stock solution as per the manufacturer's instructions.[13]
2. Instrument malfunction: The aggregometer may not be functioning correctly (e.g., light source, stirring mechanism).	2a. Perform instrument calibration and quality control checks with control samples.[17] 2b. Ensure the stirring speed is appropriate and consistent.[14]
3. Incorrect assay setup: The platelet count in the PRP may be too low, or the incubation temperature may be incorrect.	3a. Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL).[18] 3b. Verify that the incubation temperature is 37°C.[18]
High variability in aggregation response between different donors.	1. Donor-specific biological differences: This is expected and can be due to genetic factors or underlying health conditions.	1a. Screen a larger pool of donors to establish a baseline response range. 1b. Characterize donors based on their response to a panel of agonists to identify those with specific pathway defects.[15]
2. Inconsistent pre-analytical procedures: Variations in blood drawing, sample handling, or PRP preparation can introduce significant variability.	2a. Standardize all pre-analytical steps, from venipuncture technique to centrifugation parameters.[9][10] 2b. Process all samples in the same manner and within the same timeframe after collection.[8]
Platelets from a specific donor are hyposensitive to U-46619 but respond normally to other agonists (e.g., ADP, collagen).	1. Thromboxane A2 receptor (TP receptor) defect: The donor may have a genetic variation in the TP receptor that reduces its affinity for U-46619 or impairs its signaling function.[3][5]	1a. Confirm the finding by re-testing the donor on a different day. 1b. Consider excluding this donor from studies focused on the TXA2 pathway. 1c. If the research question allows, this donor could be valuable for studying TXA2-independent platelet activation pathways.
2. Defect in G-protein coupling or downstream signaling: There may be an issue with the Gq protein that couples to the TP receptor or with downstream effectors like phospholipase C.[4][19]	2a. Investigate downstream signaling events, such as calcium mobilization, to pinpoint the defect.[4][20]
Platelet aggregation is initially strong but then reverses.	1. Low U-46619 concentration: The initial stimulus may be insufficient to trigger the full, irreversible aggregation cascade.	1a. Perform a dose-response curve to determine the optimal concentration of U-46619 for inducing irreversible aggregation.[18]
2. Receptor desensitization: Prolonged exposure to U-46619 can lead to the desensitization of the TP receptor.[21][22][23]	2a. This is a physiological phenomenon. Analyze the initial phase of aggregation for your primary endpoint.

Quantitative Data Summary

The following table summarizes key quantitative parameters for U-46619 from the literature. Note that these values can vary depending on the specific experimental conditions (e.g., species, buffer, instrument).

Parameter	Value	System / Assay	Reference
EC50 (Platelet Shape Change)	0.035 µM	Human Platelets	[24]
EC50 (Myosin Light-Chain Phosphorylation)	0.057 µM	Human Platelets	[24]
EC50 (Serotonin Release)	0.54 µM	Human Platelets	[24]
EC50 (Fibrinogen Receptor Exposure)	0.53 µM	Human Platelets	[24]
EC50 (Platelet Aggregation)	1.31 µM	Human Platelets	[24]
Kd (High-affinity binding site)	0.041 µM	Human Platelets	[24]
Kd (Low-affinity binding site)	1.46 µM	Human Platelets	[24]
Kd (Single binding site model)	108 nM	Intact Human Platelets	[25]
Bmax (Single binding site model)	360 fmole/10⁸ platelets	Intact Human Platelets	[25]
Typical Concentration Range for Aggregation	1 nM - 10 µM	Platelet Aggregation	[18]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the steps for measuring U-46619-induced platelet aggregation in platelet-rich plasma (PRP).[18]

1. Blood Collection:

• Draw venous blood from healthy, consenting donors who have not taken any platelet-affecting medication for at least 10 days.
• Collect blood into tubes containing 3.2% sodium citrate (B86180) (9 parts blood to 1 part citrate).
• Gently invert the tubes several times to ensure proper mixing with the anticoagulant.[10]

2. Platelet-Rich Plasma (PRP) Preparation:

• Centrifuge the citrated whole blood at 200 x g for 15 minutes at room temperature to separate the PRP.[18]
• Carefully collect the upper PRP layer without disturbing the buffy coat.

3. Platelet-Poor Plasma (PPP) and Platelet Count Adjustment:

• Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain platelet-poor plasma (PPP).[18]
• Determine the platelet count in the PRP.
• Adjust the platelet count of the PRP to a final concentration of 2.5 x 10⁸ platelets/mL using the prepared PPP.[18]

4. Aggregation Assay:

• Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette with a magnetic stir bar.
• Place the cuvette in the heating block of a lumi-aggregometer at 37°C and incubate for 5 minutes.[18]
• Set the instrument baseline with the PRP (0% aggregation) and PPP (100% aggregation).
• Add 50 µL of U-46619 solution at the desired final concentration (e.g., to generate a concentration-response curve from 10 nM to 10 µM).[18]
• Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.

5. Data Analysis:

• Determine the maximum percentage of aggregation for each U-46619 concentration.
• Plot the concentration-response curve and calculate the EC50 value.

Protocol 2: Screening for Hyposensitive Donors

This protocol provides a workflow for identifying and characterizing donors with reduced platelet sensitivity to U-46619.

1. Initial Screening:

• Follow Protocol 1 to perform a platelet aggregation assay on a cohort of donors using a single, fixed concentration of U-46619 (e.g., 1 µM).
• Establish a normal response range based on the mean and standard deviation of the maximum aggregation percentage.
• Identify donors whose maximum aggregation falls below this range (e.g., less than 2 standard deviations from the mean).

2. Confirmatory Testing:

• For the identified potential hyposensitive donors, repeat the aggregation assay on a different day to confirm the hyporesponsiveness.
• Perform a full U-46619 concentration-response curve (e.g., 10 nM to 10 µM) to determine the EC50 and maximal aggregation.
• Compare the concentration-response curve to that of a panel of normal responders.

3. Characterization:

• Test the platelets from the confirmed hyposensitive donors with a panel of other agonists (e.g., ADP, collagen, thrombin receptor activating peptide - TRAP) to determine if the defect is specific to the TXA2 pathway.[15]
• If the hyporesponsiveness is specific to U-46619, this suggests a potential defect in the TP receptor or its immediate downstream signaling.[3][4]

Visualizations

U-46619 Signaling Pathway in Platelets

Caption: U-46619 signaling cascade in human platelets.

Experimental Workflow for Platelet Aggregation Assay

Caption: Workflow for U-46619 induced platelet aggregation.

Troubleshooting Logic for Hyposensitive Donors

Caption: Logic for troubleshooting hyposensitive platelet donors.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. Abnormal platelet response to thromboxane A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Defective signal transduction through the thromboxane A2 receptor in a patient with a mild bleeding disorder: deficiency of the inositol 1,4,5-triphosphate formation despite normal G-protein activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mutations of the platelet thromboxane A2 (TXA2) receptor in patients characterized by the absence of TXA2-induced platelet aggregation despite normal TXA2 binding activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Platelet Function Tests: Preanalytical Variables, Clinical Utility, Advantages, and Disadvantages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effect of pre-analytical variables on light transmittance aggregometry in citrated platelet-rich plasma from healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biodatacorp.com [biodatacorp.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. biodatacorp.com [biodatacorp.com]
• 14. Sources of variability in dose response platelet aggregometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Variability in clinical laboratory practice in testing for disorders of platelet function: results of two surveys of the North American Specialized Coagulation Laboratory Association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ashpublications.org [ashpublications.org]
• 18. benchchem.com [benchchem.com]
• 19. experts.umn.edu [experts.umn.edu]
• 20. researchgate.net [researchgate.net]
• 21. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Characterization of U46619 binding in unactivated, intact human platelets and determination of binding site affinities of four TXA2/PGH2 receptor antagonists (13-APA, BM 13.177, ONO 3708 and SQ 29,548) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for 5-trans U-46619 Working Solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the best practices for preparing and using 5-trans U-46619 working solutions. This resource includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it differ from U-46619?

5-trans U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It is the trans-isomer of U-46619, which is a more commonly studied and potent thromboxane (B8750289) A2 (TP) receptor agonist.[2] 5-trans U-46619 is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[2] While both isomers act as TP receptor agonists, their potency and potential off-target effects may differ.

Q2: What is the primary mechanism of action for 5-trans U-46619?

The primary mechanism of action for 5-trans U-46619 is the activation of the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[2] This activation mimics the effects of the endogenous ligand, thromboxane A2, leading to various physiological responses, including platelet aggregation and smooth muscle contraction.[3][4]

Q3: Are there any known off-target effects of 5-trans U-46619?

Yes, 5-trans U-46619 has been reported to have off-target effects. The most documented is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[4][5] It is important to consider these off-target effects when designing experiments and interpreting data.

Q4: What are the recommended solvents for preparing a stock solution of 5-trans U-46619?

5-trans U-46619 is soluble in several organic solvents. The recommended solvents for preparing stock solutions are Dimethyl Sulfoxide (DMSO), ethanol (B145695), and dimethylformamide (DMF).[2][5] The choice of solvent should be compatible with the experimental system.

Q5: How should 5-trans U-46619 be stored for optimal stability?

For long-term storage, 5-trans U-46619, typically supplied as a solution in methyl acetate (B1210297), should be stored at -20°C, where it is stable for at least two years.[5] Stock solutions prepared in organic solvents like DMSO or ethanol should also be stored at -20°C for up to one month or at -80°C for up to six months.[6][7] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[7]

Q6: How stable are aqueous solutions of 5-trans U-46619?

Aqueous solutions of 5-trans U-46619 are not stable and should be prepared fresh for each experiment.[6] It is strongly advised not to store U-46619 in aqueous solutions for more than one day.[3] Any unused aqueous solution should be discarded.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for 5-trans U-46619.

Table 1: Physical and Chemical Properties of 5-trans U-46619

Property	Value
IUPAC Name	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid[1]
Synonyms	5,6-trans U-46619[1]
CAS Number	330796-58-2[1]
Molecular Formula	C₂₁H₃₄O₄[1]
Molecular Weight	350.5 g/mol [1]
Purity	≥98%[1]
Appearance	Supplied as a solution in methyl acetate[1]

Table 2: Solubility of 5-trans U-46619

Solvent	Approximate Solubility
Ethanol	~50 mg/mL[5]
DMSO	~50 mg/mL[5]
Dimethylformamide (DMF)	~50 mg/mL[5]
PBS (pH 7.2)	~1 mg/mL[5]

Table 3: Recommended Storage Conditions

Solution Type	Solvent	Storage Temperature	Recommended Duration
As Supplied	Methyl Acetate	-20°C	≥ 2 years[5]
Stock Solution	DMSO, Ethanol, DMF	-20°C	Up to 1 month[6][7]
Stock Solution	DMSO, Ethanol, DMF	-80°C	Up to 6 months[6][7]
Aqueous Working Solution	Aqueous Buffer	2-8°C	Prepare fresh, do not store for more than one day[3][6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of 5-trans U-46619.

Materials:

• Vial of 5-trans U-46619 (typically in methyl acetate)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Gentle stream of nitrogen gas

Procedure:

• Equilibration: Allow the vial of 5-trans U-46619 to equilibrate to room temperature before opening to prevent condensation.

• Solvent Evaporation: Under a gentle stream of nitrogen gas, carefully evaporate the methyl acetate solvent from the vial.

• Solvent Addition: To the dried residue, add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration. For 1 mg of 5-trans U-46619 (MW: 350.5 g/mol ), add 285.3 µL of DMSO.

• Dissolution: Cap the vial tightly and vortex gently until the compound is completely dissolved. Gentle warming to 37°C or brief sonication may aid in dissolution.[3]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[7]

Protocol 2: Preparation of Working Solutions for a Platelet Aggregation Assay

This protocol outlines the preparation of working solutions for a typical in vitro experiment.

Materials:

• 10 mM 5-trans U-46619 stock solution in DMSO

• Appropriate aqueous buffer (e.g., Tyrode's buffer, PBS)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Thaw Stock Solution: On the day of the experiment, thaw one aliquot of the 10 mM stock solution at room temperature.

• Serial Dilutions: Prepare a series of dilutions of the stock solution in the desired aqueous buffer to achieve the final working concentrations. For example, to achieve a final concentration of 1 µM in the assay, a 100 µM working solution can be prepared first, which is then further diluted in the assay.

• Use Immediately: Use the freshly prepared aqueous working solutions immediately, as they are not stable.[6]

Troubleshooting Guide

Table 4: Troubleshooting Common Issues with 5-trans U-46619 Working Solutions

Problem	Potential Cause	Recommended Solution
Precipitation of compound in aqueous buffer	Low solubility of 5-trans U-46619 in aqueous solutions.	Ensure the final concentration of the organic solvent (e.g., DMSO) from the stock solution is low enough not to affect the experiment but high enough to maintain solubility. A final DMSO concentration of <0.1% is generally recommended. Sonication may also help in dissolving the compound.[7]
Inconsistent or no biological response	Degradation of the compound due to improper storage or handling.	Always use freshly prepared aqueous working solutions. Avoid repeated freeze-thaw cycles of the stock solution by using aliquots.[7] Confirm the integrity of the compound if degradation is suspected.
Incorrect concentration of the working solution.	Use calibrated pipettes and perform dilutions carefully. Prepare a fresh dilution series for each experiment to ensure consistency.
Unexpected or off-target effects observed	The concentration of 5-trans U-46619 used may be high enough to cause off-target effects, such as inhibition of mPGES-1.	Perform a dose-response curve to determine the optimal concentration range for on-target TP receptor activation.[4] To confirm that the observed effect is mediated by the TP receptor, use a selective TP receptor antagonist (e.g., SQ29548) as a negative control.[4]

Visualizations

Caption: Workflow for preparing 5-trans U-46619 stock and working solutions.

Caption: Simplified signaling pathway of 5-trans U-46619 via the TP receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Impact of Endothelium on U-46619-Induced Vasoconstriction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of the endothelium on 5-trans U-46619-induced vasoconstriction.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action in inducing vasoconstriction?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] Its primary and well-characterized mechanism of action is as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor.[1] Activation of the TP receptor in vascular smooth muscle cells initiates a signaling cascade that leads to vasoconstriction.[3][4]

Q2: How does the endothelium influence U-46619-induced vasoconstriction?

A2: The endothelium plays a significant modulatory role by releasing endothelium-derived relaxing factors (EDRFs), such as nitric oxide (NO), which counteract the vasoconstrictor effect of U-46619.[5][6] Removal of the endothelium typically enhances both the sensitivity and the maximal contractile response to U-46619.[6] The endothelium can also influence the specific signaling pathways activated by TP receptor stimulation.[7][8]

Q3: What are the key signaling pathways involved in U-46619-induced vasoconstriction in the presence and absence of the endothelium?

A3: In endothelium-intact vessels, the contractile response to U-46619 is sensitive to Rho-kinase inhibition and store-operated calcium channel (SOCC) blockers.[7][8] In endothelium-denuded vessels, the response becomes sensitive to different signaling components, including L-type voltage-operated calcium channels (VOCCs) and is thought to involve phospholipase C (PLC) coupling to inhibit voltage-gated potassium (Kv) channels.[7][8] Both endothelium-intact and -denuded responses are sensitive to Rho-kinase inhibitors.[7][8]

Q4: How can I experimentally differentiate between endothelium-dependent and -independent effects on U-46619-induced vasoconstriction?

A4: The most direct method is to compare the concentration-response curves to U-46619 in vessel rings with an intact endothelium versus those where the endothelium has been mechanically removed. Successful removal of the endothelium can be confirmed by the absence of relaxation in response to an endothelium-dependent vasodilator like acetylcholine (B1216132) or bradykinin.[8]

Troubleshooting Guides

Issue 1: Inconsistent or weaker-than-expected vasoconstriction in response to U-46619.

• Possible Cause 1: Endothelial Integrity. The presence of a healthy endothelium can significantly attenuate the contractile response to U-46619 through the release of nitric oxide.[5][6]

  • Troubleshooting Step: Verify the functional status of the endothelium. If your protocol requires an endothelium-denuded vessel, confirm its removal by testing for the absence of acetylcholine-induced relaxation. For endothelium-intact studies, consider the basal release of NO as a factor.

• Possible Cause 2: U-46619 Degradation. U-46619 can be unstable in aqueous solutions.[9]

  • Troubleshooting Step: Prepare fresh working solutions of U-46619 for each experiment from a frozen stock solution. Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots.[9]

• Possible Cause 3: Off-Target Effects. While U-46619 is a selective TP receptor agonist, very high concentrations may lead to off-target effects.[1]

  • Troubleshooting Step: Perform a full concentration-response curve to ensure you are working within the optimal concentration range. Use a selective TP receptor antagonist, such as SQ29548 or GR32191, to confirm that the observed vasoconstriction is mediated by the TP receptor.[1]

Issue 2: Variability in results between different vascular beds.

• Possible Cause: Heterogeneity of Signaling Pathways. The signaling pathways mediating U-46619-induced vasoconstriction can differ between various arteries (e.g., pulmonary, coronary, mesenteric).[3][7][10]

  • Troubleshooting Step: Be aware of the specific signaling mechanisms reported for the vascular bed you are studying. The involvement and contribution of different calcium channels, Rho-kinase, and PKC can vary.

Quantitative Data Summary

Table 1: Pharmacological Inhibitors and their Effects on U-46619-Induced Vasoconstriction in Rat Pulmonary Artery.

Inhibitor	Target	Effect in Endothelium-Intact (E+) Rings	Effect in Endothelium-Denuded (E-) Rings
Y-27632	Rho-kinase	Inhibition of contraction	Inhibition of contraction
NPPB	Chloride Channel	Inhibition of contraction	Inhibition of contraction
SKF-96365	Store-Operated Ca2+ Channel (SOCC)	Inhibition of contraction	No significant effect
Nifedipine	L-type Voltage-Operated Ca2+ Channel (VOCC)	No significant effect	Inhibition of contraction
2-APB (low conc.)	IP3 Receptor	No significant effect	Inhibition of contraction
2-APB (high conc.)	SOCC / IP3 Receptor	Inhibition of contraction	Inhibition of contraction
U73122	Phospholipase C (PLC)	-	Switches the E- pathway to the E+ pathway

Data compiled from studies on rat pulmonary arteries.[7][8]

Experimental Protocols

Protocol 1: Isometric Tension Recording in Isolated Arterial Rings

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta, pulmonary artery) and place it in cold Krebs physiological saline solution (composition in mmol·L−1: NaCl 119, KCl 4.7, NaHCO3 24.8, MgSO4 1.2, KH2PO4 1.2, CaCl2 2.5, and glucose 11).[8]

  • Clean the artery of adhering connective and adipose tissue.

  • Cut the artery into rings of 2-3 mm in length.

  • For endothelium-denuded preparations, gently rub the luminal surface of the ring with a fine wire or forceps.

• Myograph Mounting:

  • Mount the arterial rings on a small vessel wire myograph for isometric recording.[7][8]

  • Submerge the rings in organ baths containing Krebs solution, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.[7][8]

  • Apply a resting tension (e.g., 7-7.5 mN for rat pulmonary artery) and allow the tissue to equilibrate for at least 60 minutes.[7][8]

• Experimental Procedure:

  • After equilibration, assess the viability of the rings by contracting them with a high potassium solution (e.g., 60 mM KCl).

  • To confirm endothelial integrity or removal, pre-contract the rings with an agonist such as phenylephrine (B352888) and then assess the relaxation response to acetylcholine (e.g., 10 µM). A relaxation of >80% typically indicates an intact endothelium, while <10% indicates successful denudation.

  • After washing and returning to baseline, perform a cumulative concentration-response curve to U-46619.

  • For inhibitor studies, incubate the rings with the inhibitor for a specified period (e.g., 20-30 minutes) before constructing the U-46619 concentration-response curve.

Signaling Pathway Diagrams

Caption: U-46619 signaling in endothelium-intact vessels.

Caption: U-46619 signaling in endothelium-denuded vessels.

Caption: General experimental workflow for vascular reactivity studies.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evidence for inhibition by endothelium-derived relaxing factor of thromboxane A2 receptor-mediated vasoconstriction in the fetal vessels of the human perfused placenta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Endothelium-derived relaxing factor and indomethacin-sensitive contracting factor alter arterial contractile responses to thromboxane during pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

how to perform a washout of 5-trans U-46619 in organ bath studies

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on the use of 5-trans U-46619, a thromboxane (B8750289) A2 (TXA2) receptor agonist, in organ bath studies. It includes troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data summaries to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1] It functions as a potent thromboxane A2 (TP) receptor agonist.[1] By binding to TP receptors, which are G-protein coupled receptors, U-46619 mimics the effects of the highly unstable endogenous ligand thromboxane A2 (TXA2).[2][3] This activation triggers intracellular signaling cascades, primarily through Gq and G13 proteins, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[2] It is important to note that the well-characterized compound used in research is the 5-cis isomer of U-46619, as 5-trans U-46619 is a minor isomer with less studied biological activity.[2]

Q2: How should U-46619 be stored to ensure its stability?

A2: For long-term stability, U-46619 should be stored at -20°C under desiccating conditions, where it can remain stable for up to 12 months.[1] Stock solutions prepared in organic solvents can be stored at -80°C for up to six months or at -20°C for one month.[1] It is advisable to create aliquots of the stock solution to avoid repeated freeze-thaw cycles. Aqueous solutions of U-46619 are not recommended for storage longer than one day.[1]

Q3: What are the typical working concentrations for U-46619 in organ bath assays?

A3: The effective concentration of U-46619 varies depending on the tissue and experimental conditions. For vascular smooth muscle contraction in rat thoracic aortic rings, the ED50 can be as low as 6.54 nM in endothelium-intact rings and 0.478 nM in endothelium-denuded rings.[1][4] It is always recommended to perform a cumulative concentration-response curve to determine the optimal concentration range for your specific experimental setup.[1][5]

Troubleshooting Guide

Issue 1: Inconsistent or Diminished Contractile Response to U-46619

• Possible Cause: Receptor desensitization due to prolonged or repeated exposure to high concentrations of U-46619.[1]

• Solution: Ensure adequate washout periods between stimulations. A typical washout procedure involves replacing the organ bath solution with fresh, pre-warmed, and aerated physiological salt solution multiple times over a 20-30 minute period, or until the tissue returns to a stable baseline tension. Consider using a cumulative concentration-response protocol to minimize the risk of desensitization.[1]

• Possible Cause: Degraded U-46619 stock solution.

• Solution: Verify the storage conditions and age of your U-46619 stock. Prepare fresh dilutions for each experiment and avoid using aqueous solutions stored for more than a day.[1]

• Possible Cause: Poor tissue viability.

• Solution: At the beginning of each experiment, test the viability of the tissue by inducing a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM.[5] A robust and sustained contraction indicates healthy tissue. If the response to KCl is weak, the tissue may not be viable, and a new preparation should be used.

Issue 2: High Variability Between Tissue Preparations

• Possible Cause: Inconsistent tissue dissection and mounting.

• Solution: Standardize the dissection procedure to ensure uniformity in the size and preparation of the tissue rings.[5] Apply a consistent optimal resting tension for each tissue type, as this can significantly impact the contractile response. Allow for a sufficient equilibration period (at least 60 minutes) with regular changes of the bath solution every 15-20 minutes.[1][5]

• Possible Cause: Presence or absence of endothelium.

• Solution: The presence of endothelium can modulate the response to U-46619.[4] Verify the integrity or removal of the endothelium by assessing the response to an endothelium-dependent vasodilator (e.g., acetylcholine) after pre-contraction with an agent like phenylephrine.[1]

Experimental Protocols

Protocol 1: Washout of U-46619 in Organ Bath Studies

This protocol outlines a standard procedure for washing out U-46619 from an isolated tissue preparation in an organ bath to allow for subsequent experimental manipulations.

• Initiate Washout: Once a stable contraction to U-46619 is recorded, or at the end of a cumulative concentration-response curve, begin the washout procedure.

• Buffer Exchange: Drain the organ bath of the U-46619-containing physiological salt solution (e.g., Krebs-Henseleit solution) and immediately refill it with fresh, pre-warmed (37°C), and aerated (95% O2 / 5% CO2) solution.

• Repeat Washes: Repeat the buffer exchange process every 5-10 minutes. A minimum of 3-4 complete changes of the bath volume is recommended.

• Monitor Baseline: Continuously monitor the tissue tension using the data acquisition system. The goal is to return the tissue to its pre-stimulation baseline tension.

• Equilibration: Once the baseline is stable, allow the tissue to equilibrate for an additional 15-20 minutes before introducing any new compounds.

Protocol 2: Isometric Tension Measurement in Isolated Vascular Rings

This protocol describes the methodology for constructing a cumulative concentration-response curve for U-46619 in isolated arterial rings.

• Tissue Preparation: Euthanize the animal according to approved institutional guidelines. Carefully dissect the desired artery (e.g., thoracic aorta) in ice-cold Krebs-Henseleit solution. Gently clean the vessel of adhering connective and adipose tissue and cut it into rings of 2-4 mm in length.[5]

• Mounting and Equilibration: Mount the vascular rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.[1] Apply an optimal resting tension (e.g., 1.5-2 g for rat aorta) and allow the rings to equilibrate for at least 60 minutes. During this period, replace the bath solution every 15-20 minutes.[1][5]

• Viability Check: Test the viability of the rings by inducing a contraction with a high concentration of KCl (e.g., 60-80 mM). After a stable contraction is achieved, wash the tissue as described in Protocol 1 until it returns to the baseline tension.[5]

• Cumulative Concentration-Response Curve: Add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[5] Allow the contraction to reach a stable plateau at each concentration before adding the next.

• Data Analysis: Record the isometric tension at each concentration. Express the contractile response as a percentage of the maximal contraction induced by KCl. Plot the concentration of U-46619 against the contractile response to generate a concentration-response curve and calculate the EC50 value using non-linear regression analysis.[5]

Quantitative Data Summary

Tissue Preparation	Endothelium Status	Agonist	EC50 / ED50 (M)	Reference
Rat Thoracic Aorta	Intact	U-46619	6.54 x 10⁻⁹	[1][4]
Rat Thoracic Aorta	Denuded	U-46619	4.78 x 10⁻¹⁰	[1][4]
Human Platelets	N/A	U-46619	1.31 x 10⁻⁶	[1]
Porcine Coronary Artery	N/A (Control)	U-46619	1.2 x 10⁻⁸	[6]
Porcine Coronary Artery	N/A (Cultured)	U-46619	3.6 x 10⁻⁸	[6]

Visualizations

Caption: Signaling pathway of U-46619-induced smooth muscle contraction.

Caption: Experimental workflow for organ bath studies with U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Thromboxane A2 analogue U 46619 enhances tumour cell proliferation in HeLa cells via specific receptors which are apparently distinct from TXA2 receptors on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Response of rat thoracic aortic rings to thromboxane mimetic U-46,619: roles of endothelium-derived relaxing factor and thromboxane A2 release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

quality control for commercial preparations of 5-trans U-46619

Technical Support Center: Quality Control for 5-trans U-46619

This guide provides researchers, scientists, and drug development professionals with comprehensive information on the quality control, troubleshooting, and proper handling of commercial preparations of 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it relate to U-46619?

A1: 5-trans U-46619 is the geometric isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2).[1][2] While U-46619 (the 5-cis isomer) is a well-characterized selective agonist for the thromboxane (B8750289) A2 (TP) receptor, 5-trans U-46619 is often considered an impurity in commercial preparations of U-46619.[2][3][4] The presence and quantity of the 5-trans isomer can impact experimental accuracy, making its identification and quantification a critical quality control step.[5] Some research indicates that 5-trans U-46619 can inhibit microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM.[3][6]

Q2: What is the primary mechanism of action for U-46619 isomers?

A2: U-46619 isomers exert their primary biological effects by binding to and activating the Thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1][4] This activation initiates downstream signaling cascades, principally through Gq and G13 proteins, leading to physiological responses like platelet aggregation and smooth muscle contraction.[2][7] The Gq pathway stimulates phospholipase C (PLC), which in turn generates inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium.[2][8]

U-46619 Signaling Pathway

Caption: Simplified signaling pathway of U-46619 via the TP receptor.

Q3: What are the recommended storage and handling conditions?

A3: Proper storage is critical to maintain the integrity of 5-trans U-46619. As a powder, it should be stored at -20°C for long-term stability, which can extend for two years or more.[3][6] Stock solutions in organic solvents like DMSO or ethanol (B145695) should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or at -80°C for up to six months.[3][9] Aqueous solutions are unstable and must be prepared fresh for each experiment; they should not be stored for more than a day.[3][4]

Q4: Which solvents are suitable for dissolving 5-trans U-46619?

A4: 5-trans U-46619 is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol, at concentrations up to 50 mg/mL.[6] It is sparingly soluble in aqueous buffers like PBS (pH 7.2), with a solubility of about 1 mg/mL.[6] For aqueous-based experiments, it is recommended to first dissolve the compound in a minimal amount of organic solvent and then dilute it with the aqueous buffer.[3]

Data Presentation

Table 1: Chemical and Physical Properties

Property	Value	Reference(s)
Formal Name	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid	[6]
Synonyms	5,6-trans U-46619	[4][6]
CAS Number	330796-58-2	[4][6]
Molecular Formula	C₂₁H₃₄O₄	[6]
Formula Weight	350.5 g/mol	[6][10]
Purity	Typically ≥98%	[6][10]

| Formulation | Commonly supplied as a solution in methyl acetate (B1210297) or as a powder. |[6] |

Table 2: Solubility and Storage Recommendations

Medium	Solubility	Storage Temperature	Stability	Reference(s)
Powder	N/A	-20°C	≥ 2 years	[6]
DMSO, DMF, Ethanol	~50 mg/mL	-80°C	Up to 6 months	[3][6][9]
		-20°C	Up to 1 month	[3][9]

| PBS (pH 7.2) | ~1 mg/mL | N/A (Prepare Fresh) | Use within one day |[3][4][6] |

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or no biological response (e.g., platelet aggregation, vasoconstriction)	Degradation of Compound: Aqueous solutions are highly unstable. Stock solutions subjected to multiple freeze-thaw cycles.	Prepare fresh aqueous working solutions for each experiment from a new aliquot of the organic stock solution.[3][9]
Incorrect Concentration: Pipetting errors or incomplete dissolution.	Use calibrated pipettes. Ensure the compound is fully dissolved in the organic solvent before dilution by vortexing or brief sonication.[11]
Presence of Impurities: The 5-trans isomer may have different activity than the 5-cis (U-46619) form.	Check the certificate of analysis for purity. Perform HPLC analysis to confirm the isomeric ratio of your batch.
Low Receptor Expression: The experimental model (cells or tissue) may not express sufficient TP receptors.	Confirm TP receptor expression via Western blot or qPCR. Use a positive control to validate the experimental system.[11]
Unexpected or off-target effects	High Concentration: At high concentrations, U-46619 may interact with other receptors.	Perform a full dose-response curve to identify the optimal concentration range. Use a selective TP receptor antagonist (e.g., SQ29548) to confirm that the effect is TP receptor-mediated.[1]
Endothelial Integrity (for vascular studies): The presence or absence of endothelium significantly alters vascular response.	Verify the integrity of the endothelium in tissue preparations (e.g., via acetylcholine (B1216132) response). Compare results in endothelium-intact vs. endothelium-denuded vessels.[11]
Variability between experimental replicates	Inconsistent Solution Preparation: Minor differences in preparing working solutions for each replicate.	Prepare a single set of serial dilutions from one stock aliquot to be used across all replicates for a given experiment.[9]
Biological Variability: Platelet sensitivity can vary significantly between donors.	If possible, screen multiple donors. For tissue studies, ensure consistent dissection and handling procedures.[11]

Troubleshooting Workflow for Inconsistent Results

Caption: Troubleshooting workflow for inconsistent U-46619 experimental results.

Experimental Protocols

Protocol 1: HPLC Analysis for Isomer Purity

This protocol provides a method to separate and quantify U-46619 and its 5-trans isomer.[5]

1. Instrumentation and Materials:

• HPLC system with UV detector, gradient pump, and column oven.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[5]

• HPLC-grade acetonitrile, water, and methanol.

• Reference standards for U-46619 and 5-trans U-46619.

2. Sample and Mobile Phase Preparation:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the test compound in methanol. Dilute with the mobile phase to a final concentration of ~50 µg/mL.[5]

• Mobile Phase A: HPLC-grade water.

• Mobile Phase B: HPLC-grade acetonitrile.

3. HPLC Conditions:

Parameter	Setting
Column Temperature	30°C
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm
Injection Volume	20 µL

| Gradient | 0-15 min: 60% B15-25 min: 60% to 100% B25-30 min: Hold at 100% B30-35 min: Return to 60% B |

4. Data Analysis:

• Identify peaks based on the retention times of the reference standards.

• Calculate the relative percentage of each isomer by integrating the peak areas.

Protocol 2: Preparation of Stock and Working Solutions

1. Materials:

• Vial of 5-trans U-46619.

• Anhydrous DMSO or ethanol.

• Sterile microcentrifuge tubes.

• Calibrated micropipettes.

2. Protocol:

• Equilibration: Allow the vial to reach room temperature before opening to prevent moisture condensation.[10]

• Stock Solution (e.g., 10 mM): If the compound is a powder, calculate the required volume of solvent (e.g., for 1 mg of U-46619, MW 350.5, add 285.3 µL of DMSO for a 10 mM stock).[10] If supplied in a solvent like methyl acetate, the solvent can be evaporated under a gentle stream of nitrogen before redissolving.[3]

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes and store at -80°C for up to 6 months.[9]

• Working Solutions: On the day of the experiment, thaw a stock aliquot and perform serial dilutions in the appropriate aqueous assay buffer. Discard any unused aqueous solution at the end of the day.[9]

Protocol 3: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This assay measures the biological activity of U-46619 by inducing platelet aggregation.[10][12]

1. Materials:

• Freshly collected human whole blood in 3.2% sodium citrate.[12]

• U-46619 working solutions.

• Light Transmission Aggregometer.

2. Preparation of Platelet-Rich and Platelet-Poor Plasma (PRP/PPP):

• Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[11][12]

• Transfer the upper PRP layer to a new tube.

• Centrifuge the remaining blood at a higher speed (e.g., 2000 x g for 15 minutes) to obtain PPP.[11]

3. LTA Procedure:

• Calibrate the aggregometer by setting 0% aggregation with PRP and 100% aggregation with PPP.[10][11]

• Pipette PRP into a cuvette with a stir bar and allow it to equilibrate at 37°C for 2-5 minutes.[9][11]

• Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.[10]

• Record the change in light transmission for 5-10 minutes.

4. Data Analysis:

• Plot the maximum aggregation percentage against the log of the U-46619 concentration to generate a dose-response curve.

• Calculate the EC₅₀ value, which is the concentration that produces 50% of the maximal response.[9]

General QC Experimental Workflow

Caption: General experimental workflow for quality control of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Thromboxane A2 Receptor Agonists: 5-trans U-46619 versus U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the well-characterized thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its geometric isomer, 5-trans U-46619. While U-46619 is a widely used tool in cardiovascular and physiological research, data on the potency and activity of 5-trans U-46619 is notably limited. This document summarizes the available experimental data, details relevant experimental protocols, and visualizes key pathways to aid researchers in understanding the pharmacological profiles of these two compounds.

Introduction to U-46619 and 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It is a potent and selective agonist of the thromboxane A2 (TP) receptor, mimicking the effects of the endogenous ligand, thromboxane A2.[2] U-46619 is widely used in in vitro and in vivo studies to investigate TP receptor-mediated processes, including platelet aggregation and smooth muscle contraction.[3]

5-trans U-46619 is a geometric isomer of U-46619 and is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[4] Due to its status as an impurity, it has not been as extensively characterized as its cis-isomer.[5] While one study has suggested that 5-trans U-46619 is about half as potent as U-46619 as an inhibitor of prostaglandin E synthase, there is a significant lack of quantitative data in the scientific literature regarding its potency as a TP receptor agonist and its direct effects on vasoconstriction.[4]

Quantitative Comparison of Potency

The following tables summarize the available quantitative data on the potency of U-46619 in various functional assays. Data for 5-trans U-46619 is largely unavailable in the reviewed literature.

Table 1: Potency of U-46619 in Platelet Function Assays

Parameter	Species	Value (µM)	Reference
EC50 (Platelet Shape Change)	Human	0.035	[1][6]
EC50 (Myosin Light Chain Phosphorylation)	Human	0.057	[1]
EC50 (Serotonin Release)	Human	0.536	[6]
EC50 (Fibrinogen Receptor Binding)	Human	0.53	[6]
EC50 (Platelet Aggregation)	Human	1.31	[6]
EC50 (Platelet Aggregation)	Rabbit	0.58	[3]

Table 2: Potency of U-46619 in Vasoconstriction Assays

Vascular Bed	Species	EC50 (µM)	Reference
Human Subcutaneous Resistance Arteries	Human	~0.016	[3]
Not Specified	Not Specified	0.035	[4]
Pial Arterioles	Rabbit & Rat	Induces dose-dependent vasoconstriction from 10⁻¹¹ to 10⁻⁶ M	[7]
Small Airways	Rat	0.0069	[8]
Large Airways	Rat	0.066	[8]

Table 3: Potency of 5-trans U-46619

Assay	Species	Value	Reference
TP Receptor Agonism	Not Available	Not Available	[4]
Vasoconstriction	Not Available	Not Available	[4]
Prostaglandin E Synthase Inhibition	Not Specified	Approximately half as potent as U-46619	[4]

Signaling Pathways

U-46619, as a TP receptor agonist, primarily activates Gq and G13 signaling pathways. The activation of these pathways leads to a cascade of intracellular events culminating in physiological responses such as platelet aggregation and smooth muscle contraction.

Caption: U-46619 activated TP receptor signaling pathways.

Experimental Protocols

Detailed methodologies for key experiments used to characterize the activity of TP receptor agonists are provided below.

Platelet Aggregation Assay

This assay measures the ability of a compound to induce platelet aggregation in vitro.

Caption: Workflow for a platelet aggregation assay.

Protocol Details:

• Blood Collection: Venous blood is drawn from healthy donors into tubes containing 3.2% sodium citrate as an anticoagulant.[3]

• Platelet-Rich Plasma (PRP) Preparation: The blood is centrifuged at a low speed (e.g., 200 x g for 15 minutes) to separate the PRP from red and white blood cells.[3]

• Platelet Count Adjustment: The platelet concentration in the PRP is adjusted to a standardized value (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at a higher speed.[3]

• Assay Procedure: The adjusted PRP is placed in an aggregometer cuvette with a stir bar and incubated at 37°C. The agonist (U-46619 or 5-trans U-46619) is then added at various concentrations.[3]

• Data Recording: Platelet aggregation is monitored by measuring the change in light transmission through the PRP sample over time. As platelets aggregate, the turbidity of the sample decreases, and light transmission increases.[3]

• Data Analysis: The maximum percentage of aggregation is determined for each agonist concentration, and a concentration-response curve is generated to calculate the EC50 value.[3]

Vasoconstriction Assay (Isolated Tissue Bath)

This ex vivo assay assesses the contractile effect of a compound on isolated blood vessels.

References

• 1. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. apexbt.com [apexbt.com]
• 7. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating U-46619 as a Selective TP Receptor Agonist: A Comparative Guide

For researchers, scientists, and drug development professionals, the rigorous validation of pharmacological tools is paramount. This guide provides an objective comparison of the thromboxane (B8750289) A2 (TP) receptor agonist U-46619 with other selective agonists, supported by experimental data and detailed methodologies to facilitate informed decisions in research and development.

U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is widely recognized as a potent and selective agonist for the thromboxane A2 (TP) receptor.[1] Its stability and consistent activity have established it as a standard tool for investigating TP receptor-mediated signaling pathways and physiological responses. While its isomer, 5-trans U-46619, is sometimes present as an impurity in commercial preparations, it is not as extensively characterized. Therefore, this guide will focus on the well-documented properties of U-46619.

Comparative Analysis of TP Receptor Agonists

The selectivity and potency of U-46619 are best understood through direct comparison with other TP receptor agonists. The following tables summarize key quantitative data from various in vitro studies.

Table 1: Functional Potency (EC50) of TP Receptor Agonists in Platelet Aggregation

Agonist	Species	EC50 (µM)	Reference
U-46619	Human	1.31	[2]
U-46619	Rabbit	0.58	[3]
STA2	Human	0.0014 (1.4 nM)	[4]
9,11-azo PGH2	Human	-	[5]
EP 171	Human	-	[5]

Note: A direct EC50 value for 9,11-azo PGH2 and EP 171 in platelet aggregation was not available in the reviewed literature, but their potency ranking is higher than U-46619.[5]

Table 2: Functional Potency (EC50) of TP Receptor Agonists in Smooth Muscle Contraction

Agonist	Tissue	Species	EC50 (nM)	Reference
U-46619	Human Intrapulmonary Artery	Human	3.1	[4]
U-46619	Human Bronchial Smooth Muscle	Human	12	[6]
U-46619	Human Resistance Arteries	Human	~16	[3]
STA2	Human Intrapulmonary Artery	Human	1.4	[4]

TP Receptor Signaling Pathways

Activation of the TP receptor by agonists like U-46619 initiates a cascade of intracellular events. The TP receptor is a G-protein-coupled receptor (GPCR) that primarily couples to Gq and G12/13 proteins.

Caption: TP Receptor Signaling Cascade.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to characterize TP receptor agonists.

Radioligand Binding Assay (Competitive)

This assay determines the affinity of an unlabeled compound (like U-46619) for the TP receptor by measuring its ability to displace a radiolabeled ligand.

Caption: Workflow for a Competitive Radioligand Binding Assay.

Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing TP receptors in a cold lysis buffer. Centrifuge to pellet the membranes, then resuspend in a binding buffer.[7]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a suitable radiolabeled TP receptor antagonist (e.g., [³H]SQ 29,548), and varying concentrations of unlabeled U-46619.[7][8]

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes) to reach binding equilibrium.[7]

• Filtration: Terminate the reaction by rapid filtration through a glass fiber filter plate to separate the membrane-bound radioligand from the free radioligand.[7][8]

• Washing: Wash the filters with ice-cold wash buffer to minimize non-specific binding.[7]

• Counting: Dry the filters and measure the radioactivity using a scintillation counter.[7]

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of U-46619 to determine the IC50 value. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.[8]

Platelet Aggregation Assay

This functional assay measures the ability of U-46619 to induce platelet aggregation, a primary physiological response mediated by TP receptors.

Caption: Workflow for a Platelet Aggregation Assay.

Protocol:

• Blood Collection and PRP Preparation: Draw venous blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g for 15 minutes) to obtain platelet-rich plasma (PRP).[3]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at a higher speed.[3]

• Aggregation Measurement: Place the adjusted PRP in an aggregometer cuvette with a stir bar and incubate at 37°C.[3] After establishing a stable baseline, add U-46619 and record the change in light transmittance over time. An increase in light transmission indicates platelet aggregation.[3]

• Data Analysis: Construct a concentration-response curve by plotting the percentage of aggregation against the logarithm of the U-46619 concentration to determine the EC50 value.[3]

Smooth Muscle Contraction Assay

This assay assesses the contractile effect of U-46619 on isolated smooth muscle tissues, such as arterial rings or bronchial strips.

Protocol:

• Tissue Preparation: Dissect the desired smooth muscle tissue (e.g., aorta, pulmonary artery) in a cold physiological salt solution (PSS).[9] Cut the tissue into rings or strips.[9]

• Mounting: Mount the tissue in an organ bath containing PSS, maintained at 37°C and aerated with carbogen (B8564812) (95% O2, 5% CO2).[9] One end of the tissue is fixed, and the other is connected to a force transducer to measure isometric tension.[9]

• Equilibration: Allow the tissue to equilibrate under a resting tension for at least 60 minutes, with periodic washing.[9]

• Viability Check: Test the viability of the tissue by inducing a contraction with a high-potassium solution (e.g., 60 mM KCl).[3][9]

• Concentration-Response Curve: After the tissue has returned to baseline, add U-46619 in a cumulative manner, increasing the concentration stepwise.[3] Record the contractile response at each concentration until a maximal response is achieved.

• Data Analysis: Plot the contractile force against the logarithm of the U-46619 concentration to generate a dose-response curve and determine the EC50 and Emax (maximal effect) values.[9]

References

• 1. biophysics-reports.org [biophysics-reports.org]
• 2. apexbt.com [apexbt.com]
• 3. benchchem.com [benchchem.com]
• 4. Pharmacological nature of TP receptor mediated contraction in human intrapulmonary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Heterogeneity of thromboxane A2 (TP-) receptors: evidence from antagonist but not agonist potency measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Thromboxane A2 Analogs in Platelet Studies: 5-trans U-46619 vs. Other Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thromboxane (B8750289) A2 (TXA2) analog 5-trans U-46619 and other key TXA2 receptor agonists used in platelet research. Due to the limited specific data on 5-trans U-46619, this guide will focus on the well-characterized and potent TXA2 mimetic, U-46619, as a primary reference, while contextualizing the available information for its 5-trans isomer and other analogs. This comparison is supported by experimental data to aid in the selection of appropriate compounds for studying platelet function and developing novel therapeutics.

Thromboxane A2 is a potent, yet unstable, endogenous eicosanoid that plays a critical role in hemostasis and thrombosis through the activation of platelets and vasoconstriction.[1] Stable synthetic analogs are therefore invaluable tools for investigating the physiological and pathological roles of TXA2. U-46619 is a widely used, stable PGH2 analog that acts as a potent and selective thromboxane A2 (TP) receptor agonist.[2] Its isomer, 5-trans U-46619, is often found as a minor impurity in commercial preparations of U-46619.[3] While presumed to have a similar pharmacological profile, direct comparative studies on its potency in platelet aggregation are scarce.[3][4] One report suggests that 5-trans U-46619 is about half as potent as U-46619 in inhibiting microsomal prostaglandin (B15479496) E synthase, an off-target effect.[3][5]

Quantitative Comparison of Thromboxane A2 Analogs

The following tables summarize the quantitative data on the potency and receptor binding affinity of various TXA2 analogs in platelet studies.

Table 1: Potency of Thromboxane A2 Agonists in Inducing Platelet Aggregation

Compound	Species	EC50 (nM)	Reference(s)
U-46619	Human	35
U-46619	Human	1310 ± 340	[6]
10,10-difluoro-TXA2	Human	36 ± 3.6	[7]
I-BOP	Human	4.4 ± 0.5	[8]
Prostaglandin H2 (PGH2)	Human (washed platelets)	45 ± 2	[9]
Thromboxane A2 (TXA2)	Human (washed platelets)	163 ± 21	[9]

Table 2: Receptor Binding Affinities of Thromboxane A2 Analogs and Antagonists in Human Platelets

Compound	Ligand Type	Receptor Binding Parameter (nM)	Reference(s)
U-46619	Agonist	Kd: 41 ± 9 (high-affinity), 1460 ± 470 (low-affinity)	[6]
10,10-difluoro-TXA2	Agonist	Kd: 100 ± 30	[7]
I-BOP	Agonist	Kd: 0.234 ± 0.103 (high-affinity), 2.31 ± 0.86 (low-affinity)	[8]
Prostaglandin H2 (PGH2)	Agonist	Kd: 43	[9]
Thromboxane A2 (TXA2)	Agonist	Kd: 125	[9]
SQ 29,548	Antagonist	Ki: 4.1	[10]
S-145	Antagonist	5-8 times higher affinity than SQ 29,548	[10]

Signaling Pathways and Experimental Workflows

To understand the action of these analogs, it is crucial to visualize the signaling pathways they trigger and the experimental procedures used to study them.

Thromboxane A2 Receptor Signaling Pathway in Platelets.

Experimental Workflow for Platelet Aggregation Assay.

Interaction of TXA2 Analogs with the Thromboxane Receptor.

Experimental Protocols

In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the key steps for assessing the effect of TXA2 analogs on platelet aggregation.

1. Materials and Reagents:

• Freshly drawn human whole blood anticoagulated with 3.2% sodium citrate.

• Phosphate-buffered saline (PBS), pH 7.4.

• Thromboxane A2 analogs (e.g., U-46619, I-BOP) stock solutions in an appropriate solvent (e.g., ethanol (B145695) or DMSO).

• Platelet aggregation agonists (e.g., ADP, collagen) for control experiments.

• Light transmission aggregometer.

• Plastic or siliconized glassware to prevent platelet activation.

2. Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

• Centrifuge whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

• Carefully collect the upper PRP layer.

• Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 15 minutes to obtain PPP.

• Adjust the platelet count of the PRP with PPP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL).

3. Platelet Aggregation Assay:

• Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Pipette a known volume of the adjusted PRP into a cuvette with a magnetic stir bar and place it in the aggregometer at 37°C for a few minutes to equilibrate.

• To measure the agonist activity, add varying concentrations of the TXA2 analog to the PRP and record the change in light transmission over time (typically 5-10 minutes).

• To measure inhibitory activity, pre-incubate the PRP with a TXA2 receptor antagonist (e.g., SQ 29,548) for a specified time before adding the TXA2 analog.

4. Data Analysis:

• Determine the maximum percentage of platelet aggregation for each concentration of the analog.

• Plot the concentration-response curve and calculate the EC50 value (the concentration of the agonist that produces 50% of the maximal response).

Conclusion

U-46619 remains a cornerstone for in vitro studies of platelet activation via the TP receptor due to its stability and potent agonist activity. While its isomer, 5-trans U-46619, is commercially available, researchers should be aware of the limited data directly comparing its potency in platelet aggregation to the more extensively characterized U-46619. For studies requiring a highly potent TXA2 mimetic, I-BOP presents a viable alternative with a lower EC50 for platelet aggregation. The selection of a specific TXA2 analog should be guided by the specific research question, with careful consideration of its potency, receptor affinity, and potential off-target effects. The provided experimental protocols and signaling pathway diagrams offer a foundational framework for designing and interpreting platelet function studies involving these critical research compounds.

References

• 1. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Difluorothromboxane A2 and stereoisomers: stable derivatives of thromboxane A2 with differential effects on platelets and blood vessels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JCI - Distinct platelet thromboxane A2/prostaglandin H2 receptor subtypes. A radioligand binding study of human platelets. [jci.org]
• 9. The affinities of prostaglandin H2 and thromboxane A2 for their receptor are similar in washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antagonistic actions of S-145 on vascular and platelet thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-trans U-46619 and PGH2: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between thromboxane (B8750289) A2 (TP) receptor agonists is critical for advancing cardiovascular and pharmacological research. This guide provides a comparative analysis of the effects of 5-trans U-46619 and Prostaglandin (B15479496) H2 (PGH2), focusing on their mechanisms of action, signaling pathways, and physiological effects. While U-46619, a stable synthetic analog of PGH2, is extensively studied, its geometric isomer, 5-trans U-46619, remains less characterized, presenting a notable knowledge gap in the field.

Overview of 5-trans U-46619 and PGH2

Prostaglandin H2 (PGH2) is a pivotal intermediate in the biosynthesis of prostanoids. It is an unstable endoperoxide that serves as the precursor to various biologically active compounds, including thromboxane A2 (TXA2), prostacyclin (PGI2), and other prostaglandins.[1][2] PGH2 itself can also directly activate the TP receptor to elicit physiological responses.[3]

U-46619 is a stable synthetic analog of PGH2 and a potent, selective agonist of the TP receptor.[4] It is widely used in research to mimic the actions of TXA2. 5-trans U-46619 is a geometric isomer of U-46619, often found as a minor impurity (2-5%) in commercial preparations of U-46619.[5] Limited data suggests it may have a different pharmacological profile, with one study indicating it is about half as potent as the 5-cis isomer (U-46619) as an inhibitor of prostaglandin E synthase.[5] However, comprehensive data on its direct TP receptor agonist activity, particularly concerning vasoconstriction and platelet aggregation, is scarce.

Quantitative Comparison of Biological Activity

The following table summarizes the available quantitative data for U-46619 and PGH2. Due to the limited information on 5-trans U-46619, a direct quantitative comparison is not currently feasible. U-46619 serves as a potent tool for studying TP receptor-mediated effects due to its stability and well-characterized potency.

Compound	Biological Effect	Assay System	Potency (EC50/Kd)	Reference
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸ M	[5]
Platelet Aggregation	Human Platelets	EC50 = 1.31 μM	[6]
Platelet Shape Change	Human Platelets	EC50 = 0.035 μM	[6]
TP Receptor Binding	Washed Human Platelets	Kd = 20 ± 7 nM	[7]
PGH2	TP Receptor Activation	Various preparations	Active, but less selective than U-46619	[8]
5-trans U-46619	Inhibition of Prostaglandin E Synthase	Not Specified	Approx. half the potency of U-46619	[5]
Vasoconstriction	Not Available	Not Available	-
Platelet Aggregation	Not Available	Not Available	-

Note: The potency of these compounds can vary depending on the specific tissue and experimental conditions.

Signaling Pathways

Both U-46619 and PGH2 exert their primary effects through the activation of the G-protein coupled thromboxane A2 (TP) receptor. This activation initiates a cascade of intracellular signaling events.

U-46619 and PGH2 Signaling Pathway

Activation of the TP receptor by U-46619 or PGH2 primarily couples to Gq and G12/13 alpha subunits.

• Gq Pathway: Activation of Gq stimulates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca²⁺) into the cytoplasm. The resulting increase in intracellular Ca²⁺, along with DAG, activates Protein Kinase C (PKC).

• G12/13 Pathway: Activation of G12/13 leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).

These signaling cascades culminate in physiological responses such as platelet aggregation and smooth muscle contraction.

U-46619 and PGH2 Signaling Pathway

Experimental Protocols

Detailed methodologies are crucial for the reproducible and comparative assessment of these compounds.

Radioligand Binding Assay for TP Receptor

This assay is used to determine the binding affinity (Kd) and receptor density (Bmax) of ligands for the TP receptor.

1. Membrane Preparation:

• Isolate platelets from whole blood by differential centrifugation or prepare cell membranes from tissues expressing the TP receptor.

• Homogenize cells or tissues in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, 5mM EDTA with protease inhibitors).

• Centrifuge the homogenate to pellet the membranes.

• Resuspend the membrane pellet in a suitable assay buffer.

• Determine the protein concentration of the membrane preparation.

2. Binding Assay:

• In a 96-well plate, incubate a fixed amount of membrane protein with increasing concentrations of a radiolabeled ligand (e.g., [³H]U-46619).

• For competition assays, incubate membranes with a fixed concentration of radioligand and increasing concentrations of the unlabeled competitor (e.g., 5-trans U-46619, PGH2, or U-46619).

• To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of a non-labeled TP receptor antagonist.

• Incubate at a specific temperature (e.g., 30°C) for a defined period to reach equilibrium.

3. Separation and Detection:

• Rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

• Subtract non-specific binding from total binding to obtain specific binding.

• For saturation binding, plot specific binding against the radioligand concentration and fit the data to a one-site binding model to determine Kd and Bmax.

• For competition binding, plot the percentage of specific binding against the log concentration of the competitor and fit the data to a sigmoidal dose-response curve to determine the IC50, from which the Ki can be calculated.[2][9]

Radioligand Binding Assay Workflow

Vasoconstriction Assay

This ex vivo assay measures the contractile response of isolated blood vessels to vasoactive compounds.

1. Tissue Preparation:

• Euthanize an appropriate animal model (e.g., rat, rabbit) and dissect the desired artery (e.g., aorta, mesenteric artery).

• Place the artery in cold, oxygenated Krebs-Henseleit solution.

• Carefully clean the artery of surrounding connective tissue and cut it into rings of 2-4 mm in length.

2. Mounting and Equilibration:

• Mount the arterial rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.

• Connect one end of the ring to a fixed support and the other to an isometric force transducer to record changes in tension.

• Allow the rings to equilibrate under a resting tension for a specified period (e.g., 60-90 minutes), with periodic washing.

3. Experimental Procedure:

• After equilibration, induce a reference contraction with a standard agonist (e.g., potassium chloride) to ensure tissue viability.

• Wash the rings and allow them to return to baseline tension.

• Construct a cumulative concentration-response curve by adding increasing concentrations of the test compound (e.g., 5-trans U-46619, PGH2, or U-46619) to the organ bath.

• Record the contractile response at each concentration until a maximal response is achieved.

4. Data Analysis:

• Express the contractile responses as a percentage of the maximal response to the reference agonist.

• Plot the response against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration that produces 50% of the maximal response) and the maximum effect (Emax).

Vasoconstriction Assay Workflow

Conclusion

U-46619 serves as a potent and stable tool for investigating TP receptor-mediated signaling and physiological effects, acting as a reliable synthetic analog of the unstable, natural agonist PGH2. While PGH2 can also activate other prostanoid receptors, U-46619 exhibits greater selectivity for the TP receptor. The current body of literature presents a significant gap in the understanding of 5-trans U-46619. Further research is warranted to elucidate the pharmacological profile of this isomer, including its TP receptor binding affinity, its potency in inducing vasoconstriction and platelet aggregation, and its downstream signaling effects. Such studies would provide a more complete picture of the structure-activity relationships of PGH2 analogs and could potentially uncover novel pharmacological tools for cardiovascular research.

References

• 1. benchchem.com [benchchem.com]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Radioligand binding methods: practical guide and tips [pubmed.ncbi.nlm.nih.gov]

Differentiating 5-trans U-46619 from Other Prostanoids: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, a nuanced understanding of prostanoid pharmacology is critical for designing targeted and effective experiments. This guide provides a detailed comparison of 5-trans U-46619, a less-characterized isomer of the potent thromboxane (B8750289) A2 (TP) receptor agonist U-46619, with other key prostanoids. Due to the limited availability of specific data for 5-trans U-46619, this guide will leverage the extensive data on its cis-isomer, U-46619, as a representative TP receptor agonist for comparison, while noting the presumed similarities and distinctions of the 5-trans isomer.

Prostanoids are a class of lipid signaling molecules that mediate a wide array of physiological and pathological processes, including inflammation, platelet aggregation, and vasoconstriction.[1] Their effects are transduced through a family of G-protein coupled receptors (GPCRs), including the thromboxane (TP), prostaglandin (B15479496) E (EP), prostaglandin F (FP), prostacyclin (IP), and prostaglandin D (DP) receptors.[2][3] Synthetic prostanoid analogs are invaluable tools for elucidating these pathways.

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and is a potent and selective agonist for the TP receptor.[4] Its isomer, 5-trans U-46619, is often found as a minor impurity in commercial preparations of U-46619. While it is presumed to share a similar pharmacological profile, characterized by potent pro-aggregatory and vasoconstrictor effects, direct comparative studies are scarce.[5] This guide aims to provide clarity by comparing the well-documented effects of U-46619 and other prostanoids that target different receptors.

Quantitative Comparison of Prostanoid Activity

The following tables summarize the quantitative data on the potency and binding affinity of U-46619 and other representative prostanoids in various functional and binding assays. This data highlights the distinct pharmacological profiles of these compounds.

Table 1: Potency of Prostanoids in Functional Assays

Compound	Primary Receptor Target	Assay	Tissue/Cell Type	Potency (EC50/IC50)
U-46619	TP	Platelet Aggregation	Human Platelets	EC50: 1.31 ± 0.34 µM[6]
TP	Platelet Shape Change	Human Platelets	EC50: 0.035 ± 0.005 µM[6]
TP	Vasoconstriction (Coronary Flow Reduction)	Isolated Rat Heart	ED50: 4.7 ± 2.2 nmol[7]
Prostaglandin E2 (PGE2)	EP1, EP2, EP3, EP4	Vasorelaxation	Bovine Ciliary Artery	EC50: 7.9 x 10⁻⁹ M[1]
EP (Antilipolytic effect)	Human Adipocytes	-	Half-maximal inhibition: 0.9 - 3.8 nmol/liter[8]
Prostaglandin F2α (PGF2α)	FP	Vasorelaxation (in presence of TP antagonist)	Bovine Ciliary Artery	EC50: 1.3 x 10⁻⁵ M[1]
Iloprost	IP	Inhibition of Platelet Aggregation	Human Platelet-Rich Plasma	IC50: 0.51 ± 0.06 nM[5]
IP	Inhibition of Platelet Aggregation	Human Platelet-Rich Plasma	IC50: 0.7 nM (in the presence of aspirin)[9]

Table 2: Receptor Binding Affinities of Prostanoids

Compound	Receptor	Tissue/Cell Type	Binding Affinity (Kd/Ki)
[³H]U-46619	TP (High-affinity site)	Human Platelets	Kd: 0.041 ± 0.009 µM[6]
TP (Low-affinity site)	Human Platelets	Apparent Kd: 1.46 ± 0.47 µM[6]
TP	Human Platelets	Kd: 108 nM[10]
[³H]PGE2	EP (High-affinity site)	Human Adipocytes	Kd: 2 nmol/liter[8]
EP (Low-affinity site)	Human Adipocytes	Kd: 56 nmol/liter[8]
EP1	-	Kd: 16–25 nM, Ki: ~10 nM[11][12]
EP2	Mouse Receptor	Kd: ~12 nM[13]
EP3	-	Kd: 0.33–2.9 nM[11]
EP4	Human Receptor expressed in SFV	Kd: 1.12 ± 0.3 nM[14]
[³H]Iloprost	IP	Human Platelet-Rich Plasma	Kd: 50.7 nM[5]

Signaling Pathways of Prostanoid Receptors

The diverse physiological effects of prostanoids are a direct consequence of their activation of distinct intracellular signaling pathways upon binding to their cognate receptors.

U-46619, as a TP receptor agonist, primarily signals through the Gq and G12/13 pathways. Activation of Gq stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK). These pathways culminate in cellular responses such as platelet aggregation and smooth muscle contraction.

Other prostanoid receptors couple to different G-proteins, leading to varied downstream effects. For instance, EP2 and EP4 receptors, as well as IP receptors, typically couple to Gs, stimulating adenylyl cyclase and increasing intracellular cyclic AMP (cAMP), which generally leads to smooth muscle relaxation and inhibition of platelet aggregation.[15][16] In contrast, EP1 receptors are coupled to Gq, and EP3 receptors can couple to Gi, inhibiting adenylyl cyclase.[15][16] FP receptors also couple to Gq, mediating contractile responses.[16]

Caption: Simplified signaling pathways of prostanoid receptors.

Experimental Protocols

To differentiate the effects of 5-trans U-46619 and other prostanoids, specific and robust experimental protocols are essential. Below are detailed methodologies for key assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd or Ki) of a compound for a specific receptor.

Objective: To determine the affinity of 5-trans U-46619 and other prostanoids for prostanoid receptors.

Methodology:

• Membrane Preparation: Prepare cell membranes from cells stably expressing the prostanoid receptor of interest (e.g., HEK293 cells expressing the TP receptor).[17] Homogenize cells in a cold lysis buffer and centrifuge to pellet the membranes.[17] Resuspend the pellet in a binding buffer.

• Binding Reaction: In a 96-well plate, incubate the membrane preparation with a constant concentration of a radiolabeled ligand (e.g., [³H]U-46619 for the TP receptor) and varying concentrations of the unlabeled competitor compound (e.g., 5-trans U-46619, PGE2, etc.).[17]

• Incubation: Incubate the plates at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[17]

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate the membrane-bound radioligand from the free radioligand.[17][18]

• Quantification: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.[17] Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[17]

Caption: Workflow for a radioligand binding assay.

In Vitro Vascular Ring Assay

This assay measures the vasoconstrictor or vasodilator effects of compounds on isolated blood vessel segments.

Objective: To compare the vasoactive properties of 5-trans U-46619 and other prostanoids.

Methodology:

• Tissue Preparation: Isolate arterial or venous rings (e.g., from rat aorta) and mount them in an organ bath system containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 / 5% CO2.[19][20]

• Equilibration and Viability Check: Allow the tissues to equilibrate under a resting tension. Test the viability of the tissue by inducing a contraction with a standard agent like potassium chloride.[21] For vasodilation studies, pre-contract the rings with an agonist like phenylephrine.

• Concentration-Response Curves: Add cumulative concentrations of the test compound (e.g., 5-trans U-46619, PGF2α) to the organ bath and record the changes in isometric tension.

• Data Analysis: Plot the concentration-response curves and calculate the EC50 (for agonists) or IC50 (for antagonists) values to determine the potency of the compounds.

Caption: Workflow for an in vitro vascular ring assay.

Platelet Aggregometry

This assay measures the ability of a compound to induce or inhibit platelet aggregation.

Objective: To assess the pro-aggregatory or anti-aggregatory effects of 5-trans U-46619 and other prostanoids.

Methodology:

• Platelet-Rich Plasma (PRP) Preparation: Obtain whole blood from healthy donors and centrifuge at a low speed to prepare PRP.

• Aggregation Measurement: Place a sample of PRP in an aggregometer cuvette with a stir bar. Adjust the baseline light transmission to 0% with PRP and 100% with platelet-poor plasma (PPP).

• Agonist/Inhibitor Addition: To measure agonistic activity, add the test compound (e.g., 5-trans U-46619) to the PRP and record the increase in light transmission as platelets aggregate. To measure inhibitory activity, pre-incubate the PRP with the test compound (e.g., iloprost) before adding a standard platelet agonist (e.g., ADP or U-46619).

• Data Analysis: Record the maximum percentage of aggregation. For agonists, determine the EC50, and for inhibitors, determine the IC50.

Differentiating On-Target vs. Off-Target Effects

To confirm that the observed effects of 5-trans U-46619 are mediated by the TP receptor, it is crucial to use a selective TP receptor antagonist, such as SQ29548. If the effect of 5-trans U-46619 is blocked or significantly reduced in the presence of the antagonist, it is considered an on-target effect. Any remaining effect may be attributed to off-target mechanisms.

References

• 1. Effects of prostaglandin E2, F2alpha, and latanoprost acid on isolated ocular blood vessels in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review of Prostanoid Receptors: Expression, Characterization, Regulation, and Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prostanoid receptors: subtypes and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. Iloprost binding and inhibition of aggregation in platelet rich plasma. Differences between normal and type IIa hypercholesterolemic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The vasoconstrictor effect of 8-epi prostaglandin F2α in the hypoxic rat heart - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prostaglandin E2 receptor binding and action in human fat cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Interaction of antiplatelet drugs in vitro: aspirin, iloprost, and the nitric oxide donors SIN-1 and sodium nitroprusside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of U46619 binding in unactivated, intact human platelets and determination of binding site affinities of four TXA2/PGH2 receptor antagonists (13-APA, BM 13.177, ONO 3708 and SQ 29,548) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prostaglandin E2 receptor distribution and function in the gastrointestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural insights into the activation of the human prostaglandin E2 receptor EP1 subtype by prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Characterization of [3H]-prostaglandin E2 binding to prostaglandin EP4 receptors expressed with Semliki Forest virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Prostanoid receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]
• 19. In Vitro Vascular Activity - CorDynamics [cordynamics.com]
• 20. m.youtube.com [m.youtube.com]
• 21. Experiments on isolated vascular rings | PPTX [slideshare.net]

Confirming Thromboxane A2 Receptor-Mediated Effects of U-46619 with the Selective Antagonist SQ29548: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental use of the thromboxane (B8750289) A2 (TXA2) mimetic, 5-trans U-46619, and the critical role of the selective TXA2 receptor (TP receptor) antagonist, SQ29548, in confirming the on-target effects of U-46619. U-46619 is a potent synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and is widely used in research to induce physiological responses such as platelet aggregation and smooth muscle contraction through the activation of the TP receptor.[1][2] However, to ensure that the observed effects are specifically mediated by the TP receptor and not due to off-target activities, co-incubation with a selective antagonist like SQ29548 is an essential experimental control.[2]

U-46619 Signaling Pathway

U-46619, as a stable TXA2 analog, activates the G-protein coupled TP receptor, initiating a signaling cascade that leads to various physiological responses.[1][2] Upon binding to the TP receptor, U-46619 stimulates the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC).[4] The increase in intracellular Ca2+ and activation of PKC contribute to the phosphorylation of myosin light chain, ultimately leading to smooth muscle contraction and platelet aggregation.[5] Additionally, U-46619-induced signaling can involve the activation of RhoA and downstream Rho-kinases, as well as the p38 MAPK and ERK1/2 signaling pathways.[6][7]

Caption: U-46619 signaling pathway leading to physiological responses.

The Role of SQ29548 in Confirming On-Target Effects

SQ29548 is a highly selective and potent TP receptor antagonist.[8][9] It is an invaluable tool for researchers to differentiate between the on-target, TP receptor-mediated effects of U-46619 and any potential off-target effects.[2] By pre-incubating the experimental system with SQ29548 before the addition of U-46619, the binding of U-46619 to the TP receptor is blocked. If the physiological response to U-46619 is abolished or significantly attenuated in the presence of SQ29548, it confirms that the effect is mediated through the TP receptor.[2][10]

Quantitative Comparison of U-46619 and SQ29548 Activity

The following tables summarize the quantitative data on the potency of U-46619 as a TP receptor agonist and the inhibitory effects of SQ29548.

U-46619 Agonist Activity
Parameter	Value
EC50 for Platelet Shape Change	0.013 µM[6]
EC50 for Platelet Aggregation	0.58 µM[6]
EC50 for Vasoconstriction	~35 nM[2][7]
Binding Affinity (Kd) to High-Affinity Sites on Platelets	0.041 +/- 0.009 µM[5]

SQ29548 Antagonist Activity
Parameter	Value
Ki for Human Recombinant TP Receptor	4.1 nM[8]
IC50 for Inhibition of U-46619-induced Platelet Aggregation	0.06 µM[8]
pA2 value vs. 11,9-epoxymethano PGH2 in Guinea-Pig Trachea	9.1[11]
pA2 value vs. 9,11-azo PGH2 in Rat Aorta	8.4[11]

Detailed Experimental Protocols

Below are generalized protocols for common in vitro assays used to study the effects of U-46619 and confirm its mechanism of action using SQ29548.

In Vitro Vasoconstriction Assay

This protocol describes the measurement of U-46619-induced contraction of isolated arterial rings and its inhibition by SQ29548.

1. Tissue Preparation:

• Isolate arterial segments (e.g., aorta, coronary, or renal arteries) from a suitable animal model.
• Cut the arteries into rings of 2-4 mm in length.
• Mount the arterial rings in an organ bath or wire myograph system containing a physiological salt solution (e.g., Krebs-Henseleit solution) bubbled with 95% O2 and 5% CO2 at 37°C.

2. Experimental Procedure:

• Allow the arterial rings to equilibrate under a resting tension for 60-90 minutes.
• Induce a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.[2]
• Wash the tissues and allow them to return to baseline tension.
• Control Group: Generate a cumulative concentration-response curve for U-46619 by adding increasing concentrations of the agonist to the organ bath.
• Antagonist Group: Pre-incubate a separate set of arterial rings with a specific concentration of SQ29548 (e.g., 1 µM) for 20-30 minutes.[2]
• In the continued presence of SQ29548, generate a cumulative concentration-response curve for U-46619.

3. Data Analysis:

• Record the isometric tension continuously.
• Normalize the contraction data to the maximum response induced by KCl.
• Plot the concentration-response curves for U-46619 in the absence and presence of SQ29548 to determine the EC50 and maximum effect (Emax). A rightward shift in the concentration-response curve in the presence of SQ29548 indicates competitive antagonism.

In Vitro Platelet Aggregation Assay

This protocol outlines the measurement of U-46619-induced platelet aggregation using light transmission aggregometry and its inhibition by SQ29548.

1. Platelet Preparation:

• Collect whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).
• Prepare platelet-rich plasma (PRP) by centrifuging the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature.[12]
• Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a high speed. PPP is used to set the 100% aggregation baseline.

2. Experimental Procedure:

• Place a cuvette containing PRP and a stir bar into the heating block of a light transmission aggregometer at 37°C.
• Control Group: Add U-46619 to the PRP to induce aggregation and record the change in light transmission.
• Antagonist Group: Pre-incubate PRP with SQ29548 for a specified time before adding U-46619.
• Record the aggregation response for 5-10 minutes.

3. Data Analysis:

• The increase in light transmission corresponds to platelet aggregation.
• Determine the maximum percentage of aggregation for each condition.
• Compare the aggregation response to U-46619 in the presence and absence of SQ29548.

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Caption: Experimental workflow for confirming on-target effects.

Conclusion

The combined use of the TP receptor agonist U-46619 and the selective antagonist SQ29548 provides a robust experimental framework for investigating the physiological and pathological roles of the thromboxane A2 pathway. By following rigorous experimental protocols and carefully analyzing the quantitative data, researchers can confidently attribute the observed effects of U-46619 to the activation of the TP receptor, thereby ensuring the validity and specificity of their findings. This approach is fundamental for advancing our understanding of processes such as hemostasis, thrombosis, and vasoconstriction, and for the development of novel therapeutic agents targeting the TP receptor.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. [Signal transduction of prostaglandin E2 and thromboxane A2] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Brain Changes Associated with Thromboxane Receptor Antagonist, SQ 29,548, Treatment in a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. U-46619, a selective thromboxane A2 mimetic, inhibits the release of endogenous noradrenaline from the rat hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacological actions of SQ 29,548, a novel selective thromboxane antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to the In Vitro and In Vivo Effects of 5-trans U-46619 and U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of 5-trans U-46619 and its more widely studied geometric isomer, U-46619. Both compounds are synthetic analogs of the prostaglandin (B15479496) endoperoxide PGH2. U-46619 is a potent and selective agonist of the thromboxane (B8750289) A2 (TP) receptor, making it a critical tool in cardiovascular and physiological research.[1][2] In contrast, 5-trans U-46619 is less characterized and is often present as a minor impurity in commercial preparations of U-46619.[1] This guide synthesizes the available experimental data to objectively compare their performance, present detailed experimental methodologies, and visualize key biological pathways.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for both 5-trans U-46619 and U-46619. It is important to note that there is a significant lack of quantitative data for 5-trans U-46619 in the scientific literature.

Table 1: Comparison of In Vitro Potency

Parameter	5-trans U-46619	U-46619 (5-cis isomer)	Reference
Platelet Aggregation (EC₅₀)	Data not available	0.58 µM - 1.31 µM	[3]
Platelet Shape Change (EC₅₀)	Data not available	0.013 µM - 0.035 µM	[3]
Serotonin Release (EC₅₀)	Data not available	0.536 µM	[4]
Fibrinogen Receptor Binding (EC₅₀)	Data not available	0.53 µM	[4]
Myosin Light Chain Phosphorylation (EC₅₀)	Data not available	0.057 µM	[4]
Vasoconstriction (EC₅₀)	Data not available	1.6 x 10⁻⁸ M (Human Subcutaneous Resistance Arteries)	[1]
Inhibition of mPGES-1	Reported to be about half as potent as the 5-cis isomer	-	[5]
TP Receptor Agonism (EC₅₀)	Data not available	35 nM

Table 2: Comparison of In Vivo Effects

Effect	5-trans U-46619	U-46619 (5-cis isomer)	Reference
Vasoconstriction	Data not available	Induces dose-dependent vasoconstriction. In rabbits and rats, topical application of 10⁻¹¹ to 10⁻⁶ M caused maximum vasoconstriction of 9.7 +/- 1.3% and 14.0 +/- 0.5%, respectively.	[6]
Platelet Aggregation	Data not available	Induces intravascular platelet aggregation in rats at concentrations of 10⁻⁷ and 10⁻⁶ M.	[6]

Signaling Pathways and Experimental Workflows

The signaling pathway of U-46619 is well-documented and is presumed to be the primary mechanism for any on-target effects of 5-trans U-46619 acting through the TP receptor.

Caption: Signaling pathway of U-46619 via the TP receptor.

Caption: General experimental workflow for comparing the effects of U-46619 isomers.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generally applicable to both isomers, but optimal concentrations for 5-trans U-46619 would need to be determined empirically.

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry (LTA) to measure platelet aggregation in human platelet-rich plasma (PRP).[3]

Materials:

• Human whole blood from healthy, consenting donors

• Anticoagulant (e.g., 3.2% sodium citrate)

• Phosphate-buffered saline (PBS)

• Platelet-poor plasma (PPP)

• 5-trans U-46619 or U-46619

• Light transmission aggregometer

• Cuvettes with stir bars

Procedure:

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as a blank.[3]

• Compound Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO or ethanol).

  • Prepare serial dilutions in PBS to achieve the desired final concentrations.

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP if necessary.

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.

  • Calibrate the aggregometer using PRP (0% aggregation) and PPP (100% aggregation).

  • Place the cuvette in the aggregometer at 37°C.

  • Add a small volume of the test compound dilution to the PRP and record the change in light transmission over time.

  • The aggregation is quantified as the maximum percentage change in light transmission.

Protocol 2: In Vitro Smooth Muscle Contraction Assay

This protocol outlines the measurement of vasoconstriction in isolated arterial rings.[7]

Materials:

• Artery (e.g., rat thoracic aorta)

• Krebs-Henseleit solution

• 5-trans U-46619 or U-46619

• Organ bath system with isometric force transducers

Procedure:

• Tissue Preparation:

  • Dissect the desired artery in ice-cold Krebs-Henseleit solution.

  • Clean the vessel of adhering connective and adipose tissue.

  • Cut the artery into rings of 2-4 mm in length.

• Mounting and Equilibration:

  • Mount the vascular rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂.[8]

  • Apply an optimal resting tension and allow the rings to equilibrate for at least 60 minutes, with regular changes of the bath solution.[8]

• Experimental Procedure:

  • Test the viability of the rings by inducing a contraction with a high concentration of KCl.

  • After a washout period, add the test compound in a cumulative concentration-response manner.

  • Record the isometric tension at each concentration to generate a dose-response curve and calculate the EC₅₀.

Conclusion

U-46619 is a well-established and potent thromboxane A2 receptor agonist, widely used to study platelet aggregation and smooth muscle contraction.[2] Its signaling cascade primarily involves the Gq-PLC-IP3/DAG pathway and the RhoA/Rho-kinase pathway, leading to increased intracellular calcium and cellular responses.[3]

In contrast, its geometric isomer, 5-trans U-46619, is significantly less characterized. The limited available data suggests it may have a different pharmacological profile, with one report indicating it is about half as potent as U-46619 at inhibiting microsomal prostaglandin E synthase.[5] There is a notable absence of direct comparative data on its potency as a TP receptor agonist and its in vivo effects. Therefore, researchers should exercise caution when using commercial preparations of U-46619, as the presence of the 5-trans isomer could potentially influence experimental outcomes. Further research is warranted to fully elucidate the pharmacological properties of 5-trans U-46619 and its potential physiological roles.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. benchchem.com [benchchem.com]
• 6. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to 5-HT and U-46619-Induced Disease Models for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two widely utilized preclinical models: the 5-HT-induced serotonin (B10506) syndrome model and the U-46619-induced vascular constriction model. This document outlines the experimental protocols, quantitative data, and underlying signaling pathways for each model, offering a valuable resource for researchers investigating serotonergic systems and vascular pathophysiology.

Model Overview and Comparison

Serotonin (5-hydroxytryptamine, 5-HT) and the stable thromboxane (B8750289) A2 analog, U-46619, are crucial tools in pharmacology for inducing disease states in animal models. The 5-HT-induced model primarily focuses on the central and peripheral effects of excessive serotonin, leading to a condition known as serotonin syndrome.[1][2] In contrast, U-46619 is a potent agonist of the thromboxane A2 (TP) receptor, and is extensively used to model diseases involving vasoconstriction and platelet aggregation.[3][4]

Feature	5-HT-Induced Serotonin Syndrome Model	U-46619-Induced Vascular Constriction Model
Primary Inducing Agent	5-Hydroxytryptamine (5-HT) or 5-HT precursor (5-HTP)[5][6]	U-46619 (a stable thromboxane A2 mimetic)[7]
Primary Disease Modeled	Serotonin Syndrome[1][2]	Vasoconstriction, Pulmonary Hypertension, Thrombosis[3][8]
Key Physiological Effects	Neuromuscular hyperactivity, autonomic instability, altered mental status.[2][9]	Smooth muscle contraction, platelet aggregation, increased blood pressure.[3][7]
Common Animal Models	Mice, Rats[1][6]	Rats, Rabbits, Guinea Pigs (in vitro and in vivo)[4][10]
Primary Receptor(s) Involved	5-HT1A, 5-HT2A, and other 5-HT receptor subtypes[2][9]	Thromboxane A2 (TP) receptor[3][11]

Quantitative Data Comparison

The following tables summarize key quantitative parameters for each model, providing a basis for experimental design and data interpretation.

Table 1: U-46619 Potency (EC50) in Various Tissues

Tissue Type	Species	Preparation	EC50 (nM)
Vascular Smooth Muscle	Human	Penile Resistance Arteries	6.2 ± 2.2[7]
Human	Corpus Cavernosum	8.3 ± 2.8[7]
Rat	Aorta	~50[7]
Rat	Small Mesenteric Arteries	~10[7]
Airway Smooth Muscle	Rat	Small Airways (<250 µm)	6.9[12]
Rat	Large Airways (>420 µm)	66[12]
Platelets	Human	Platelet Aggregation	580[13]
Human	Platelet Shape Change	13[13]

Table 2: Induction and Assessment of 5-HT-Induced Serotonin Syndrome in Mice

Inducing Agent(s)	Dose Range (i.p.)	Key Behavioral and Autonomic Responses
5-HTP	80 - 320 mg/kg[5]	Flat body posture, hindlimb abduction, piloerection, tremor, decreased rearing.[6]
Fluoxetine (SSRI) + 5-HTP	10 mg/kg + 80 mg/kg[5]	Potentiation of the above responses.[5]
Tranylcypromine (MAOI) + 5-HTP	2 mg/kg + 80 mg/kg[5]	Potentiation of the above responses.[5]

Experimental Protocols

Detailed methodologies for inducing and assessing each disease model are provided below.

U-46619-Induced Vasoconstriction in Isolated Arteries

This protocol describes the evaluation of U-46619-induced contraction in isolated arterial rings, a common ex vivo method.

Materials:

• Krebs-Henseleit solution (or other physiological salt solution)

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with force transducers

• Data acquisition system

• Dissection tools (forceps, scissors)

• Suture material

• U-46619 stock solution

• Potassium chloride (KCl) solution

Procedure:

• Tissue Preparation: Euthanize the animal according to approved institutional guidelines. Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery) and place it in ice-cold Krebs-Henseleit solution.[7]

• Gently remove adhering connective and adipose tissue. Cut the artery into rings of 2-4 mm in length. The endothelium can be removed by gently rubbing the intimal surface with a fine wire if required for the study.[7]

• Mounting the Tissue: Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas. One hook is fixed, and the other is connected to an isometric force transducer.[7]

• Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[7]

• Viability Check: Induce a contraction with a high concentration of KCl (typically 60-80 mM) to assess tissue viability. A robust contraction indicates healthy tissue. Wash the tissue to return to baseline.[7]

• Cumulative Concentration-Response Curve: Add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[7]

• Data Analysis: Record the contractile responses and plot the concentration-response curve to determine the EC50 and maximum response (Emax).

5-HT-Induced Serotonin Syndrome in Mice

This protocol outlines the induction and observation of serotonin syndrome in mice.

Materials:

• 5-Hydroxytryptophan (5-HTP)

• Vehicle (e.g., 0.9% saline with 1% Cremophor EL)

• Observation cages

• Scoring sheet for behavioral and autonomic signs

Procedure:

• Animal Acclimation: Acclimate male NMRI mice to the experimental room for at least one hour before testing.

• Drug Preparation and Administration: Freshly prepare a suspension of 5-HTP in the vehicle. Administer the desired dose of 5-HTP (e.g., 80, 160, or 320 mg/kg) via intraperitoneal (i.p.) injection at a volume of 10 ml/kg body weight.[5]

• Observation: Immediately after injection, place the mouse in an individual observation cage.

• Scoring of Serotonin Syndrome Signs: Observe and score the presence and severity of characteristic signs of serotonin syndrome at predefined time points (e.g., every 10 minutes for 60 minutes). Key signs to score include:[6]

  • Flat body posture: Abdomen touching the floor of the cage.

  • Hindlimb abduction: Hindlimbs splayed outwards.

  • Piloerection: Hair standing on end.

  • Tremor: Involuntary shaking of the body.

  • Decreased rearing: Reduced frequency of standing on hind legs.

  • Straub tail: Stiff, erect tail (more specific to 5-HT1A activation).[9]

• Data Analysis: Analyze the scores for each behavioral sign to determine the dose-dependent effects of 5-HTP and the time course of the syndrome.

Signaling Pathways and Visualizations

The following diagrams illustrate the primary signaling cascades activated by 5-HT and U-46619.

5-HT Receptor Signaling Pathways

U-46619 Signaling Pathway

Alternative Models and Agents

A variety of alternative compounds and models exist for inducing similar physiological states.

Table 3: Alternatives to 5-HT and U-46619

Target System	Alternative Agents	Mechanism of Action
Serotonergic System	8-OH-DPAT: A full 5-HT1A receptor agonist.[9]	Directly activates 5-HT1A receptors, inducing specific signs of serotonin syndrome.[9]
TCB-2: A 5-HT2A receptor agonist.[9]	Specifically activates 5-HT2A receptors, leading to distinct behavioral responses like head twitches.[9]
Selective Serotonin Reuptake Inhibitors (SSRIs) e.g., Fluoxetine: [5]	Block the reuptake of serotonin, increasing its synaptic concentration.[5]
Monoamine Oxidase Inhibitors (MAOIs) e.g., Tranylcypromine: [5]	Inhibit the breakdown of serotonin, leading to elevated levels.[5]
Thromboxane System	I-BOP: A potent and selective TP receptor agonist.[14]	Directly activates TP receptors, similar to U-46619.[14]
Endothelin-1 (B181129): A potent vasoconstrictor peptide.[12]	Acts on endothelin receptors to induce smooth muscle contraction.[12]
Phenylephrine: An α1-adrenergic receptor agonist.[10]	Induces vasoconstriction through activation of adrenergic receptors.[10]

Conclusion

The 5-HT-induced serotonin syndrome and U-46619-induced vascular constriction models serve as indispensable tools in preclinical research. While the serotonin syndrome model is paramount for studying the complex interplay of central and peripheral serotonergic hyperactivity, the U-46619 model offers a robust and reproducible system for investigating vascular smooth muscle physiology and pathophysiology. The choice of model and inducing agent should be carefully considered based on the specific research question and the signaling pathways of interest. This guide provides a foundational understanding to aid researchers in the selection and implementation of these valuable preclinical models.

References

• 1. Animal models of the serotonin syndrome: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serotonin Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Role of 5-HT(1A)- and 5-HT(2A) receptors for the murine model of the serotonin syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]
• 11. uniprot.org [uniprot.org]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of 5-trans U-46619's Effects on Arterial vs. Venous Smooth Muscle

A comprehensive guide for researchers, scientists, and drug development professionals on the differential vascular effects of the thromboxane (B8750289) A2 analog, U-46619, with a focus on its 5-trans isomer.

This guide provides an objective comparison of the contractile effects of the potent thromboxane A2 (TXA2) receptor agonist, U-46619, on arterial and venous smooth muscle. It synthesizes available experimental data to elucidate the differential responses between these two vascular beds. Additionally, it addresses the current understanding of its geometric isomer, 5-trans U-46619, highlighting the existing gaps in research.

Quantitative Comparison of Vasoconstrictor Potency

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1] Its activation of the TP receptor in vascular smooth muscle cells (VSMCs) triggers a signaling cascade that leads to robust vasoconstriction.[2] The following table summarizes the half-maximal effective concentration (EC50) of U-46619 required to induce contraction in various arterial and venous preparations, providing a quantitative measure of its potency.

Vascular Bed	Species	EC50 for Vasoconstriction (M)	Reference
Arterial Smooth Muscle
Rat Caudal Artery	Rat	~5.0 x 10⁻⁸	[3]
Rat Aorta	Rat	2.8 x 10⁻⁸	[4]
Mouse Coronary Artery	Mouse	Not explicitly stated, but concentration-dependent contraction observed	[5]
Venous Smooth Muscle
Human Saphenous Vein	Human	3.7 x 10⁻⁹	[6]
Dog Saphenous Vein	Dog	Potent agonist, but specific EC50 not provided	[7][8]

Note on 5-trans U-46619: There is a notable lack of quantitative data in the scientific literature specifically detailing the vasoconstrictive potency of 5-trans U-46619 on either arterial or venous smooth muscle.[2] It is a geometric isomer of U-46619 and is often present as a minor impurity in commercial preparations.[2] One study has suggested that 5-trans U-46619 is about half as potent as the 5-cis version (U-46619) as an inhibitor of prostaglandin E synthase, indicating a potentially different pharmacological profile.[2] However, its direct effect on TP receptor activation and subsequent vasoconstriction remains to be thoroughly characterized.

Signaling Pathway of U-46619 in Vascular Smooth Muscle

U-46619 exerts its contractile effect by binding to the G-protein coupled thromboxane A2 (TP) receptor on vascular smooth muscle cells. This binding initiates a cascade of intracellular events leading to an increase in cytosolic free calcium ([Ca²⁺]i) and sensitization of the contractile machinery to Ca²⁺.

The primary signaling pathway involves the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored Ca²⁺ into the cytosol. The elevated [Ca²⁺]i then binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, leading to cross-bridge cycling and smooth muscle contraction.

In addition to this calcium-dependent pathway, U-46619 also induces calcium sensitization through the RhoA/Rho-kinase pathway. Rho-kinase inhibits myosin light chain phosphatase (MLCP), the enzyme responsible for dephosphorylating myosin light chains. This inhibition leads to a sustained contractile state even at submaximal Ca²⁺ concentrations.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Inhibition of mPGES-1: Validating the Effects of 5-trans U-46619 Against Alternative Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of 5-trans U-46619 on microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1) alongside other known inhibitors. Microsomal prostaglandin E synthase-1 is a key enzyme in the inflammatory cascade, catalyzing the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[1] As PGE2 is a principal mediator of inflammation, pain, and fever, selective inhibition of mPGES-1 is a promising therapeutic strategy, potentially avoiding the side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs) that target upstream cyclooxygenase (COX) enzymes.[1][2][3]

The compound of interest, 5-trans U-46619, is an isomer of U-46619, a well-characterized stable synthetic analog of the endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.[4][5][6] While its primary role is not as an mPGES-1 inhibitor, 5-trans U-46619 has been reported to exhibit this off-target activity.[7] This guide will detail its inhibitory profile in comparison to established mPGES-1 inhibitors, provide a comprehensive experimental protocol for validation, and illustrate the relevant biological and experimental pathways.

Data Presentation: Inhibitor Performance Comparison

The following table summarizes the inhibitory potency of 5-trans U-46619 and a selection of alternative compounds targeting mPGES-1. The comparison includes inhibitors with different selectivity profiles to provide a broad context for validation studies.

Compound	Target Enzyme(s)	IC50 (µM) vs. mPGES-1	Notes
5-trans U-46619	mPGES-1, TP Receptor (Agonist)	~30 (Estimated)	Reported to be approximately half as potent as the 5-cis isomer.[1] Primarily a TP receptor agonist.[7]
5-cis U-46619	mPGES-1, TP Receptor (Agonist)	~15 (Estimated)	Primarily a TP receptor agonist; 5-trans isomer is often a minor impurity.[1][8]
MK-886	mPGES-1, FLAP	1.6 - 2.5	An inhibitor of 5-lipoxygenase-activating protein (FLAP).[9]
NS-398	COX-2, mPGES-1	20	A selective COX-2 inhibitor that also shows mPGES-1 inhibitory activity at higher concentrations.[9][10]
Indomethacin	COX-1, COX-2, mPGES-1	>10	A non-selective COX inhibitor with weak mPGES-1 inhibitory activity.[10]
MF63	mPGES-1	0.019 (in human WBA)	A potent and selective mPGES-1 inhibitor.[10]

IC50 values can vary based on experimental conditions (e.g., enzyme source, substrate concentration, assay format).

Signaling Pathway Context

The production of prostaglandins (B1171923) is a multi-step enzymatic process known as the arachidonic acid cascade. Understanding this pathway is crucial for appreciating the specific role of mPGES-1 and the distinct mechanisms of action of various inhibitors. The diagram below illustrates the key steps, showing where COX enzymes, mPGES-1, and the thromboxane A2 receptor (the primary target of U-46619) function.

Prostaglandin E2 and Thromboxane A2 synthesis pathway.

Experimental Protocols

To validate the inhibitory effect of 5-trans U-46619 on mPGES-1, a robust enzymatic assay is required. The following protocol provides a representative methodology based on standard assays for mPGES-1 inhibitors.

Protocol: In Vitro mPGES-1 Enzymatic Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-trans U-46619 against mPGES-1.

Materials:

• Recombinant human mPGES-1 enzyme

• Prostaglandin H2 (PGH2), substrate

• Glutathione (GSH), cofactor

• Assay Buffer (e.g., 0.1 M Potassium Phosphate, pH 7.4)

• 5-trans U-46619 and other test compounds

• Stop Solution (e.g., 1 M HCl or a solution containing FeCl2)

• PGE2 ELISA Kit for quantification

• 96-well microplates

Procedure:

• Compound Preparation: Prepare a stock solution of 5-trans U-46619 in a suitable solvent (e.g., DMSO). Create a serial dilution series to test a range of concentrations (e.g., from 0.1 µM to 100 µM).

• Reaction Mixture Preparation: In each well of a 96-well plate, add the assay buffer, recombinant mPGES-1 enzyme, GSH, and the test compound (or vehicle control, e.g., DMSO).

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, PGH2.

• Reaction Incubation: Incubate the plate for a defined period (e.g., 60 seconds) at a controlled temperature (e.g., 4°C or on ice) to ensure the reaction is within the linear range.

• Reaction Termination: Stop the reaction by adding the stop solution.

• PGE2 Quantification: Measure the concentration of PGE2 produced in each well using a competitive PGE2 ELISA kit, following the manufacturer’s instructions.

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to generate a dose-response curve.

  • Determine the IC50 value using non-linear regression analysis.

The workflow for this validation process is illustrated below.

General workflow for an mPGES-1 enzymatic inhibition assay.

Conclusion

While 5-trans U-46619 is primarily characterized as a TP receptor agonist, available data indicates it possesses secondary inhibitory activity against mPGES-1.[7] However, its potency is modest when compared to dedicated mPGES-1 inhibitors like MF63.[1][10] For researchers investigating the off-target effects of U-46619 or exploring scaffolds for novel inhibitors, validating this activity is a critical step. The provided protocol offers a standardized framework for determining its inhibitory potency. When comparing 5-trans U-46619 to other compounds, it is crucial to consider their selectivity profiles, as agents that also inhibit COX enzymes will have a broader impact on the prostanoid pathway, whereas selective mPGES-1 inhibitors offer a more targeted approach to reducing PGE2-mediated inflammation.[3][11]

References

• 1. benchchem.com [benchchem.com]
• 2. A review on mPGES-1 inhibitors: From preclinical studies to clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting microsomal prostaglandin E2 synthase-1 (mPGES-1): the development of inhibitors as an alternative to non-steroidal anti-inflammatory drugs (NSAIDs) - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. Mechanism of the prostanoid TP receptor agonist U46619 for inducing emesis in the ferret - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Novel human mPGES-1 inhibitors identified through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of microsomal prostaglandin E-synthase-1 (mPGES-1) selectively suppresses PGE2 in an in vitro equine inflammation model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective Inhibitors of Human mPGES-1 from Structure-Based Computational Screening - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: 5-trans U-46619 versus Thromboxane A2 Activity

In the landscape of eicosanoid research, particularly concerning platelet aggregation and vasoconstriction, thromboxane (B8750289) A2 (TXA2) stands out as a critical, albeit highly unstable, signaling molecule. Its ephemeral nature necessitates the use of stable synthetic analogs in experimental settings. Among the most widely utilized of these is U-46619. This guide provides a detailed comparison of the biological activity of 5-trans U-46619, a stereoisomer of the more commonly studied 9,11-dideoxy-11α,9α-epoxymethanoprostaglandin F2α (U-46619), and the endogenous ligand, thromboxane A2.

While the (15S)-isomer of U-46619 is a potent and stable agonist of the thromboxane A2 receptor (TP receptor), its 5-trans isomer is generally considered to be significantly less active or inactive. This comparison, therefore, highlights the stereospecificity of the TP receptor and underscores the importance of isomeric purity in experimental design.

Quantitative Comparison of Agonist Activity

The following table summarizes the quantitative data from various studies, comparing the potency of the active U-46619 isomer and thromboxane A2 in different biological assays. Data for the 5-trans isomer is sparse due to its limited activity, but it is included where available to illustrate the drop in potency.

Compound	Assay Type	Preparation	Potency (EC50/IC50/Ki)	Reference
Thromboxane A2 (TXA2)	Platelet Aggregation	Human Platelet-Rich Plasma	~0.2 µM (EC50)
Vasoconstriction	Rabbit Aorta	~1 nM (EC50)
Receptor Binding	Human Platelet Membranes	~13-30 nM (Ki)
U-46619 (active isomer)	Platelet Aggregation	Human Platelet-Rich Plasma	~0.1-0.5 µM (EC50)
Vasoconstriction	Rat Aorta	2.6 nM (EC50)
Receptor Binding	Human Platelet Membranes	~5-15 nM (Ki)
5-trans U-46619	Platelet Aggregation	Human Platelets	>10 µM (significantly reduced)
Vasoconstriction	Various vascular beds	Markedly lower potency than U-46619

Note: EC50, IC50, and Ki values can vary between studies depending on the specific experimental conditions, tissues, and species used. The data presented represents approximate or typical values to facilitate comparison.

Signaling Pathway and Experimental Workflow

The biological effects of both thromboxane A2 and U-46619 are mediated through the G-protein coupled thromboxane receptor (TP receptor). Activation of the TP receptor initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.

Benchmarking 5-trans U-46619: A Comparative Guide to a Potent Thromboxane A₂ Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of the thromboxane (B8750289) A₂ (TXA₂) receptor agonist, U-46619, benchmarked against published scientific data. While the topic of interest is "5-trans U-46619," available literature extensively focuses on its potent cis-isomer, U-46619. Data on the 5-trans isomer is sparse, indicating it is significantly less potent or possesses a different pharmacological profile. Therefore, this guide will center on the well-characterized U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, and a valuable tool in cardiovascular and physiological research.

U-46619 mimics the biological effects of thromboxane A₂, a key mediator in thrombosis and vasoconstriction. Its stability in aqueous solutions makes it a preferred experimental substitute for the highly unstable native thromboxane A₂. This guide will delve into its quantitative performance across various assays, detail the experimental protocols to reproduce these findings, and illustrate its mechanism of action.

Quantitative Performance of U-46619

The potency of U-46619 is demonstrated by its half-maximal effective concentration (EC₅₀) in a variety of functional assays. The following tables summarize key performance data from published studies, showcasing its efficacy in inducing platelet aggregation and vasoconstriction across different species and tissues.

Table 1: EC₅₀ Values of U-46619 in Platelet Function Assays

Species	Assay	EC₅₀ (µM)	Reference
Human	Platelet Shape Change	0.035	[1]
Human	Myosin Light Chain Phosphorylation	0.057	[1]
Human	Serotonin Release	0.54	[1]
Human	Fibrinogen Receptor Exposure	0.53	[1]
Human	Platelet Aggregation	1.31	[1]
Rabbit	Platelet Aggregation	0.58	[2]

Table 2: EC₅₀ Values of U-46619 in Vasoconstriction Assays

Species	Tissue	EC₅₀ (nM)	Reference
Human	Penile Resistance Arteries	6.2	[3]
Human	Corpus Cavernosum	8.3	[3]
Human	Subcutaneous Resistance Arteries	16	[4]
Rat	Aorta	~50	[3]
Rat	Small Mesenteric Arteries	~10	[3]
Rat	Small Airways	6.9	[5]
Rat	Large Airways	66	[5]

Comparison with Other Thromboxane Agonists

U-46619 is a selective mimetic of Thromboxane A₂.[6] Its performance is often benchmarked against the native ligand and other synthetic analogs.

Table 3: Comparative Potency of Thromboxane A₂ Agonists

Agonist	Potency Relative to Thromboxane A₂	Key Characteristics	Reference
U-46619	Potent and selective agonist	Stable in aqueous solution, widely used experimental tool.	[6]
Thromboxane A₂ (native)	Benchmark	Highly unstable with a very short half-life (~30 seconds).	[7]
I-BOP	Synthetic analog	Another commonly used stable synthetic analog.	[7]

Experimental Protocols

To facilitate the replication of these findings, detailed methodologies for key in vitro experiments are provided below.

Platelet Aggregation Assay

This protocol outlines the measurement of U-46619-induced platelet aggregation using light transmission aggregometry.

1. Preparation of Platelet-Rich Plasma (PRP):

• Collect whole blood from healthy donors into tubes containing 3.2% sodium citrate.
• Centrifuge the blood at 200 x g for 15 minutes at room temperature to separate the PRP.
• Adjust the platelet count in the PRP to 2.5 x 10⁸ platelets/mL using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at 2000 x g for 10 minutes.[2]

2. Aggregation Measurement:

• Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette containing a magnetic stir bar.
• Incubate the cuvette at 37°C for 5 minutes in the aggregometer.
• Add 50 µL of U-46619 solution to achieve the desired final concentration (e.g., for a concentration-response curve, concentrations may range from 10 nM to 10 µM).[2]
• Record the change in light transmission for 5-10 minutes. An increase in light transmission indicates platelet aggregation.[2]

3. Data Analysis:

• Determine the maximum percentage of aggregation for each U-46619 concentration.
• Plot the concentration-response curve and calculate the EC₅₀ value using non-linear regression.

Vasoconstriction Assay (Wire Myography)

This protocol describes the use of a wire myograph system to measure the contractile response of isolated small arteries to U-46619.[2][3]

1. Tissue Preparation:

• Dissect small arteries (e.g., mesenteric or cerebral arteries) in cold, oxygenated Krebs-Henseleit solution.
• Cut the artery into 2 mm long segments.

2. Mounting:

• Carefully thread two tungsten wires (e.g., 40 µm in diameter) through the lumen of the arterial segment.
• Mount the wires onto the jaws of the wire myograph. One jaw is connected to a force transducer, and the other to a micrometer.[4]

3. Equilibration and Viability Check:

• Allow the mounted vessel to equilibrate for 60 minutes under a standardized resting tension in the myograph chamber containing Krebs-Henseleit solution at 37°C and bubbled with 95% O₂ / 5% CO₂.
• Test the viability of the tissue by inducing a contraction with a high concentration of potassium chloride (e.g., 60 mM KCl). A robust contraction indicates healthy tissue.
• Wash the vessel with fresh Krebs-Henseleit solution to return to the baseline tension.[2][3]

4. Concentration-Response Curve:

• Add U-46619 to the myograph chamber in a cumulative manner, with stepwise increases in concentration (e.g., from 1 nM to 10 µM).[2]
• Allow the contractile response to stabilize at each concentration before adding the next.

5. Data Recording and Analysis:

• Continuously record the isometric tension.
• Express the contractile response as a percentage of the maximal contraction induced by KCl.
• Plot the concentration-response curve and calculate the EC₅₀ value using non-linear regression.[3]

Visualizing the Mechanism and Workflow

To provide a clearer understanding of the underlying biological processes and experimental procedures, the following diagrams have been generated.

U-46619 Signaling Pathway

U-46619 exerts its effects by activating the thromboxane A₂ (TP) receptor, a G-protein coupled receptor. This initiates a signaling cascade leading to an increase in intracellular calcium and subsequent cellular responses like platelet aggregation and smooth muscle contraction.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reprocell.com [reprocell.com]
• 5. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thromboxane A2 - Wikipedia [en.wikipedia.org]

A Comparative Analysis of 5-trans U-46619 and Control Groups for Researchers

This guide provides a detailed comparison of the biological effects of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, against control conditions. Designed for researchers, scientists, and drug development professionals, this document synthesizes available experimental data to objectively compare its performance, outlines relevant experimental protocols, and visualizes its mechanism of action.

Introduction

5-trans U-46619 is the geometric isomer of U-46619, a potent and stable thromboxane (B8750289) A2 (TXA2) receptor agonist.[1][2] While U-46619 is extensively used in cardiovascular research to mimic the effects of TXA2, such as platelet aggregation and vasoconstriction, its isomer, 5-trans U-46619, is less characterized.[1][3] This guide focuses on the known effects of U-46619 as a primary reference for understanding the potential actions of its 5-trans isomer, given the limited direct statistical data available for the latter. It is often found as a minor impurity in commercial preparations of U-46619.[1][2]

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data for U-46619, which is presumed to have a pharmacological profile similar to 5-trans U-46619, though potentially with different potency.[1][2] Direct statistical comparisons of 5-trans U-46619 with control groups are not widely available in the current literature.

Table 1: Vasoconstrictor Potency of U-46619

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[1]
U-46619	Porcine Coronary Arteries	1.2 x 10⁻⁸	[4]
U-46619	Not Specified	3.5 x 10⁻⁸	[1]
5-trans U-46619	Not Available	Not Available	-

Table 2: Effects of U-46619 on Platelet Aggregation

Agonist	Concentration	Effect	Key Findings	Reference
U-46619	1.3 µM	Induces platelet aggregation	This effect can be augmented by aspirin (B1665792) at concentrations >250 µM.	[5]
U-46619	1 µM	Induces platelet aggregation	Aggregation is impaired in Orai1-deficient platelets.	[6]
U-46619	Not Specified	Induces platelet aggregation	Mediated largely by the release of ADP from platelet-dense granules.	[7]

Experimental Protocols

Detailed methodologies for key experiments involving U-46619 are provided below. These protocols can serve as a foundation for designing experiments with 5-trans U-46619.

Protocol 1: Isolated Tissue Organ Bath for Vascular Smooth Muscle Contraction

• Objective: To measure the contractile response of vascular smooth muscle to U-46619.

• Materials: U-46619 stock solution, isolated arterial rings (e.g., rat aorta), Krebs-Henseleit solution, isolated organ bath system with isometric force transducers.[8]

• Procedure:

  • Arterial rings are suspended in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.[8]

  • Tissues are equilibrated under a resting tension.[8]

  • Tissue viability is confirmed with a high concentration of potassium chloride (KCl).[8]

  • U-46619 is added to the organ bath in a cumulative manner, and the contractile force is recorded.[8]

  • A concentration-response curve is generated to calculate the EC₅₀ value.[8]

Protocol 2: In Vitro Platelet Aggregation Assay

• Objective: To evaluate the effect of U-46619 on platelet aggregation.

• Materials: Freshly prepared human platelet-rich plasma (PRP), U-46619 stock solution, light transmission aggregometer.[9][10]

• Procedure:

  • PRP is prepared from whole blood by centrifugation.[9]

  • The aggregometer is calibrated with PRP and platelet-poor plasma (PPP) to set 0% and 100% aggregation, respectively.[2]

  • PRP is placed in the aggregometer cuvette at 37°C.[9]

  • U-46619 is added to the PRP to initiate aggregation, and the change in light transmission is recorded over time.[10]

Mandatory Visualization: Signaling Pathways and Workflows

Signaling Pathway of U-46619

U-46619 acts as a potent agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor. Its activation initiates a cascade of intracellular events leading to physiological responses like vasoconstriction and platelet aggregation. The primary signaling pathways involved are the Gq/Phospholipase C (PLC) pathway and the G12/13/Rho pathway.[2][11]

Activation of Gq stimulates PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates Protein Kinase C (PKC).[2][11] Concurrently, activation of G12/13 leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[2][12] This pathway contributes to the sensitization of the contractile apparatus to calcium.

Caption: U-46619 signaling pathway.

General Experimental Workflow for In Vitro Studies

The following diagram illustrates a typical workflow for conducting in vitro experiments with 5-trans U-46619, from sample preparation to data analysis.

Caption: General experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. researchgate.net [researchgate.net]
• 5. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for 5-trans U-46619

For researchers and drug development professionals, the proper handling and disposal of potent chemical compounds like 5-trans U-46619, a stable thromboxane (B8750289) A2 analog, is a critical component of laboratory safety. Adherence to established protocols is essential to mitigate risks and ensure a safe research environment. All waste containing 5-trans U-46619 is to be treated as hazardous waste and disposed of in accordance with all applicable local, state, and federal regulations.[1]

Immediate Safety and Handling Protocols

Prior to disposal, the safe handling of 5-trans U-46619 is paramount. All operations involving this compound should be conducted in a certified chemical fume hood to minimize the risk of inhalation.[1] Stringent personal protective measures are mandatory, including the use of chemical safety goggles or a face shield, chemical-resistant gloves such as nitrile, and a lab coat or chemical-resistant apron.[1] If there is a risk of aerosolization, a properly fitted respirator is necessary.[1]

In the event of a spill, the area must be evacuated immediately.[1] Appropriate personal protective equipment, including respiratory protection, should be worn during cleanup.[1] The spill should be absorbed with an inert, non-combustible material like sand or vermiculite.[1] The absorbed material must then be collected into a sealed container for proper disposal as hazardous waste.[1] Following the collection of the spilled material, the area should be well-ventilated, and the spill site should be thoroughly washed.[1]

Step-by-Step Disposal Procedure

The disposal of 5-trans U-46619 and any materials contaminated with it must be handled as hazardous waste. It is crucial not to dispose of this compound down the drain or in regular trash.[1]

• Segregation of Waste: All materials that have come into contact with 5-trans U-46619, including empty containers, contaminated personal protective equipment (PPE), and spill cleanup materials, must be segregated from non-hazardous waste streams.[1]

• Waste Collection: These contaminated materials should be placed in a designated, compatible, and clearly labeled hazardous waste container. The container must be kept tightly closed when not in use and stored in a cool, well-ventilated area, away from sources of ignition.[2]

• Labeling: The hazardous waste container must be accurately labeled with its contents, including the name "5-trans U-46619" and any solvents present.

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste. Follow all institutional guidelines for waste accumulation and storage times.

Quantitative Data Summary

While specific quantitative data for disposal procedures are not available, the following table summarizes key quantitative data regarding the biological activity and properties of 5-trans U-46619 for informational and safety assessment purposes.

Parameter	Species	EC₅₀ / Value	Concentration Range	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[3]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[3]
Serotonin Release	Human	0.536 µM	Not Specified	[3]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[3]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[3]
Molecular Weight	N/A	350.5 g/mol	N/A
Purity	N/A	≥98%	N/A
Storage Temperature	N/A	-20°C	N/A
Solubility in DMSO, Ethanol	N/A	~100 mg/mL	N/A
Solubility in PBS (pH 7.2)	N/A	~1 mg/mL	N/A	[4]

Experimental Protocols

Platelet Aggregation Assay Protocol

This protocol provides a general methodology for studying the effects of 5-trans U-46619 on platelet aggregation.

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).[3]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[3]

  • Carefully collect the upper PRP layer.[3]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as a blank.[3]

• Preparation of 5-trans U-46619:

  • Prepare a stock solution of 5-trans U-46619 in a suitable solvent like DMSO or ethanol.[3]

  • Create serial dilutions of the stock solution in a buffer such as PBS to achieve the desired final concentrations for the assay.[3]

• Measurement of Platelet Aggregation:

  • Set up an aggregometer according to the manufacturer's instructions.

  • Pipette PRP into aggregometer cuvettes and allow them to equilibrate to 37°C while stirring.[3]

  • Use PRP to set the 0% aggregation baseline and PPP for the 100% aggregation baseline.[3]

  • Introduce a small volume of the 5-trans U-46619 working solution to the PRP to initiate aggregation.[3]

  • Record the change in light transmission over a period of 5-10 minutes to quantify aggregation.[3]

Visualizing Workflows and Pathways

To further clarify the procedural and biological contexts of working with 5-trans U-46619, the following diagrams illustrate the recommended disposal workflow and the compound's primary signaling pathway.

5-trans U-46619 Disposal Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. U-46619 - CAS 56985-40-1 - Calbiochem | 538944 [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]

Personal protective equipment for handling 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of 5-trans U-46619, a potent thromboxane (B8750289) A2 (TP) receptor agonist. Adherence to these guidelines is essential for ensuring a safe laboratory environment and minimizing risks associated with this chemical compound.

Personal Protective Equipment (PPE)

Given that 5-trans U-46619 is an analogue of the hazardous substance U-46619, stringent personal protective measures are required. The following PPE is mandatory when handling this compound:

• Eye Protection: Chemical safety goggles or a face shield must be worn at all times to prevent eye contact.

• Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Gloves should be inspected before use and changed frequently, especially after direct contact with the compound.

• Respiratory Protection: A properly fitted respirator is necessary when handling the compound outside of a certified chemical fume hood, particularly if there is a risk of aerosolization.

• Body Protection: A lab coat or a chemical-resistant apron must be worn to protect against skin contact.

Quantitative Safety and Efficacy Data

The following table summarizes the effective concentrations of the closely related compound U-46619 in various in vitro assays, providing a reference for potential biological activity.

Parameter	Species	EC₅₀	Concentration Range
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM
Serotonin Release	Human	0.536 µM	Not Specified
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified

Operational and Disposal Plans

Safe and effective handling of 5-trans U-46619 requires careful planning from acquisition to disposal.

Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a tightly sealed container in a cool, well-ventilated, and flammable-liquids-rated cabinet.

• Keep away from heat, sparks, open flames, and other sources of ignition.

• Stock solutions in a suitable organic solvent can be stored at -20°C for at least one month or at -80°C for up to six months. It is recommended to aliquot stock solutions into smaller, single-use volumes to avoid degradation from repeated freeze-thaw cycles.

• It is strongly advised not to store U-46619 in aqueous solutions due to instability.

Handling and Experimental Use:

• All handling of 5-trans U-46619 should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Use only non-sparking tools and equipment to prevent ignition.

• Ground and bond containers when transferring material to prevent static discharge.

• Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Do not eat, drink, or smoke in the laboratory where this compound is handled.

Spill Management:

• In the event of a spill, evacuate the area immediately.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

• Collect the absorbed material into a sealed container for proper disposal.

• Ventilate the area and wash the spill site after the material has been removed.

Disposal:

• All waste containing 5-trans U-46619, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

• Dispose of the hazardous waste in accordance with local, state, and federal regulations.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Thromboxane A2 receptor agonists and a typical experimental workflow for handling 5-trans U-46619.

Caption: Signaling cascade initiated by 5-trans U-46619 binding to the TP receptor.

Caption: Step-by-step workflow for safe laboratory use of 5-trans U-46619.

Experimental Protocols

In Vitro Platelet Aggregation Assay

This protocol provides a general framework for assessing platelet aggregation in response to U-46619.

• Materials and Reagents:

  • U-46619

  • DMSO or Ethanol (for stock solution)

  • Saline or appropriate buffer for dilutions

  • Human whole blood

  • 3.2% Sodium Citrate (anticoagulant)

  • Platelet-Rich Plasma (PRP)

  • Platelet-Poor Plasma (PPP)

  • Light Transmission Aggregometer

• Preparation of U-46619 Solutions:

  • Stock Solution: Prepare a 10 mM stock solution of U-46619 in DMSO or ethanol. Al